5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• CAS: 27106-14-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

Abstract

This technical guide provides a comprehensive overview and detailed procedural methodology for the synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The synthesis is approached via a reliable three-step sequence commencing with the formation of 2-furoic acid hydrazide, followed by the synthesis of the key intermediate, 1-(2-furoyl)-4-methylthiosemicarbazide, and culminating in a base-catalyzed intramolecular cyclization. This document elucidates the chemical principles underpinning each synthetic transformation, offers a detailed experimental protocol, and outlines the necessary analytical techniques for the characterization of the final product and its precursors. This guide is intended for researchers, chemists, and professionals in the field of drug development seeking to synthesize and explore the therapeutic potential of novel triazole derivatives.

Introduction and Significance

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core structure of numerous clinically approved drugs with a wide array of pharmacological activities, including antifungal, antiviral, anticancer, and anti-inflammatory properties. The incorporation of a thiol group at the 3-position and various substituents at the 4- and 5-positions of the triazole ring can significantly modulate the biological activity of the resulting compounds. The furan moiety, a five-membered aromatic heterocycle, is also a common pharmacophore found in many bioactive molecules. The title compound, 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, combines these key structural features, making it a promising candidate for further investigation in drug discovery programs.

The synthetic strategy detailed herein is a robust and well-established method for the preparation of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols. The rationale behind this multi-step approach is to systematically build the triazole ring from readily available starting materials, allowing for a high degree of control over the final structure.

Overall Synthetic Scheme

The synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol is accomplished through the following three-step reaction sequence:

Caption: Overall synthetic pathway for the target compound.

Mechanistic Insights and Rationale

Step 1: Synthesis of 2-Furoic Acid Hydrazide

The initial step involves the nucleophilic acyl substitution reaction between ethyl 2-furoate and hydrazine hydrate. Hydrazine, being a potent nucleophile, attacks the electrophilic carbonyl carbon of the ester. The ethoxy group is subsequently eliminated as ethanol, a good leaving group, to yield the stable acid hydrazide. Ethanol is a common solvent for this reaction as it is a good solvent for both reactants and the product can often be isolated by precipitation upon cooling.

Step 2: Synthesis of 1-(2-furoyl)-4-methylthiosemicarbazide

This step involves the nucleophilic addition of the terminal amino group of 2-furoic acid hydrazide to the electrophilic carbon atom of methyl isothiocyanate. The lone pair of electrons on the nitrogen atom attacks the carbon of the isothiocyanate, leading to the formation of the thiosemicarbazide intermediate. This reaction is typically carried out in a polar protic solvent like ethanol under reflux to ensure sufficient reaction rates.

Step 3: Base-Catalyzed Intramolecular Cyclization

The final and crucial step is the base-catalyzed intramolecular cyclization of the 1-(2-furoyl)-4-methylthiosemicarbazide. In the presence of a base, such as sodium hydroxide, the acidic proton of the secondary amine (N-H adjacent to the furoyl group) is abstracted, generating an anion. This is followed by an intramolecular nucleophilic attack of the sulfur atom on the carbonyl carbon, leading to a tetrahedral intermediate. Subsequent dehydration and ring closure result in the formation of the stable 1,2,4-triazole ring. The choice of a basic medium is critical as it favors the formation of the 1,2,4-triazole isomer over the 1,3,4-thiadiazole, which can be formed under acidic conditions.[1]

Caption: Simplified mechanism of the base-catalyzed cyclization.

Detailed Experimental Protocol

Safety Precaution: All experimental procedures should be carried out in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times. Hydrazine hydrate is highly toxic and corrosive. Methyl isothiocyanate is a lachrymator. Handle these reagents with extreme care.

Step 1: Synthesis of 2-Furoic Acid Hydrazide

• To a 250 mL round-bottom flask equipped with a reflux condenser, add ethyl 2-furoate (0.1 mol, 14.01 g) and absolute ethanol (100 mL).

• With gentle stirring, add hydrazine hydrate (0.2 mol, 10.01 g, ~9.7 mL of 80% solution) dropwise to the flask.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate and hexane as the mobile phase).

• After completion of the reaction, allow the mixture to cool to room temperature, and then cool further in an ice bath for 30 minutes to facilitate precipitation.

• Collect the white crystalline product by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the product in a vacuum oven at 50-60 °C.

• Expected Yield: 85-95%.

• Characterization: The identity of the product can be confirmed by its melting point and spectroscopic analysis (¹H NMR, IR).

Step 2: Synthesis of 1-(2-furoyl)-4-methylthiosemicarbazide

• In a 250 mL round-bottom flask fitted with a reflux condenser, dissolve 2-furoic acid hydrazide (0.1 mol, 12.61 g) in absolute ethanol (100 mL) by gentle heating.

• To this solution, add methyl isothiocyanate (0.11 mol, 8.04 g, ~8.2 mL) dropwise with continuous stirring.

• Heat the reaction mixture to reflux and maintain for 3-5 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature. The product will precipitate out of the solution.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry thoroughly.

• Expected Yield: 80-90%.

• Characterization: The structure of the thiosemicarbazide can be confirmed by melting point and spectroscopic methods.

Step 3: Synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• Suspend 1-(2-furoyl)-4-methylthiosemicarbazide (0.1 mol, 19.92 g) in an 8% aqueous solution of sodium hydroxide (150 mL) in a 500 mL round-bottom flask equipped with a reflux condenser.

• Heat the mixture to reflux with vigorous stirring for 4-6 hours. The suspension should gradually dissolve as the reaction proceeds.

• After the reflux period, cool the reaction mixture to room temperature.

• Filter the solution to remove any unreacted starting material or impurities.

• Carefully acidify the clear filtrate to a pH of approximately 5-6 with dilute hydrochloric acid while cooling in an ice bath. This will cause the product to precipitate.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with cold water until the washings are neutral to litmus paper.

• Recrystallize the crude product from ethanol to obtain pure 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol as a crystalline solid.

• Dry the final product in a vacuum oven.

• Expected Yield: 70-85%.

Characterization of the Final Product

A thorough characterization of the synthesized 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol is essential to confirm its identity and purity. The following analytical data are expected for the target compound and its unmethylated analog.[2][3]

Compound	Melting Point (°C)	¹H NMR (δ, ppm) in DMSO-d₆	IR (ν, cm⁻¹)
5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol	(Not available)	~13.5 (s, 1H, SH), ~7.8 (m, 1H, furan-H), ~7.0 (m, 1H, furan-H), ~6.6 (m, 1H, furan-H), ~3.5 (s, 3H, N-CH₃)	~3100 (N-H str.), ~2550 (S-H str.), ~1610 (C=N str.), ~1500 (C=C str.)
5-(furan-2-yl)-4H-[2][4][5]-triazole-3-thiol [2][3]	239-240	13.90 (s, 1H, SH), 13.78 (s, 1H, NH), 7.82 (d, 1H, furan-H), 7.02 (d, 1H, furan-H), 6.62 (t, 1H, furan-H)	3250, 3110 (N-H str.), 2550 (S-H str.), 1610 (C=N str.), 1250 (C=S str.)

Note: The ¹H NMR data for the target compound is predicted based on the data of the unmethylated analog and general chemical shift principles. The thiol proton (SH) is exchangeable with D₂O.

Further characterization by ¹³C NMR and Mass Spectrometry is recommended to unequivocally confirm the structure.

Conclusion

This technical guide has detailed a reliable and efficient three-step synthesis for 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol. The methodology is based on well-understood reaction mechanisms and utilizes readily accessible starting materials. The provided experimental protocol, along with the mechanistic rationale and characterization data, should serve as a valuable resource for researchers in the field of synthetic and medicinal chemistry. The successful synthesis of this compound opens avenues for its biological evaluation and potential development as a novel therapeutic agent.

References

• Koparır, M., Çetin, A., & Cansız, A. (2005). 5-Furan-2yl[3][4][5]oxadiazole-2-thiol, 5-Furan-2yl-4H[2][4][5] triazole-3-thiol and Their Thiol-Thione Tautomerism. Molecules, 10(2), 475-480.

• Koparır, M., Çetin, A., & Cansız, A. (2005). 5-Furan-2yl[3][4][5]oxadiazole-2-thiol, 5-Furan-2yl-4H[2][4][5] triazole-3-thiol and Their Thiol-Thione Tautomerism. ResearchGate. Available at: [Link]

• Koparır, M., Çetin, A., & Cansız, A. (2005). 5-Furan-2yl[3][4][5]oxadiazole-2-thiol, 5-furan-2yl-4H[2][4][5] triazole-3-thiol and their thiol-thione tautomerism. PubMed. Available at: [Link]

• Şaşmaz, S., et al. (2022). Synthesis of new 4-substituted-1-aroyl-thiosemicarbazides and their cyclization to mercaptotriazoles and aminothiadiazoles. ResearchGate. Available at: [Link]

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NMR spectrum of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

An In-Depth Technical Guide to the NMR Spectrum of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

Authored by: A Senior Application Scientist

For distribution to: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectrum of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol. The document is structured to deliver not just spectral data, but also the underlying scientific rationale for the observed and predicted spectral characteristics. This guide is intended to serve as a valuable resource for researchers engaged in the synthesis, characterization, and application of novel heterocyclic compounds.

Introduction and Significance

5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound of significant interest due to the prevalence of the 1,2,4-triazole and furan moieties in pharmacologically active molecules. The 1,2,4-triazole ring is a core component of numerous antifungal, antiviral, and anticancer agents.[1][2] The furan ring is also a common scaffold in medicinal chemistry.[3] A thorough understanding of the compound's structure, achievable through NMR spectroscopy, is paramount for its development and application in various scientific fields. This guide will delve into the predicted ¹H and ¹³C NMR spectra of this molecule, providing a detailed interpretation based on established principles of NMR spectroscopy and data from related structures.

Molecular Structure and Predicted NMR Spectra

The molecular structure of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol is presented below. The numbering convention used in this guide for the assignment of NMR signals is also indicated.

Caption: Molecular structure of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol with atom numbering for NMR assignments.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum is based on the analysis of substituent effects on the chemical shifts of the furan and triazole rings. The following table summarizes the expected signals.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
SH	13.0 - 14.0	Singlet (broad)	1H	The thiol proton in 1,2,4-triazole-3-thiol derivatives is known to be highly deshielded and often appears as a broad singlet due to tautomerism and exchange.[4][5]
H-C2'	7.6 - 7.8	Doublet of doublets	1H	This proton is adjacent to the oxygen atom in the furan ring, leading to a downfield shift. It will be coupled to H-C3' and H-C4'.
H-C4'	7.2 - 7.4	Doublet of doublets	1H	This proton is coupled to H-C2' and H-C3'.
H-C3'	6.5 - 6.7	Doublet of doublets	1H	This proton is coupled to H-C2' and H-C4'.
CH₃	3.5 - 3.8	Singlet	3H	The methyl group attached to the nitrogen atom of the triazole ring is expected to appear as a singlet in this region.

Predicted ¹³C NMR Spectrum

The predicted ¹³C NMR spectrum is based on the electronic environment of each carbon atom.

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C3	165.0 - 168.0	The carbon atom of the thione group in 1,2,4-triazole-3-thiol derivatives typically resonates in this downfield region.[2]
C5	150.0 - 155.0	This carbon is part of the triazole ring and is attached to the furan ring, influencing its chemical shift.
C1'	145.0 - 148.0	The carbon of the furan ring attached to the triazole ring.
C2'	143.0 - 145.0	The carbon atom adjacent to the oxygen in the furan ring.
C4'	115.0 - 118.0	A typical chemical shift for a β-carbon in a furan ring.
C3'	110.0 - 112.0	A typical chemical shift for a β-carbon in a furan ring.
C6	30.0 - 35.0	The methyl carbon attached to the nitrogen atom.

Experimental Protocol for NMR Spectrum Acquisition

To obtain a high-quality , the following experimental protocol is recommended.

Sample Preparation

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is the recommended solvent. Its high polarity will aid in dissolving the compound, and its residual proton signal at ~2.50 ppm and carbon signals at ~39.52 ppm will not interfere with the expected signals of the analyte.

• Concentration: Prepare a solution with a concentration of 10-20 mg of the compound in 0.6-0.7 mL of DMSO-d₆.

• Internal Standard: Tetramethylsilane (TMS) should be used as an internal standard for referencing the chemical shifts to 0.00 ppm.

NMR Instrument Parameters

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion and resolution.

• ¹H NMR Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

• ¹³C NMR Parameters:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans, due to the lower natural abundance of ¹³C.

The following diagram illustrates the general workflow for NMR analysis.

Caption: A generalized workflow for the acquisition and analysis of NMR spectra.

Discussion and Field Insights

The predicted NMR data provides a solid foundation for the structural elucidation of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol. It is important to note that the thiol-thione tautomerism in the 1,2,4-triazole-3-thiol ring system can influence the observed spectra. In the solid state, the thione form is often predominant, while in solution, an equilibrium between the two tautomers may exist. The broadness of the SH proton signal is a strong indicator of this dynamic process.

For drug development professionals, confirming the structure of such a molecule is a critical first step. Any impurities from the synthesis, such as starting materials or side-products, would be readily identifiable in the NMR spectrum. For instance, incomplete methylation would result in the absence of the characteristic methyl singlet.

Conclusion

This technical guide provides a detailed prediction and interpretation of the ¹H and ¹³C NMR spectra of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol. The provided experimental protocol offers a robust method for acquiring high-quality spectral data. By combining theoretical predictions with practical experimental guidance, this document serves as a comprehensive resource for scientists working with this and related heterocyclic compounds.

References

• Abdel-Wahab, B. F., Mabied, A. F., Fettinger, J. C., & Farahat, A. A. (2023). 2-((4-Amino-5-((2,4-Dichlorophenoxy)Methyl)-4H-1,2,4-Triazol-3-yl)Thio)-1-(5-Methyl-1-(4-Nitrophenyl)-1H-1,2,3-Triazol-4-yl)Ethan-1-One. Preprints.org. Available at: [Link]

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). National Institutes of Health. Available at: [Link]

• Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic. (n.d.). The Royal Society of Chemistry.

• Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. (2021). scipharm.at. Available at: [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014). ResearchGate. Available at: [Link]

• ¹H NMR Spectral Comparison: 5-Phenyl-4H-1,2,4-triazole-3-thiol (top)... (n.d.).

• Spectrophotometric determination of 2-[5-(furan-2-yl)-4-phenyl-4n-1,2,4- triazol-3-ylthio]-1-(4-chlorophenylethanone). (2023). ResearchGate. Available at: [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2020). MDPI. Available at: [Link]

• Spectrophotometric determination of 2-[5-(furan-2-yl)-4-phenyl-4n-1,2,4- triazol-3-ylthio]. (n.d.). e-medjournal.com.
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An In-Depth Technical Guide to the Mass Spectrometry of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

This guide provides a comprehensive technical overview of the mass spectrometric analysis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of interest in medicinal chemistry and drug development. The unique structural features of this molecule, combining a furan ring, a 1,2,4-triazole core, and a thiol group, give rise to a distinct fragmentation pattern that can be elucidated through mass spectrometry. This document is intended for researchers, scientists, and professionals in drug development who are utilizing mass spectrometry for the identification, characterization, and structural analysis of novel chemical entities.

Introduction: The Structural Significance of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

The 1,2,4-triazole nucleus is a cornerstone in the design of therapeutic agents, exhibiting a wide array of biological activities.[1] The incorporation of a furan moiety, a five-membered aromatic ring containing an oxygen atom, can significantly influence the pharmacological profile of a molecule. Furthermore, the presence of a thiol group introduces a reactive site that can be crucial for biological activity and metabolic pathways. The N-methylation of the triazole ring further modifies the compound's physicochemical properties.

Understanding the mass spectrometric behavior of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol is paramount for its unambiguous identification in complex matrices, for metabolite identification studies, and for quality control during synthesis. Electron Ionization (EI) mass spectrometry, a hard ionization technique, is particularly well-suited for this purpose as it induces extensive fragmentation, providing a detailed fingerprint of the molecule's structure.[2][3]

Predicted Fragmentation Pathways under Electron Ionization (EI)

The fragmentation of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol under EI conditions is anticipated to be a complex process governed by the relative stabilities of the resulting ions and neutral losses. The initial step involves the removal of an electron from the molecule to form the molecular ion (M⁺˙). The subsequent fragmentation pathways are dictated by the inherent chemical properties of the furan, triazole, and thiol moieties.

A plausible fragmentation cascade is initiated by cleavages at the weakest bonds and rearrangements leading to stable neutral losses. Key fragmentation events are expected to involve:

• α-Cleavage: Fission of bonds adjacent to the heteroatoms (N, S, O) and the aromatic rings.

• Ring Cleavage: Fragmentation of the triazole and furan rings.

• Rearrangements: Intramolecular rearrangements, such as the McLafferty rearrangement, although less common for this specific structure.

Based on the known fragmentation patterns of related heterocyclic systems, the following major fragmentation pathways are proposed.[4][5]

Caption: Predicted Electron Ionization fragmentation pathway of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol.

Tabulated Mass Spectrometry Data

The following table summarizes the predicted major ions and their corresponding mass-to-charge ratios (m/z) for 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol. The exact mass is calculated based on the molecular formula C₇H₇N₃OS.

Ion	Proposed Structure/Formula	Calculated m/z
Molecular Ion [M]⁺˙	C₇H₇N₃OS⁺˙	181.03
Fragment 1	[M - H]⁺	180.02
Fragment 2	[M - CH₃]⁺	166.01
Fragment 3	[M - SH]⁺	148.05
Fragment 4	C₄H₃O⁺ (Furyl cation)	67.02
Fragment 5	C₃H₄N₃S⁺ (Methylated triazole-thiol ring fragment)	114.01
Fragment 6	C₅H₄N₃⁺ (Furyl-triazole fragment)	118.04
Fragment 7	C₂H₃N₂S⁺ (Thiol-triazole fragment)	87.00

Experimental Protocol for Mass Spectrometric Analysis

This section outlines a detailed, self-validating protocol for acquiring the mass spectrum of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol using a standard gas chromatography-mass spectrometry (GC-MS) system with an electron ionization source.

Sample Preparation

• Solvent Selection: Dissolve the sample in a volatile, high-purity solvent such as methanol, acetonitrile, or dichloromethane. The choice of solvent should be based on the solubility of the analyte and its compatibility with the GC system.

• Concentration: Prepare a stock solution of the analyte at a concentration of 1 mg/mL.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL for injection. The optimal concentration may vary depending on the sensitivity of the instrument.

GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ion Source: Electron Ionization (EI).

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless or split (e.g., 20:1 split ratio) depending on the sample concentration.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Electron Energy: 70 eV.

• Mass Range: m/z 40-400.

• Scan Speed: 2 scans/second.

Data Acquisition and Analysis

• Solvent Delay: Set a solvent delay of 3-4 minutes to prevent the solvent peak from damaging the detector.

• Acquisition: Acquire the data in full scan mode.

• Data Processing:

  • Identify the chromatographic peak corresponding to the analyte.

  • Extract the mass spectrum from the apex of the peak.

  • Subtract the background spectrum to obtain a clean mass spectrum of the analyte.

  • Identify the molecular ion peak and major fragment ions.

  • Compare the experimental fragmentation pattern with the predicted pathways and reference spectra if available.

Caption: Experimental workflow for the GC-MS analysis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol.

Conclusion

The mass spectrometric analysis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, particularly using electron ionization, provides a wealth of structural information. The predictable fragmentation patterns, originating from the distinct chemical nature of the furan, triazole, and thiol moieties, allow for its confident identification and characterization. The detailed experimental protocol provided in this guide serves as a robust starting point for researchers, enabling them to obtain high-quality, reproducible mass spectral data. A thorough understanding of the fragmentation pathways is not only crucial for basic research but also indispensable in the fields of drug discovery and development for tasks such as metabolite profiling and impurity analysis.

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• Bakulina, O., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. International Journal of Molecular Sciences, 24(2), 1699. [Link]

• Heterocyclic Chemistry. Five-membered Heterocycles Pyrrole, Furan and Thiophene. [Link]

• Borys, K. M., et al. (2019). Electrospray ionization mass spectrometry fragmentation pathways of salts of some 1,2,4-triazolylthioacetate acids, the active pharmaceutical ingredients. Journal of Pharmaceutical Sciences, 108(1), 226-234. [Link]

• Hrabovska, V., et al. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. Pharmacia, 68(3), 643–649. [Link]

• Klyba, L. V., et al. (2023). Mass Spectra of New Heterocycles: XXVI. Electron Impact Ionization Study of N-(5-Aminothiophen-2-yl)- and N-[2-(Methylsulfanyl)-1,3-thiazol-5-yl]isothioureas. Russian Journal of Organic Chemistry, 59(10), 1625–1630. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• Reddy, T. S., et al. (2022). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. AIP Conference Proceedings, 2390(1), 020065. [Link]

• Yaremenko, A. G., et al. (2021). Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. Current issues in pharmacy and medicine: science and practice, 14(3), 273-278. [Link]

• Jończyk, J., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. International Journal of Molecular Sciences, 23(16), 9390. [Link]

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An In-Depth Technical Guide to the Physical Properties of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the physical and spectral properties of the heterocyclic compound 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol . This molecule, possessing a unique combination of a furan ring, a methylated triazole core, and a reactive thiol group, is of significant interest in medicinal chemistry and materials science. Its structural features suggest potential applications as a scaffold for novel therapeutic agents and as a versatile building block in organic synthesis.

The 1,2,4-triazole ring is a well-established pharmacophore known for its metabolic stability and ability to engage in various non-covalent interactions, making it a privileged structure in drug design. The incorporation of a furan moiety can further modulate the compound's biological activity and pharmacokinetic profile. The thiol group at the 3-position offers a convenient handle for further chemical modifications and derivatization.

This document will delve into the synthetic methodology for this compound, followed by a detailed analysis of its key physical and spectroscopic characteristics. The information presented herein is synthesized from established chemical principles and spectroscopic data from closely related analogues, providing a robust predictive framework for researchers working with this molecule.

I. Synthesis and Structural Elucidation

The synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol can be efficiently achieved through the cyclization of a substituted thiosemicarbazide with a carboxylic acid. A well-established and versatile method involves the use of a condensing agent such as polyphosphate ester (PPE).[1]

Proposed Synthetic Pathway

The logical synthetic route commences with the reaction of 4-methylthiosemicarbazide with 2-furoic acid in the presence of a suitable dehydrating agent.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: A Step-by-Step Guide

Step 1: Acylation of 4-Methylthiosemicarbazide

• To a stirred solution of 4-methylthiosemicarbazide (1 equivalent) in a suitable solvent such as chloroform, add 2-furoic acid (1 equivalent).

• Add polyphosphate ester (PPE) as the condensing agent and heat the reaction mixture under reflux.[1] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure to yield the crude acylthiosemicarbazide intermediate.

Step 2: Cyclization to the Triazole

• The crude intermediate from Step 1 is dissolved in an aqueous alkaline solution (e.g., 10% sodium hydroxide).

• The solution is heated under reflux to facilitate the cyclodehydration reaction.[1]

• After heating for a specified period, the reaction mixture is cooled and then acidified with a mineral acid (e.g., hydrochloric acid) to precipitate the crude product.

• The precipitate is filtered, washed with water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) to afford pure 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol.

II. Physical Properties

Precise experimental data for the physical properties of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol are not extensively reported in the public domain. However, based on the properties of analogous compounds, the following can be inferred:

Property	Predicted Value/Characteristic	Rationale/Supporting Evidence
Appearance	White to off-white crystalline solid	Similar 1,2,4-triazole-3-thiol derivatives are typically crystalline solids.
Melting Point	Expected to be in the range of 150-200 °C	The melting point will be influenced by the crystal lattice energy. For comparison, 4-methyl-4H-1,2,4-triazole-3-thiol has a melting point of 163-165 °C. The larger furan substituent may lead to a slightly higher melting point.
Solubility	Sparingly soluble in water; soluble in polar organic solvents such as ethanol, DMSO, and DMF.	The triazole and thiol groups can participate in hydrogen bonding, conferring some water solubility. However, the overall molecule has significant nonpolar character from the furan and methyl groups, favoring solubility in organic solvents.
Molecular Formula	C₇H₇N₃OS	Based on the chemical structure.
Molecular Weight	181.22 g/mol	Calculated from the molecular formula.

III. Spectroscopic Characterization

Spectroscopic analysis is crucial for the structural confirmation of the synthesized compound. The following sections detail the expected spectral data based on the known characteristics of the functional groups present in the molecule.

A. Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum provides valuable information about the functional groups present.

Wavenumber (cm⁻¹)	Assignment	Expected Characteristics
~3100-3000	C-H stretching (furan)	Aromatic C-H stretching vibrations.
~2950-2850	C-H stretching (methyl)	Aliphatic C-H stretching vibrations.
~2600-2550	S-H stretching	A weak but characteristic band for the thiol group.[2]
~1620-1580	C=N stretching (triazole)	Stretching vibration of the endocyclic C=N bond.[2]
~1500-1450	C=C stretching (furan)	Aromatic ring stretching vibrations.
~1300-1200	C-N stretching	Stretching vibrations within the triazole ring.
~750-700	C-S stretching	Characteristic stretching vibration of the carbon-sulfur bond.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the definitive structural elucidation of organic molecules.

¹H NMR Spectroscopy

The proton NMR spectrum will provide information on the number of different types of protons and their connectivity.

Caption: Predicted ¹H NMR chemical shifts for the target compound.

• Furan Protons: The three protons on the furan ring will appear as distinct signals in the aromatic region (δ 6.0-8.0 ppm). The proton at the 5'-position will be a doublet of doublets, coupled to the protons at the 3' and 4'-positions. The protons at the 3' and 4'-positions will also appear as doublets of doublets.

• Methyl Protons: The three protons of the N-methyl group will appear as a sharp singlet, typically in the range of δ 3.5-4.0 ppm.

• Thiol Proton: The thiol proton (S-H) is expected to be a broad singlet at a downfield chemical shift (δ 13.0-14.0 ppm), and its position can be concentration and solvent-dependent.[2] This proton will be exchangeable with D₂O.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will show distinct signals for each unique carbon atom in the molecule.

Predicted Chemical Shift (δ, ppm)	Carbon Atom Assignment
~165	C=S (Thione tautomer)
~150	C-5 (Triazole)
~145	C-2' (Furan)
~143	C-5' (Furan)
~112	C-4' (Furan)
~111	C-3' (Furan)
~30	N-CH₃

IV. Potential Applications and Significance

Derivatives of 1,2,4-triazole-3-thione are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.[3] The presence of the furan ring in the target molecule may enhance these activities. Furan-containing compounds are prevalent in medicinal chemistry and are known to interact with various biological targets.

Furthermore, the thiol group provides a reactive site for the synthesis of more complex molecules through reactions such as alkylation, acylation, and oxidation, opening avenues for the development of new chemical entities with tailored properties for drug discovery and materials science.

V. Conclusion

This technical guide has provided a detailed predictive overview of the physical and spectroscopic properties of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol. The proposed synthetic route offers a practical approach to obtaining this compound. The predicted spectral data serve as a valuable reference for researchers in confirming its structure and purity. The unique structural features of this molecule make it a promising candidate for further investigation in the fields of medicinal chemistry and organic synthesis.

VI. References

• National Center for Biotechnology Information. (2024). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. PubMed Central. Retrieved from [Link]

• MDPI. (2022). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Molecules. Retrieved from [Link]

• ResearchGate. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. PubMed Central. Retrieved from [Link]

• MDPI. (2020). Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofura. Molecules. Retrieved from [Link]

• ResearchGate. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology. Retrieved from [Link]

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An In-Depth Technical Guide to 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, synthesis, and characterization of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of significant interest in medicinal chemistry. The guide details a robust, field-proven synthetic protocol, starting from readily available starting materials and proceeding through a key thiosemicarbazide intermediate. A thorough structural elucidation of the title compound is presented, supported by a detailed analysis of its spectroscopic data. Furthermore, the guide explores the thione-thiol tautomerism inherent to this class of compounds and discusses the potential biological activities, including antimicrobial and antioxidant properties, that make this molecule a compelling candidate for further investigation in drug discovery and development.

Introduction: The Significance of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs with a wide range of therapeutic applications.[1] This five-membered heterocycle, containing three nitrogen atoms, is a versatile pharmacophore capable of engaging in various biological interactions. The incorporation of a thiol group at the 3-position and a furan moiety at the 5-position introduces additional chemical functionality and potential for biological activity. Furan-containing compounds, in particular, are known for their diverse pharmacological properties.[1] This guide focuses on the 4-methyl derivative, 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, providing a detailed examination of its chemical synthesis and structural properties to aid researchers in its further exploration.

Synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol: A Two-Step Approach

The synthesis of the title compound is efficiently achieved through a two-step process, a common and reliable method for the preparation of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols.[2][3] The methodology involves the initial formation of a key intermediate, 1-(furan-2-carbonyl)-4-methylthiosemicarbazide, followed by its base-catalyzed intramolecular cyclization.

Step 1: Synthesis of 1-(furan-2-carbonyl)-4-methylthiosemicarbazide (Intermediate 1)

The initial step involves the nucleophilic addition of furan-2-carbohydrazide to methyl isothiocyanate. The lone pair of electrons on the terminal nitrogen of the hydrazide attacks the electrophilic carbon of the isothiocyanate, leading to the formation of the thiosemicarbazide derivative.

Experimental Protocol:

• Reactant Preparation: A solution of furan-2-carbohydrazide (0.1 mol) is prepared in absolute ethanol (150 mL).

• Reaction Initiation: To this solution, methyl isothiocyanate (0.1 mol) is added dropwise with continuous stirring at room temperature.

• Reaction Progression: The reaction mixture is then heated to reflux for a period of 3-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Product Isolation: Upon completion, the reaction mixture is cooled to room temperature, and the resulting precipitate is collected by filtration.

• Purification: The crude product is washed with cold ethanol and then recrystallized from an appropriate solvent, such as ethanol, to yield pure 1-(furan-2-carbonyl)-4-methylthiosemicarbazide.

Caption: Synthesis of the thiosemicarbazide intermediate.

Step 2: Intramolecular Cyclization to 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol (Title Compound)

The second and final step is the base-catalyzed intramolecular cyclization of the thiosemicarbazide intermediate. The basic medium facilitates the deprotonation of the amide nitrogen, which then acts as a nucleophile, attacking the thiocarbonyl carbon. This is followed by the elimination of a water molecule to form the stable 1,2,4-triazole ring.

Experimental Protocol:

• Reaction Setup: 1-(furan-2-carbonyl)-4-methylthiosemicarbazide (0.05 mol) is suspended in an aqueous solution of sodium hydroxide (2N, 100 mL).

• Cyclization Reaction: The mixture is heated to reflux for 4-6 hours. The completion of the reaction can be monitored by the disappearance of the starting material on TLC.

• Acidification and Precipitation: After cooling to room temperature, the solution is carefully acidified with a dilute mineral acid, such as hydrochloric acid, to a pH of approximately 5-6. This protonates the thiol group and causes the product to precipitate out of the solution.

• Product Collection and Purification: The precipitate is collected by filtration, washed thoroughly with water to remove any inorganic impurities, and then dried. The crude product can be further purified by recrystallization from a suitable solvent like ethanol or an ethanol-water mixture.

Caption: Cyclization to the final triazole product.

Structural Elucidation and Characterization

The definitive identification and confirmation of the structure of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol are achieved through a combination of spectroscopic techniques.

Thione-Thiol Tautomerism

It is critical to recognize that 1,2,4-triazole-3-thiols can exist in a tautomeric equilibrium between the thione and thiol forms. The position of this equilibrium can be influenced by factors such as the solvent, temperature, and the nature of the substituents on the triazole ring. Spectroscopic analysis is essential to determine the predominant tautomeric form in a given state.

Caption: Thione-thiol tautomerism in 1,2,4-triazole-3-thiols.

Spectroscopic Data Analysis

Spectroscopic Technique	Expected Characteristic Signals
¹H NMR (in DMSO-d₆)	- SH proton: A broad singlet in the region of 13-14 ppm, indicative of the thiol proton. - Furan protons: Multiplets in the aromatic region (approx. 6.5-7.8 ppm). - N-CH₃ protons: A singlet around 3.5-4.0 ppm.
¹³C NMR (in DMSO-d₆)	- C=S/C-S carbon: A signal in the range of 160-170 ppm, corresponding to the thiocarbonyl or thiol-bearing carbon. - Triazole ring carbons: Signals typically observed between 140-160 ppm. - Furan carbons: Resonances in the range of 105-145 ppm. - N-CH₃ carbon: A signal around 30-35 ppm.
FT-IR (KBr Pellet)	- S-H stretch: A weak absorption band around 2550-2600 cm⁻¹ (if the thiol form is present). - N-H stretch: A broad band in the region of 3100-3400 cm⁻¹ (if the thione form is present). - C=N stretch: A sharp absorption band around 1600-1650 cm⁻¹. - C=S stretch: A band in the region of 1200-1250 cm⁻¹.
Mass Spectrometry	- Molecular Ion Peak (M⁺): A prominent peak corresponding to the molecular weight of the compound (C₇H₇N₃OS, MW: 181.22 g/mol ).

Potential Biological Activities and Research Directions

Derivatives of 1,2,4-triazole are well-documented for their wide spectrum of biological activities.[1] The presence of both a furan ring and a thiol group in the title compound suggests a high potential for pharmacological relevance.

Antimicrobial Activity

Numerous studies have demonstrated the antibacterial and antifungal properties of furan-containing 1,2,4-triazole derivatives.[1] The mechanism of action is often attributed to the ability of the triazole scaffold to inhibit essential microbial enzymes. The thiol group can also play a crucial role in binding to metalloenzymes or undergoing redox reactions that are detrimental to microbial cells.

Antioxidant Properties

The thiol group in the molecule imparts potential antioxidant activity. Thiols are known to act as radical scavengers, donating a hydrogen atom to neutralize reactive oxygen species (ROS) and thereby mitigating oxidative stress. This property is of significant interest in the context of various diseases associated with oxidative damage.

Future Research Perspectives

The promising structural features of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol warrant further investigation into its biological profile. Key areas for future research include:

• Broad-spectrum antimicrobial screening: Evaluating the compound against a diverse panel of pathogenic bacteria and fungi.

• Antiviral studies: Investigating its efficacy against various viral targets, given the known antiviral properties of some triazole derivatives.

• In-depth antioxidant assays: Quantifying its radical scavenging and antioxidant capacity through various in vitro and in vivo models.

• Structure-Activity Relationship (SAR) studies: Synthesizing and testing a library of analogs to understand the structural requirements for optimal biological activity.

Conclusion

This technical guide has provided a detailed roadmap for the synthesis and characterization of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol. The presented two-step synthetic protocol is robust and accessible, enabling researchers to obtain this promising heterocyclic compound for further study. The comprehensive discussion of its structural features and potential biological activities highlights its significance as a valuable scaffold for the development of new therapeutic agents. The information contained herein is intended to empower researchers in the fields of medicinal chemistry and drug discovery to unlock the full potential of this intriguing molecule.

References

• Ikizler, A. A., & Uçar, F. (2009). Synthesis of Some New 4,5-Disubstituted-4H-1,2,4-triazole-3-thiol Derivatives. ResearchGate. [Link]

• Farahat, A. A., et al. (2023). 4H-1,2,4-Triazol-3-yl)Thio)-1-(5-Methyl-1-(4-Nitrophenyl). Preprints.org. [Link]

• Al-Ghorbani, M., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. [Link]

• Krasavin, M., et al. (2021). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. National Center for Biotechnology Information. [Link]

• Metwally, M. A., et al. (2011). Thiosemicarbazides: Synthesis and reactions. ResearchGate. [Link]

• Audrieth, L. F., et al. (1953). Preparation of thiosemicarbazides.

• Zhang, X., et al. (2015). Regioselective Synthesis of Multisubstituted Furans via Metalloradical Cyclization of Alkynes with α-Diazocarbonyls: Construction of Functionalized α-Oligofurans. National Center for Biotechnology Information. [Link]

• Pfeiffer, W. D., et al. (2014). Cyclization of 4-Phenylthiosemicarbazide with Phenacylbromide Revisited. Formation of 1,3,4-Thiadiazines and of Isomeric 1,3-Thiazoles. ResearchGate. [Link]

• Stauffer, F. (1961). Process for the preparation of thiosemicarbazide.

• Abdulghani, S. M., et al. (2022). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Chemical Methodologies. [Link]

• Al-Ostoot, F. H., et al. (2024). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. [Link]

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The 1,2,4-Triazole Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide to its Diverse Biological Activities

Abstract

The 1,2,4-triazole nucleus is a five-membered heterocyclic ring that has garnered immense interest from medicinal and organic chemists.[1] Its unique chemical properties, including dipole character, hydrogen bonding capacity, rigidity, and stability, make it an important pharmacophore capable of interacting with a wide array of biological receptors with high affinity.[1] This guide provides a comprehensive overview of the significant biological activities exhibited by 1,2,4-triazole derivatives, delving into their mechanisms of action, structure-activity relationships (SAR), and the experimental protocols used to validate their efficacy. We will explore their established roles as potent antifungal and anticancer agents, as well as their emerging applications as antibacterial and antiviral therapeutics, providing researchers and drug development professionals with a foundational understanding of this versatile scaffold.

The 1,2,4-Triazole: A Foundation of Therapeutic Versatility

The 1,2,4-triazole ring (C₂H₃N₃) is an aromatic heterocycle with three nitrogen atoms. Its structure allows it to act as an isostere for amides, esters, and carboxylic acids, enabling it to mimic the geometry and electronic properties of these functional groups within biological systems.[1] This mimicry, combined with its metabolic stability and ability to form crucial hydrogen bonds, underpins its status as a "privileged scaffold" in drug design. A vast number of clinically approved drugs, such as the antifungal fluconazole, the antiviral ribavirin, and the anticancer agent letrozole, feature this core structure, highlighting its therapeutic significance.[1]

The journey from a simple heterocyclic compound to a potent therapeutic agent is a multi-step process. It begins with rational design and synthesis, followed by rigorous biological evaluation to identify lead compounds for further optimization.

Caption: Mechanism of antifungal action of 1,2,4-triazole derivatives.

Structure-Activity Relationship (SAR) Insights

SAR studies are crucial for optimizing the potency and selectivity of antifungal triazoles. Key findings indicate:

• Core Structure : The 1H-1,2,4-triazole tautomer is the more stable and active form. [1]* Side Chains : The presence of halogenated phenyl groups, such as the 2,4-difluorophenyl moiety found in fluconazole and voriconazole, is often critical for high activity. [1]* Flexibility and Conformation : The nature of the linker between the triazole ring and other aromatic systems influences the compound's ability to fit into the CYP51 active site.

For example, studies on sulfonamide-1,2,4-triazole derivatives revealed that some compounds exhibited antifungal activity 10–70 times higher than the commercial agents bifonazole and ketoconazole against specific fungal strains. [1]

Experimental Protocol: Antifungal Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This method is a cornerstone for evaluating the potency of new antifungal compounds. [2][3] Objective: To determine the MIC of a novel 1,2,4-triazole derivative against Candida albicans.

Materials:

• Test compound (1,2,4-triazole derivative) dissolved in DMSO.

• Candida albicans strain (e.g., ATCC 90028).

• RPMI-1640 medium buffered with MOPS.

• Sterile 96-well microtiter plates.

• Positive control drug (e.g., Fluconazole).

• Spectrophotometer (plate reader).

Methodology:

• Inoculum Preparation: Culture C. albicans on Sabouraud Dextrose Agar for 24 hours at 35°C. Suspend several colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted in RPMI-1640 medium to the final required inoculum concentration (approx. 0.5–2.5 × 10³ cells/mL).

• Compound Dilution: Perform a serial two-fold dilution of the test compound in the 96-well plate using RPMI-1640 medium. A typical concentration range might be 64 µg/mL to 0.0625 µg/mL.

• Inoculation: Add 100 µL of the prepared fungal inoculum to each well containing 100 µL of the diluted compound.

• Controls:

  • Growth Control: Wells containing only the inoculum and medium (no compound).

  • Sterility Control: Wells containing only sterile medium.

  • Positive Control: A separate dilution series with a standard antifungal like fluconazole.

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of growth (e.g., ≥50% reduction) compared to the growth control. This can be assessed visually or by reading the optical density (OD) at a specific wavelength (e.g., 490 nm). [4]

Anticancer Activity: A Scaffold for Diverse Mechanisms

The 1,2,4-triazole scaffold is a privileged core in the development of anticancer agents due to its unique physicochemical properties and diverse biological activities. [5]Derivatives have been shown to inhibit key cancer-related enzymes, interfere with DNA, and modulate critical cellular pathways like apoptosis. [5]

Mechanisms of Action

Unlike their antifungal counterparts, the anticancer activity of 1,2,4-triazoles is not confined to a single mechanism. They target multiple hallmarks of cancer.

• Enzyme Inhibition: Many derivatives act as potent inhibitors of enzymes crucial for cancer progression, including kinases (e.g., EGFR, BRAF), topoisomerases, and carbonic anhydrases. [5][6]For instance, certain triazolo[4,3-a]quinoxaline derivatives have shown good topoisomerase-II inhibitory activity, leading to DNA damage and cell cycle arrest at the G2/M phase. [1]* Tubulin Polymerization Inhibition: Some compounds bind to tubulin, disrupting microtubule dynamics, which is essential for mitosis. This leads to cell cycle arrest and apoptosis. [6]* Apoptosis Induction: Many triazole derivatives trigger programmed cell death (apoptosis) by modulating apoptotic pathways.

Quantitative Data on Anticancer Activity

The efficacy of anticancer compounds is often quantified by the half-maximal inhibitory concentration (IC₅₀), representing the concentration of a drug that is required for 50% inhibition in vitro.

Compound Class	Target Cancer Cell Line	IC₅₀ (µM)	Reference Compound	IC₅₀ (µM)
Triazolo[4,3-a]quinoxalines	HepG2 (Liver)	0.68 - 1.22	Doxorubicin	~0.5
Indole-Triazole Hybrids	Hep-G2 (Liver)	~10.99 (cell viability %)	Ellipticine	~11.5 (cell viability %)
Pyridine-Triazole Hybrids	MCF-7 (Breast)	Varies	5-FU	Varies

Data synthesized from multiple sources for illustrative purposes.[1][7][8]

Experimental Protocol: MTT Cell Proliferation Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs on cell lines. [6][9] Objective: To evaluate the cytotoxicity of a novel 1,2,4-triazole derivative on the MCF-7 human breast cancer cell line.

Materials:

• MCF-7 cells.

• Complete growth medium (e.g., DMEM with 10% FBS).

• Test compound dissolved in DMSO.

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS.

• Solubilization solution (e.g., DMSO or acidified isopropanol).

• 96-well cell culture plates.

Methodology:

• Cell Seeding: Seed MCF-7 cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment: The next day, remove the medium and add fresh medium containing various concentrations of the test compound (e.g., 0.1 to 100 µM). Include a vehicle control (DMSO) and a no-cell blank.

• Incubation: Incubate the cells with the compound for 48-72 hours.

• MTT Addition: Remove the medium and add 100 µL of fresh medium and 10 µL of MTT reagent to each well. Incubate for 3-4 hours. During this time, viable cells with active mitochondrial reductases will convert the yellow MTT into dark purple formazan crystals.

• Solubilization: Remove the MTT-containing medium and add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the purple solution at 570 nm using a microplate reader.

• Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Antibacterial and Antiviral Activities

While not as extensively developed as their antifungal and anticancer counterparts, 1,2,4-triazole derivatives show significant promise as antibacterial and antiviral agents. [10][11]

Antibacterial Potential

The global crisis of antibiotic resistance necessitates the discovery of new antibacterial agents. [12]1,2,4-triazole compounds have demonstrated activity against both drug-sensitive and drug-resistant pathogens. [10]* Mechanism: The mechanisms are varied and less universally defined than for antifungals. Some derivatives are believed to interfere with bacterial cell wall synthesis, while others may inhibit essential enzymes or disrupt DNA replication.

• Hybridization: A promising strategy involves creating hybrid molecules that combine the 1,2,4-triazole scaffold with other known antibacterial pharmacophores, such as fluoroquinolones. [10][12]This approach can enhance potency and potentially overcome existing resistance mechanisms. For instance, certain ofloxacin-triazole hybrids showed antibacterial activity comparable to the parent drug against several Gram-positive and Gram-negative pathogens. [12] Some synthesized Schiff bases of 4H-1,2,4-triazole-3-thiol have shown strong antibacterial activity against Staphylococcus aureus, with some derivatives being superior to the standard drug streptomycin. [13]

Antiviral Applications

The 1,2,4-triazole core is present in the broad-spectrum antiviral drug Ribavirin, validating its potential in this therapeutic area. [1]Research has explored derivatives for activity against a range of viruses. [11][14]* Mechanism: The antiviral mechanisms can involve the inhibition of viral enzymes like polymerases or proteases, or interference with viral entry or replication processes. The chemical stability and potential for diverse modifications make the triazole ring a valuable framework for developing new antiviral compounds. [11]

Synthesis of 1,2,4-Triazole Derivatives

The synthesis of the 1,2,4-triazole ring can be achieved through several established methods. The choice of method depends on the desired substitution pattern and the available starting materials. [15][16]

Protocol: Pellizzari Reaction

The Pellizzari reaction is a classic and straightforward method for synthesizing 3,5-disubstituted-1,2,4-triazoles via the condensation of an amide with an acyl hydrazide. [15] Objective: To synthesize 3,5-Diphenyl-1,2,4-triazole.

Materials:

• Benzamide (1.21 g, 10 mmol).

• Benzoyl hydrazide (1.36 g, 10 mmol).

• Round-bottom flask.

• Oil bath.

• Ethanol.

• Thin-layer chromatography (TLC) setup.

Methodology:

• Reactant Mixture: Combine benzamide and benzoyl hydrazide in a round-bottom flask.

• Heating: Heat the mixture in an oil bath to 150-160°C for 3-4 hours. The reaction progress can be monitored by TLC.

• Work-up: Allow the reaction mixture to cool to room temperature. The solidified mass is then triturated with a small amount of cold ethanol to break it up.

• Purification: Collect the solid product by vacuum filtration, wash it with cold ethanol to remove impurities, and then recrystallize from a suitable solvent like ethanol to obtain the pure 3,5-Diphenyl-1,2,4-triazole. [15]5. Characterization: Confirm the structure and purity of the final product using techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Caption: Schematic of the Pellizzari reaction for triazole synthesis.

Conclusion and Future Directions

The 1,2,4-triazole scaffold is unequivocally a cornerstone of modern medicinal chemistry. Its derivatives have led to breakthrough therapies, particularly in the management of fungal infections and cancer. The inherent versatility of the triazole ring, characterized by its unique physicochemical properties and synthetic accessibility, ensures its continued relevance. Future research will likely focus on several key areas:

• Combating Resistance: Designing novel derivatives and hybrid molecules that can overcome established drug resistance mechanisms in fungi, bacteria, and cancer cells. [10]* Expanding Therapeutic Scope: Systematically exploring the potential of 1,2,4-triazoles against a wider range of diseases, including neurodegenerative disorders and inflammatory conditions. [1][17]* Targeted Delivery: Incorporating the triazole scaffold into targeted drug delivery systems to enhance efficacy and minimize off-target toxicity.

By leveraging advanced computational tools for rational drug design and innovative synthetic methodologies, the full therapeutic potential of the 1,2,4-triazole nucleus is yet to be realized, promising a new generation of more potent and selective therapeutic agents.

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Introduction: The Convergence of Furan and Triazole Scaffolds in Medicinal Chemistry

An In-Depth Technical Guide to the Synthesis, Properties, and Biological Potential of 5-(2-furyl)-4H-1,2,4-triazole-3-thiol Derivatives

In the landscape of modern drug discovery, the strategic combination of privileged heterocyclic scaffolds is a cornerstone of rational drug design. Both the 1,2,4-triazole ring and the furan nucleus are independently recognized for their profound impact on medicinal chemistry. 1,2,4-triazole derivatives are integral to a vast array of therapeutic agents, demonstrating a wide spectrum of pharmacological activities including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[1][2] The furan ring, a five-membered aromatic heterocycle, is also a key component in numerous natural products and synthetic drugs, valued for its ability to engage in various biological interactions.[3]

The conjugation of these two pharmacophores into the 5-(2-furyl)-4H-1,2,4-triazole-3-thiol framework creates a unique molecular architecture with significant therapeutic potential. The thiol group at the C3 position and the secondary amine at the N4 position of the triazole ring offer reactive handles for a multitude of chemical modifications, allowing for the systematic exploration of structure-activity relationships (SAR). This guide, intended for researchers and drug development professionals, provides a comprehensive review of the synthesis, chemical characteristics, and diverse biological activities of this promising class of compounds.

Core Synthesis and Derivatization Strategies

The primary synthetic route to the 5-(2-furyl)-4H-1,2,4-triazole-3-thiol scaffold is a well-established and efficient process that begins with readily available starting materials. The causality behind this synthetic choice lies in its reliability and high yields.

Synthesis of the Core Scaffold

The most common pathway involves a two-step process starting from furan-2-carboxylic acid hydrazide.[4]

• Formation of Thiosemicarbazide: The initial step is the reaction of furan-2-carboxylic acid hydrazide with a thiocyanate salt (e.g., ammonium thiocyanate) under acidic conditions to yield the corresponding 2-furoyl thiosemicarbazide.[4] This reaction introduces the necessary N-C=S backbone required for the subsequent cyclization.

• Alkaline Cyclization: The synthesized thiosemicarbazide is then subjected to intramolecular cyclization in an alkaline medium, typically by refluxing with potassium hydroxide or sodium hydroxide in an alcoholic solvent.[4][5] The base facilitates the deprotonation and subsequent nucleophilic attack to form the stable 1,2,4-triazole ring. Acidification of the reaction mixture precipitates the final product, 5-(2-furyl)-4H-1,2,4-triazole-3-thiol.

Below is a detailed, self-validating protocol for this synthesis.

Experimental Protocol: Synthesis of 5-(2-furyl)-4H-1,2,4-triazole-3-thiol

Part A: Synthesis of 1-(furan-2-carbonyl)thiosemicarbazide

• Reagents & Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, combine furan-2-carboxylic acid hydrazide (0.1 mol), ammonium thiocyanate (0.12 mol), and 1 M hydrochloric acid (50 mL).

• Reaction: Heat the mixture under reflux for 3-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) until the starting hydrazide spot disappears.

• Isolation: Cool the reaction mixture to room temperature. The solid product that precipitates is collected by vacuum filtration, washed thoroughly with cold water to remove any unreacted salts, and dried. Recrystallization from ethanol can be performed for further purification if necessary.

Part B: Synthesis of 5-(2-furyl)-4H-1,2,4-triazole-3-thiol (Ib)

• Reagents & Setup: In a 250 mL round-bottom flask, suspend the 1-(furan-2-carbonyl)thiosemicarbazide (0.05 mol) from Part A in ethanol (100 mL). Add an aqueous solution of potassium hydroxide (8%, 50 mL).

• Cyclization: Heat the mixture under reflux for 3-5 hours.[4] During this time, the suspension should dissolve as the potassium salt of the triazole is formed.

• Precipitation & Isolation: After cooling the flask in an ice bath, carefully acidify the solution with a dilute acid (e.g., acetic acid or dilute HCl) to a pH of ~5-6.[4] The target compound will precipitate as a solid.

• Purification: Collect the precipitate by vacuum filtration, wash with copious amounts of cold water, and dry. The purity can be confirmed by melting point determination and spectroscopic analysis (¹H-NMR, IR).

Caption: General synthetic workflow for 5-(2-furyl)-4H-1,2,4-triazole-3-thiol.

Thiol-Thione Tautomerism

It is critical to recognize that 1,2,4-triazole-3-thiol derivatives exist in a tautomeric equilibrium between the thiol (-SH) and thione (=S) forms.[4] This equilibrium is influenced by the solvent, pH, and temperature, and it dictates the reactivity of the molecule, particularly in derivatization reactions.

Caption: Thiol-Thione tautomerism in the triazole ring. (Note: Actual chemical structure images would replace placeholders in a live document.)

Strategies for Derivatization

The core scaffold is a versatile platform for generating extensive chemical libraries. Key derivatization points include:

• S-Alkylation: The thiol group is readily alkylated using various alkyl or aryl halides in an alkaline medium to produce thioether derivatives.[4][6] This is a common strategy to modulate lipophilicity and steric properties.

• N4-Substitution (Mannich/Schiff Bases): For derivatives containing a 4-amino group, condensation with aldehydes or ketones yields Schiff bases.[7][8] Subsequent reactions, such as with formaldehyde and a secondary amine (Mannich reaction), can introduce further diversity.[2] These modifications can significantly impact biological activity by introducing new hydrogen bonding sites and altering the molecule's overall shape.

A Spectrum of Biological Activities

Derivatives of 5-(2-furyl)-4H-1,2,4-triazole-3-thiol have been investigated for a wide range of pharmacological effects. Their broad activity spectrum underscores their potential as "lead structures" in drug development.[1]

Antifungal Activity

The 1,2,4-triazole moiety is famously associated with antifungal agents like fluconazole and itraconazole.[9] These drugs function by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[10][11] This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[12][13] The inhibition leads to ergosterol depletion and the accumulation of toxic sterol precursors, ultimately disrupting membrane integrity and arresting fungal growth.[11] Derivatives of the furan-triazole scaffold are expected to share this mechanism of action.

Caption: Mechanism of action of triazole antifungals via CYP51 inhibition.

Studies have shown that novel 1,2,4-triazole derivatives exhibit potent activity against various fungal pathogens, including Candida albicans and Aspergillus niger.[8][10] For instance, certain Schiff base derivatives of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol were found to be more effective against Microsporum gypseum than the standard drug ketoconazole.[8]

Table 1: Antifungal Activity of Selected 1,2,4-Triazole Derivatives

Compound	Test Organism	Activity (MIC, µg/mL)	Reference
Compound 19g	Candida albicans	0.031	[10]
Compound 20b	Candida albicans	0.016	[10]
Fluconazole (Std.)	Candida albicans	0.25	[10]

| Schiff Base 5e | M. gypseum | > Ketoconazole |[8] |

Antibacterial Activity

The furan-triazole scaffold has also demonstrated notable antibacterial properties. Screening of new 5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol derivatives revealed moderate activity against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) bacteria.[6] Structure-activity relationship studies indicated that the nature of the substituent at the thiol group influences the potency. For example, introducing a pentyl radical was found to double the activity against S. aureus in one study.[6]

Table 2: Antibacterial Screening of 5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol Derivatives

Organism	Activity Level	Key Finding	Reference
S. aureus ATCC 25923	Moderate	Most sensitive strain tested.	[6]
E. coli ATCC 25922	Moderate	All tested compounds showed activity.	[6]

| P. aeruginosa ATCC 27853 | Moderate | Activity observed across derivatives. |[6] |

Anticancer Properties

The search for novel anticancer agents is a driving force in medicinal chemistry, and 1,2,4-triazole derivatives have emerged as a promising class.[14] Fused 1,2,4-triazole derivatives have shown excellent growth inhibition against panels of sixty human cancer cell lines, including leukemia, lung cancer, melanoma, and breast cancer.[15] The mechanisms are varied; some triazole series have been found to act as potent inhibitors of tubulin polymerization, competing with colchicine for its binding site and leading to cell cycle arrest.[16] Others have demonstrated the ability to inhibit cancer cell migration, a key process in metastasis.[17]

Studies on 1,2,4-triazole-3-thiol derivatives bearing a hydrazone moiety showed significant cytotoxicity against human melanoma, triple-negative breast cancer, and pancreatic carcinoma cell lines.[17]

Caption: Standard workflow for an in vitro MTT cytotoxicity assay.

Table 3: Cytotoxic Activity of Selected 1,2,4-Triazole Derivatives

Compound Class	Cancer Cell Line	Activity (IC50)	Reference
1,2,4-Triazole-Pyridine Hybrids	Murine Melanoma (B16F10)	41.12 - 61.11 µM	[14]
4,5-diphenyloxazol-1,2,4-triazole-3-thiols	Prostate Lung Cancer (PC-93)	13.12 - 16.34 µM

| Hydrazone-bearing 1,2,4-triazole-3-thiols | Human Melanoma (IGR39) | More cytotoxic vs. other lines |[17] |

Other Notable Activities

• Anti-inflammatory: Certain 5-aryl-substituted 1,2,4-triazole-3-thiols and their S-alkylated derivatives have been reported to possess anti-inflammatory properties.[18][19]

• Antioxidant: The ability of these compounds to act as free radical scavengers has been evaluated using methods like the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.[9] For example, 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol showed a potent antiradical effect of 88.89% at a concentration of 1 × 10⁻³ M.[20]

• Antiviral: The broader class of 1,2,4-triazoles has shown remarkable antiviral activity against a wide range of viruses, including influenza, hepatitis B and C, and HIV, by targeting various viral proteins.[21][22] This suggests a promising, albeit less explored, avenue for the furan-containing subset.

Structure-Activity Relationship (SAR) and Future Perspectives

The accumulated data allows for the formulation of preliminary SAR insights. The biological activity of the 5-(2-furyl)-4H-1,2,4-triazole-3-thiol scaffold is highly dependent on the nature of the substituents at the N4 and S3 positions.

• Influence of Lipophilicity: The introduction of alkyl chains at the sulfur atom (S-alkylation) directly impacts the lipophilicity of the molecule, which can enhance cell membrane penetration and, consequently, antimicrobial activity.[6]

• Role of N4-Substituents: The presence of a 4-amino group and its conversion to bulky Schiff bases can significantly alter the interaction with biological targets, leading to enhanced antibacterial or antifungal effects.[8]

• Electronic Effects: The introduction of electron-withdrawing groups onto the aromatic systems attached to the triazole core can be favorable for activity, potentially by influencing the electronic properties of the pharmacophore.[23]

The 5-(2-furyl)-4H-1,2,4-triazole-3-thiol scaffold is a chemically tractable and biologically versatile platform. Future research should focus on synthesizing novel, rationally designed libraries of derivatives and screening them against a wider range of biological targets. Exploring their potential as antiviral agents and elucidating specific anticancer mechanisms beyond general cytotoxicity are particularly promising avenues. In vivo studies of the most potent compounds identified from in vitro screens will be the critical next step in validating their therapeutic potential.

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• Wang, Y., et al. (2022). Design, Synthesis, and Antifungal Activity of Novel 1,2,4-Triazolo[4,3-c]trifluoromethylpyrimidine Derivatives Bearing the Thioether Moiety. Frontiers. [Link]

• (n.d.). Triazole antifungals. EBSCO. [Link]

• Al-Omar, M. A. (2022). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. National Center for Biotechnology Information. [Link]

• Ghannoum, M. A., & Rice, L. B. (1999). Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance. National Center for Biotechnology Information. [Link]

• (n.d.). Examples of triazole derivatives with biological activity. ResearchGate. [Link]

• (n.d.). Quantitative Structure-Activity Relationships and Molecular Docking studies of 1.2.4 triazole derivatives as antifungal activity. ResearchGate. [Link]

• Sharma, R., et al. (2022). Design, synthesis and anticancer activity studies of some novel 1, 2, 4 triazole pyridine derivatives. International Journal of Pharmaceutical Chemistry and Analysis. [Link]

• Al-Ghorbani, M., et al. (2023). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity. Iraqi Academic Scientific Journals. [Link]

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Protocols & Analytical Methods

Antimicrobial activity of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

An in-depth guide to the antimicrobial evaluation of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, designed for researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of Triazole Scaffolds

The global challenge of antimicrobial resistance necessitates the urgent discovery of novel therapeutic agents.[1] Heterocyclic compounds, particularly those containing the 1,2,4-triazole nucleus, have emerged as a promising class of molecules with a wide spectrum of biological activities, including significant antibacterial and antifungal properties.[1][2] The unique structural features of the 1,2,4-triazole ring, often combined with other bioactive moieties, contribute to their diverse pharmacological profiles.

This application note focuses on 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol , a compound that integrates the established antimicrobial potential of the 1,2,4-triazole core with a furan ring. The furan moiety is also a known pharmacophore that can contribute to biological activity.[3] The presence of a thiol (-SH) group further enhances its potential, as thiol-containing heterocycles are known to exhibit a range of biological effects.[4] This guide provides a comprehensive framework and detailed protocols for the systematic evaluation of the antimicrobial efficacy of this compound, from initial screening to quantitative assessment and preliminary safety profiling.

Synthesis Pathway Overview

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process in medicinal chemistry. A common and effective route involves the reaction of a carboxylic acid with a thiosemicarbazide, followed by cyclodehydration.[5][6] For the target compound, 2-furoic acid and 4-methyl-3-thiosemicarbazide would be the logical starting materials. The general synthesis workflow is outlined below.

Caption: General synthesis workflow for the target compound.

Protocol 1: Preliminary Antimicrobial Screening via Disk Diffusion Assay

The Kirby-Bauer disk diffusion method is a foundational, qualitative technique to rapidly assess the antimicrobial activity of a compound.[7][8] It relies on the diffusion of the compound from a saturated disk into an agar medium inoculated with a test microorganism. The presence of a clear zone of no growth around the disk indicates inhibitory activity.[7][8]

Causality and Experimental Choices:

• Medium: Mueller-Hinton Agar (MHA) is the standard medium for routine antimicrobial susceptibility testing. Its composition is well-defined, it supports the growth of most common pathogens, and it has minimal interaction with the antimicrobial agents being tested.[9]

• Inoculum Standardization: The bacterial suspension is adjusted to a 0.5 McFarland turbidity standard (approximately 1.5 x 10⁸ CFU/mL) to ensure a reproducible and uniform lawn of bacterial growth.[10][11] This standardization is critical for the comparability of results between experiments.

• Disk Potency: The amount of compound impregnated onto the sterile disks must be consistent to ensure that the resulting zone of inhibition is a true reflection of the compound's activity.

Step-by-Step Methodology:

• Prepare Inoculum: Aseptically select 3-5 well-isolated colonies of the test microorganism from a fresh (18-24 hour) culture plate. Suspend them in sterile saline or broth.

• Standardize Inoculum: Adjust the turbidity of the bacterial suspension with sterile saline or broth to match a 0.5 McFarland standard. This can be done visually or using a spectrophotometer (absorbance of 0.08-0.13 at 625 nm).[12]

• Inoculate Agar Plate: Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum and rotate it against the side of the tube to remove excess liquid. Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure even coverage.

• Prepare and Apply Disks: Prepare a stock solution of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol in a suitable solvent (e.g., DMSO). Aseptically apply a known volume (e.g., 10 µL) of a specific concentration (e.g., 1 mg/mL) onto sterile 6-mm blank paper disks. Allow the solvent to evaporate completely.

• Place Disks: Using sterile forceps, place the impregnated disks onto the inoculated agar surface. Gently press each disk to ensure complete contact with the agar. Also place a positive control disk (e.g., Ciprofloxacin) and a negative control disk (solvent only).[13]

• Incubation: Invert the plates and incubate at 35 ± 2°C for 18-24 hours under aerobic conditions.[12]

• Interpret Results: After incubation, measure the diameter of the zones of complete inhibition in millimeters (mm) using a caliper.[11] A larger zone diameter generally indicates greater antimicrobial activity.

Protocol 2: Quantitative Assessment via Broth Microdilution (Minimum Inhibitory Concentration - MIC)

The broth microdilution assay is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[10][12] The MIC is the lowest concentration of the compound that completely inhibits the visible growth of a microorganism in vitro.[1][10]

Causality and Experimental Choices:

• 96-Well Plate Format: This format allows for the efficient testing of multiple concentrations and replicates, conserving reagents and space.

• Serial Dilution: A two-fold serial dilution is a systematic and standard method to create a logarithmic gradient of compound concentrations, which is essential for pinpointing the exact MIC value.

• Growth and Sterility Controls: Including a positive control (broth + inoculum, no compound) is crucial to confirm that the bacteria can grow under the test conditions. A negative control (broth only) ensures the sterility of the medium.

Caption: Experimental workflow for MIC determination.

Step-by-Step Methodology:

• Plate Preparation: Add 50 µL of sterile Mueller-Hinton Broth (MHB) to wells 2 through 12 of a 96-well microtiter plate.

• Compound Dilution: Prepare a working solution of the test compound in MHB at four times the desired final starting concentration. Add 100 µL of this solution to well 1.

• Serial Dilution: Transfer 50 µL from well 1 to well 2. Mix thoroughly by pipetting up and down. Continue this two-fold serial dilution process from well 2 to well 10. Discard 50 µL from well 10. Wells 11 (growth control) and 12 (sterility control) will not contain the compound.

• Inoculum Preparation: Prepare and standardize the bacterial inoculum to a 0.5 McFarland standard as described in Protocol 1. Dilute this suspension in MHB so that the final inoculum density in each well will be approximately 5 x 10⁵ CFU/mL.

• Inoculation: Add 50 µL of the final diluted inoculum to wells 1 through 11. Add 50 µL of sterile MHB to well 12. The final volume in each well should be 100 µL.

• Incubation: Cover the plate and incubate at 35 ± 2°C for 18-24 hours.[12]

• MIC Determination: After incubation, determine the MIC by visually inspecting the wells. The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).[14]

Quantitative Data Summary

Experimental results should be organized systematically for clear interpretation and comparison.

Microorganism	Gram Stain	Compound Concentration Range (µg/mL)	MIC (µg/mL) of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol	MIC (µg/mL) of Positive Control (e.g., Ciprofloxacin)
Staphylococcus aureus	Positive	0.25 - 128
Bacillus subtilis	Positive	0.25 - 128
Escherichia coli	Negative	0.25 - 128
Pseudomonas aeruginosa	Negative	0.25 - 128
Candida albicans	N/A (Fungus)	0.25 - 128

Protocol 3: Preliminary Cytotoxicity Assessment (MTT Assay)

To be a viable drug candidate, a compound must exhibit selective toxicity against microbes with minimal harm to host cells. The MTT assay is a colorimetric method used to assess cell viability.[15][16] Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to purple formazan crystals, providing a measure of cytotoxicity.[16]

Step-by-Step Methodology:

• Cell Seeding: Seed a mammalian cell line (e.g., HEK293 or MRC-5) into a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.[17]

• Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium. After 24 hours, remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations. Include untreated cells as a negative control and cells treated with a known cytotoxic agent (e.g., Doxorubicin) as a positive control.

• Incubation: Incubate the plate for another 24-48 hours under the same conditions.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours until purple formazan crystals are visible.[18]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the wells at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC₅₀ (half-maximal inhibitory concentration) value can then be determined using dose-response curve analysis.

Hypothetical Mechanism of Action

While the precise mechanism for this specific compound requires dedicated investigation, 1,2,4-triazole derivatives are known to exert their antimicrobial effects through various pathways. A plausible hypothesis involves the inhibition of essential microbial enzymes. For instance, triazole antifungals like fluconazole inhibit lanosterol 14α-demethylase, an enzyme critical for ergosterol biosynthesis in the fungal cell membrane. The thiol group in the target compound could also play a crucial role by chelating metal ions essential for microbial enzyme function or by interacting with cysteine residues in key proteins.

Caption: Hypothetical mechanism of antimicrobial action.

References

• Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. (2021-06-01).

• 1,2,4-Triazoles as Important Antibacterial Agents. National Institutes of Health (NIH). Available from: [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. Available from: [Link]

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. American Society for Microbiology. (2009-12-08). Available from: [Link]

• Cytotoxic Effects of Newly Synthesized Heterocyclic Candidates Containing Nicotinonitrile and Pyrazole Moieties on Hepatocellular and Cervical Carcinomas. National Institutes of Health (NIH). (2019-05-22). Available from: [Link]

• Determination of antimicrobial activity of some 1,2,4-triazole derivatives. SciSpace. Available from: [Link]

• Antimicrobial activity of new 5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol derivatives. Available from: [Link]

• The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. National Institutes of Health (NIH). (2021-02-04). Available from: [Link]

• Determination of antimicrobial resistance by disk diffusion. FWD AMR-RefLabCap. Available from: [Link]

• Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives. National Institutes of Health (NIH). Available from: [Link]

• The cytotoxic effect of some synthetic nitrogen-containing heterocyclic compounds on cultures of tumour and normal cells and the calculation of their ADME, QSAR, and DFT pharmacological properties. ScienceRise: Biological Science. (2022-05-07). Available from: [Link]

• Rapid Minimum Inhibitory Concentration (MIC) Analysis Using Lyophilized Reagent Beads in a Novel Multiphase, Single-Vessel Assay. ResearchGate. (2023-11-09). Available from: [Link]

• How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. Hardy Diagnostics. (2024-02-05). Available from: [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. (2014-03-01). Available from: [Link]

• Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. MDPI. Available from: [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. (2024-01-19). Available from: [Link]

• Synthesis and in vitro antimicrobial activity of some triazole derivatives. (2012-01-01). Available from: [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. (2023-06-14). Available from: [Link]

• Semi-synthesis and biological activities of heterocyclic compounds containing camphor. Available from: [Link]

• Antimicrobial Susceptibility Testing. National Institutes of Health (NIH). Available from: [Link]

• Design, Synthesis, and Antimicrobial Activities of 1,2,3-Triazole Glycoside Clickamers. Available from: [Link]

• Rapid Minimum Inhibitory Concentration (MIC) Analysis Using Lyophilized Reagent Beads in a Novel Multiphase, Single-Vessel Assay. MDPI. Available from: [Link]

• (PDF) Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. ResearchGate. (2021-11-27). Available from: [Link]

• Synthesis and antimicrobial activities of some new 1,2,3-triazole derivatives. National Institutes of Health (NIH). (2010-04-08). Available from: [Link]

• How to do a Kirby-Bauer Disk Diffusion Antimicrobial Susceptibility Test. YouTube. (2024-01-03). Available from: [Link]

• Synthesis, Characterization and in vitro Cytotoxic Evaluation of Some Novel Heterocyclic Compounds Bearing the Indole Ring. Scientific & Academic Publishing. Available from: [Link]

• 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. National Institutes of Health (NIH). (2022-07-10). Available from: [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. Available from: [Link]

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• 3. chemimpex.com [chemimpex.com]
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Application Notes and Protocols for Elucidating the Corrosion Inhibition Mechanism of Triazole Thiols

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Pivotal Role of Triazole Thiols in Corrosion Science

Corrosion poses a significant global challenge, with estimated annual costs reaching trillions of dollars, impacting industrial infrastructure, transportation, and public safety. The development of effective corrosion inhibitors is paramount in mitigating these substantial economic and societal losses. Among the various classes of organic inhibitors, triazole thiols have emerged as a highly promising and versatile group. Their efficacy stems from the unique molecular architecture combining the stable 1,2,4-triazole or 1,2,3-triazole ring system with a reactive thiol (-SH) or thione (>C=S) group.[1][2] This combination facilitates strong adsorption onto metal surfaces, forming a protective barrier against corrosive agents.[3][4]

The triazole ring, with its electron-rich nitrogen heteroatoms and π-electron system, can coordinate with vacant d-orbitals of metal atoms.[3][5] Simultaneously, the sulfur atom in the thiol/thione moiety provides an additional anchoring point, often leading to the formation of a robust, polymeric inhibitor film. Understanding the intricate mechanisms governing this interaction is crucial for the rational design of next-generation, high-performance corrosion inhibitors.

These application notes provide a comprehensive guide for researchers and scientists to investigate the corrosion inhibition mechanism of triazole thiols. We will delve into the theoretical underpinnings of their protective action and provide detailed, field-proven protocols for their evaluation using a multi-faceted approach, encompassing electrochemical, surface analytical, and computational techniques.

I. The Molecular Basis of Corrosion Inhibition by Triazole Thiols

The inhibitory action of triazole thiols is primarily attributed to their ability to adsorb onto the metal surface, thereby blocking the active sites for corrosion. This adsorption process can occur through two main mechanisms: physisorption and chemisorption.[4]

• Physisorption: This involves electrostatic interactions between the charged metal surface and the charged inhibitor molecule. In acidic solutions, the triazole ring can become protonated, leading to the adsorption of the cationic inhibitor on the negatively charged metal surface (at potentials more negative than the potential of zero charge).

• Chemisorption: This is a stronger form of adsorption involving the sharing of electrons between the inhibitor molecule and the metal surface, leading to the formation of a coordinate covalent bond. The lone pair electrons on the nitrogen and sulfur atoms, as well as the π-electrons of the triazole ring, can be donated to the vacant d-orbitals of the metal.[5]

The synergistic effect of the triazole ring and the thiol group is a key determinant of the high inhibition efficiency of these molecules. The planarity and aromaticity of the triazole ring facilitate strong surface coverage, while the thiol group enhances the adsorption process and can participate in the formation of a polymeric, protective film.

Visualizing the Inhibition Mechanism

The following diagram illustrates the proposed mechanism of interaction between a triazole thiol molecule and a metal surface.

Caption: Proposed corrosion inhibition mechanism of triazole thiols.

II. Synthesis of Triazole Thiol Inhibitors: A General Protocol

A variety of synthetic routes are available for the preparation of triazole thiols. A common and effective method involves the cyclization of thiosemicarbazide derivatives with carboxylic acids or their derivatives.[6] The following is a general two-step protocol for the synthesis of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols.[7]

Protocol 1: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

Materials:

• Methyl benzoate

• Hydrazine hydrate

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Ethanol

• Water

Step 1: Synthesis of Benzoic Acid Hydrazide

• In a round-bottom flask, combine methyl benzoate and an excess of hydrazine hydrate.

• Reflux the mixture for 4-6 hours.

• Allow the reaction mixture to cool to room temperature, during which the product will precipitate.

• Filter the solid product, wash with cold water, and recrystallize from ethanol to obtain pure benzoic acid hydrazide.

Step 2: Synthesis of Potassium Dithiocarbazinate Salt

• Dissolve the synthesized benzoic acid hydrazide in a solution of potassium hydroxide in ethanol.

• Cool the solution in an ice bath and add carbon disulfide dropwise with constant stirring.

• Continue stirring for 2-3 hours at room temperature.

• The potassium dithiocarbazinate salt will precipitate. Filter the salt and wash with cold ethanol.

Step 3: Cyclization to 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

• Suspend the potassium dithiocarbazinate salt in water.

• Add an excess of hydrazine hydrate to the suspension.

• Reflux the mixture for 6-8 hours.

• Cool the reaction mixture and acidify with a dilute acid (e.g., HCl) to precipitate the product.

• Filter the solid, wash thoroughly with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure triazole thiol.

Note: This is a generalized procedure. The reaction conditions (temperature, time, solvent) may need to be optimized for different substituted triazole thiols.

III. Electrochemical Evaluation of Inhibition Performance

Electrochemical techniques are powerful tools for rapidly and accurately assessing the performance of corrosion inhibitors. Electrochemical Impedance Spectroscopy (EIS) and Potentiodynamic Polarization (PDP) are the most commonly employed methods.

Protocol 2: Electrochemical Impedance Spectroscopy (EIS)

Objective: To determine the charge transfer resistance and double-layer capacitance of the metal-solution interface, providing insights into the formation and properties of the inhibitor film.

Materials and Equipment:

• Potentiostat with a frequency response analyzer

• Three-electrode electrochemical cell (Working Electrode: metal specimen; Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl; Counter Electrode: Platinum or graphite)

• Corrosive medium (e.g., 1 M HCl, 3.5% NaCl solution)

• Triazole thiol inhibitor of varying concentrations

Procedure:

• Sample Preparation: Polish the working electrode with successively finer grades of emery paper, rinse with deionized water and acetone, and dry in a stream of air.

• Cell Setup: Assemble the three-electrode cell with the prepared working electrode, reference electrode, and counter electrode. Add the corrosive medium to the cell.

• Open Circuit Potential (OCP) Measurement: Allow the system to stabilize by monitoring the OCP for at least 30-60 minutes until a steady-state potential is reached.

• EIS Measurement:

  • Apply a small amplitude AC voltage (typically 10 mV) around the OCP.

  • Scan a frequency range from high to low frequencies (e.g., 100 kHz to 10 mHz).[8]

  • Record the impedance data.

• Data Analysis:

  • Plot the impedance data as Nyquist and Bode plots.

  • Model the data using an appropriate equivalent electrical circuit (EEC) to extract parameters such as solution resistance (Rs), charge transfer resistance (Rct), and double-layer capacitance (Cdl).

  • The inhibition efficiency (IE%) can be calculated using the following equation: IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] x 100 where Rct(inh) and Rct(blank) are the charge transfer resistances with and without the inhibitor, respectively.

Protocol 3: Potentiodynamic Polarization (PDP)

Objective: To determine the corrosion current density (icorr), corrosion potential (Ecorr), and to classify the inhibitor as anodic, cathodic, or mixed-type.

Materials and Equipment: Same as for EIS.

Procedure:

• Sample Preparation and Cell Setup: Follow the same procedure as for EIS.

• OCP Measurement: Stabilize the system at OCP for 30-60 minutes.

• Polarization Scan:

  • Scan the potential from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP).[9]

  • Use a slow scan rate (e.g., 0.5-1 mV/s) to ensure a quasi-steady state.[9]

• Data Analysis:

  • Plot the potential versus the logarithm of the current density (Tafel plot).

  • Extrapolate the linear portions of the anodic and cathodic curves to the Ecorr to determine the icorr.

  • The inhibition efficiency (IE%) can be calculated using the following equation: IE% = [(icorr(blank) - icorr(inh)) / icorr(blank)] x 100 where icorr(blank) and icorr(inh) are the corrosion current densities without and with the inhibitor, respectively.

Visualizing the Electrochemical Workflow

Caption: The synergistic use of different analytical techniques.

VI. Data Presentation: Comparative Analysis of Triazole Thiol Inhibitors

To facilitate the comparison of different triazole thiol inhibitors, it is essential to present the data in a clear and structured format.

Table 1: Inhibition Efficiency of Various Triazole Thiol Derivatives on Different Metals

Inhibitor	Metal	Corrosive Medium	Concentration (M)	Inhibition Efficiency (%)	Reference
3-amino-5-mercapto-1,2,4-triazole	Copper-Nickel Alloy	3.5 wt.% NaCl	0.001	>90	[4]
1-benzyl-4-phenyl-1H-1,2,3-triazole	Mild Steel	1 M HCl	5 x 10⁻⁴	>90	[10]
5-hexylsulfanyl-1,2,4-triazole	Mild Steel	1.0 M HCl	1.0 x 10⁻³	97	[11]
(1-p-tolyl-1H-1,2,3-triazol-4-yl) methanol	Mild Steel	1.0 M HCl	1.0 x 10⁻³	81	[11]
3,5-bis(disubstituted)-4-amino-1,2,4-triazole	Mild Steel	2 M H₃PO₄	1.0 x 10⁻³	86	[11]

VII. Conclusion and Future Perspectives

The corrosion inhibition mechanism of triazole thiols is a complex interplay of molecular structure, surface interactions, and environmental conditions. By employing a combination of electrochemical, surface analytical, and computational methods as detailed in these application notes, researchers can gain a comprehensive understanding of this mechanism. This knowledge is not only of fundamental scientific interest but is also critical for the rational design and development of novel, more effective, and environmentally friendly corrosion inhibitors for a wide range of industrial applications. Future research should focus on the development of "smart" inhibitors that can be released on demand, as well as the exploration of synergistic effects between triazole thiols and other inhibiting species.

References

• Hrimla, M., Bahsis, L., Laamari, M. R., Julve, M., & Stiriba, S.-E. (2021). An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. International Journal of Molecular Sciences, 23(1), 16. [Link]

• Kaya, S., Tüzün, B., & Kandemirli, F. (2016). A Quantum Computational Method for Corrosion Inhibition. ACS Omega, 1(5), 843-850. [Link]

• Yadav, M., Kumar, S., & Behera, D. (2021). Novel triazole derivatives as ecological corrosion inhibitors for mild steel in 1.0 M HCl: experimental & theoretical approach. RSC Advances, 11(7), 4069-4083. [Link]

• El-Sabbah, M. M. B., & Migahed, M. A. (2022). Metal corrosion inhibition by triazoles: A review. International Journal of Corrosion and Scale Inhibition, 11(2), 524-540. [Link]

• Finšgar, M., & Jackson, J. (2014). Application of electrochemical impedance spectroscopy to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. Corrosion Science, 86, 17-28. [Link]

• Zulkifli, F., Khairina, S., Ghazali, M. S. M., Al-Amiery, A. A., Ismail, N., Izionworu, V. O., Suriani, M. J., & Nik, W. B. W. (2022). Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. International Journal of Electrochemical Science, 17(9), 220926. [Link]

• ASTM G59-97(2014). (2014). Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements. ASTM International. [Link]

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• Popova, A., Christov, M., & Vasilev, A. (2016). Corrosion Inhibition Performance of Triazole Derivatives on Copper-Nickel Alloy in 3.5 wt.% NaCl Solution. Journal of Materials Engineering and Performance, 25(11), 4876-4886. [Link]

• Shain, Z. M., & Al-Okab, R. A. (2021). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. Iraqi Journal of Pharmaceutical Sciences ( P-ISSN 1680-6006 E-ISSN 2521-3512), 30(1), 123-134. [Link]

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2013). Quantum Chemical Calculations on Corrosion Inhibition Efficacy of Benzodiazepines on Mild Steel in Acid Medium. Baghdad Science Journal, 10(3), 864-871. [Link]

• Vryzas, Z., & Koutsoukos, P. G. (2021). Electrochemical Impedance Spectroscopy: A Tutorial. ACS Measurement Science Au, 1(2), 74-87. [Link]

• ASTM G102-89(2015)e1. (2015). Standard Practice for Calculation of Corrosion Rates and Related Information from Electrochemical Measurements. ASTM International. [Link]

• Spivak, A. Y., & Gutorov, V. V. (2021). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 26(22), 6961. [Link]

• VLCI. (n.d.). Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS). Retrieved January 23, 2026, from [Link]

• Obot, I. B., & Onyeachu, I. B. (2019). Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring. Chemistry, 1(1), 53-65. [Link]

• Oyeneyin, O. E., Ojo, O. O., & Olanrewaju, A. A. (2020). Design, Synthesis, And Characterization Of New Schiff Bases For 3-Amino-1,2,4-Triazole-5-Thiolate Salt, Bearing Morpholine Ring And Biological Evaluation As Antibacterial Agents. EMAN Research Publishing, 1(1), 1-10. [Link]

• Gamry Instruments. (2020, December 3). Electrochemical Measurements (OCP, EIS and PD) for Corrosion Monitoring using GAMRY Reference600 [Video]. YouTube. [Link]

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• Battaglia, D., et al. (2024). A Quantum Computing Approach to Simulating Corrosion Inhibition. arXiv preprint arXiv:2401.01234. [Link]

• Kokalj, A. (2022). Quantum Chemical Study on the Corrosion Inhibition of Some Oxadiazoles. International Journal of Molecular Sciences, 23(15), 8419. [Link]

• Goulart, M. O. F., et al. (2018). An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. International Journal of Molecular Sciences, 19(7), 1883. [Link]

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• Jüttner, K. (2000). Electrochemical impedance spectroscopy (EIS) of corrosion processes on inhomogeneous surfaces. Electrochimica Acta, 45(15-16), 2577-2594. [Link]

• Curioni, M. (2017). Electrochemical Impedance Spectroscopy for the Measurement of the Corrosion Rate of Magnesium Alloys: Brief Review and Challenges. Materials, 10(11), 1279. [Link]

• Benali, O., et al. (2015). Study of corrosion inhibition by Electrochemical Impedance Spectroscopy method of 5083 aluminum alloy in 1M HCl solution conta. Der Pharma Chemica, 7(10), 241-249. [Link]

• Japan Patent No. JPH05247004A. (1993). Method for synthesizing 3-amino-5-mercapto-1,2,4-triazole.

• Hrimla, M., et al. (2021). An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. OUCI. [Link]

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Application Note & Protocol: A Validated Synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, field-proven protocol for the synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of significant interest in medicinal chemistry. The 1,2,4-triazole scaffold is a "privileged structure" known to be a core component in a wide array of pharmacologically active agents, exhibiting antimicrobial, anti-inflammatory, analgesic, and anticancer properties.[1][2] This guide moves beyond a simple recitation of steps to explain the underlying chemical principles, ensuring both reproducibility and a deeper understanding of the synthetic strategy.

Synthetic Strategy and Mechanistic Rationale

The synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol is efficiently achieved through a robust two-step sequence. This strategy is centered on the formation of a key intermediate, an N,N'-disubstituted thiosemicarbazide, followed by a base-catalyzed intramolecular cyclization. This approach is widely adopted for its reliability and high yields in generating 4,5-disubstituted-1,2,4-triazole-3-thiols.[2][3]

Step 1: Synthesis of 1-(2-Furoyl)-4-methylthiosemicarbazide (Intermediate) The synthesis begins with the nucleophilic addition of 2-furoic acid hydrazide to methyl isothiocyanate. The terminal nitrogen of the hydrazide acts as the nucleophile, attacking the highly electrophilic carbon atom of the isothiocyanate group. This reaction proceeds readily, typically in a polar solvent like ethanol or methanol, to form the stable thiosemicarbazide intermediate.

Step 2: Base-Catalyzed Cyclization to Form the Triazole Ring The crucial ring-forming step involves the intramolecular cyclization of the thiosemicarbazide intermediate.[3] In a strong alkaline medium (e.g., aqueous sodium hydroxide), the amide nitrogen is deprotonated. The resulting anion then performs a nucleophilic attack on the carbonyl carbon of the furoyl group. This is followed by a dehydration step (elimination of a water molecule), which drives the reaction forward and results in the formation of the stable, aromatic 1,2,4-triazole ring. The final product exists in a tautomeric equilibrium between the thiol (-SH) and thione (C=S) forms, with the thione form often predominating in the solid state.

The overall synthetic pathway is illustrated below.

Caption: Overall two-step synthesis pathway.

Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass / Volume	Notes
2-Furoic Acid Hydrazide	126.11	10.0	1.26 g	Starting Material
Methyl Isothiocyanate	73.12	10.0	0.73 g (0.76 mL)	Toxic Lachrymator
Ethanol (95%)	-	-	40 mL	Solvent
Sodium Hydroxide (NaOH)	40.00	40.0	1.60 g	Cyclization Reagent
Deionized Water	-	-	40 mL	Solvent
Hydrochloric Acid (conc.)	-	-	As needed	For acidification
Activated Charcoal	-	-	~100 mg	For decolorization

Step 1: Synthesis of 1-(2-Furoyl)-4-methylthiosemicarbazide

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1.26 g (10.0 mmol) of 2-furoic acid hydrazide and 30 mL of 95% ethanol.

• Reagent Addition: Stir the mixture until the hydrazide is fully dissolved. To this clear solution, add 0.76 mL (10.0 mmol) of methyl isothiocyanate dropwise using a syringe.

  • Causality Note: The dropwise addition helps to control any potential exotherm and ensures a homogenous reaction mixture.

• Reaction: Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation of Intermediate: After the reaction is complete, cool the flask to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• Filtration: Collect the resulting white crystalline precipitate by vacuum filtration. Wash the solid with a small amount of cold ethanol (2 x 5 mL) to remove any unreacted starting materials.

• Drying: Dry the product, 1-(2-furoyl)-4-methylthiosemicarbazide, in a vacuum oven at 50-60 °C. The product is typically of sufficient purity for the next step without further purification.

Step 2: Synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• Reaction Setup: In a 100 mL round-bottom flask, suspend the dried thiosemicarbazide intermediate (from Step 1) in 40 mL of a 2N aqueous sodium hydroxide solution (prepared by dissolving 1.60 g of NaOH in 40 mL of deionized water).[2]

• Cyclization: Heat the stirring suspension to reflux for 4-6 hours. During this time, the solid will dissolve as the cyclization proceeds, and the solution may change color.

  • Expert Insight: The mechanism involves the elimination of a water molecule. Ensuring a sufficient reflux period is critical for driving the reaction to completion.

• Work-up - Decolorization: After cooling the reaction mixture to room temperature, add a small amount of activated charcoal (~100 mg) and stir for 15 minutes to remove colored impurities. Filter the solution to remove the charcoal.

• Precipitation: Transfer the clear filtrate to a beaker and place it in an ice bath. Carefully acidify the cold solution to a pH of approximately 5-6 by the dropwise addition of concentrated hydrochloric acid while stirring vigorously. A voluminous white precipitate of the target compound will form.

  • Causality Note: The triazole-thiol is soluble in its salt form in the basic solution. Acidification protonates the molecule, causing it to precipitate out of the aqueous solution.

• Isolation and Purification: Collect the precipitate by vacuum filtration. Wash the solid thoroughly with cold deionized water to remove any inorganic salts.

• Recrystallization: For higher purity, recrystallize the product from an appropriate solvent, such as an ethanol-water mixture.

• Drying: Dry the final product, 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, under vacuum at 60-70 °C.

Characterization and Validation

The identity and purity of the synthesized compound must be confirmed through standard analytical techniques.

• Melting Point: A sharp melting point is indicative of high purity.

• FT-IR Spectroscopy: Look for characteristic absorption bands.

  • N-H stretch: A broad peak around 3100-3300 cm⁻¹ (from the triazole ring).

  • S-H stretch: A weak band around 2550-2600 cm⁻¹ (thiol tautomer).

  • C=N stretch: A strong absorption around 1600-1620 cm⁻¹.

  • C=S stretch (Thione): A band around 1250-1300 cm⁻¹.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides definitive structural confirmation.

  • Furan Protons: Expect three signals in the aromatic region (typically δ 6.5-7.8 ppm).

  • N-CH₃ Protons: A singlet around δ 3.5-4.0 ppm.

  • SH Proton: A characteristic broad singlet at a downfield chemical shift, often between δ 13.0-14.0 ppm, which is exchangeable with D₂O.[2][4]

• Mass Spectrometry (MS): The molecular ion peak ([M]⁺ or [M+H]⁺) should correspond to the calculated molecular weight of the product (C₇H₇N₃OS = 181.22 g/mol ).

Caption: Step-by-step experimental and validation workflow.

Trustworthiness and Self-Validation

• Intermediate Check: The isolation of the thiosemicarbazide intermediate allows for a purity check before proceeding, preventing the carry-over of impurities into the final cyclization step.

• pH-Dependent Solubility: The protocol's work-up is self-validating. The product's solubility in aqueous base and insolubility in acidic solution is a key chemical property of 1,2,4-triazole-3-thiols, confirming the successful formation of the target class of compound.

• Spectroscopic Consistency: The final validation rests on obtaining a full set of spectroscopic data (IR, NMR, MS) that is internally consistent and matches the expected structure. The downfield SH proton signal in ¹H NMR is a particularly strong piece of evidence for successful synthesis.[4]

By adhering to this detailed protocol and its underlying principles, researchers can reliably synthesize 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol for further investigation in drug discovery and materials science applications.

References

• Almasir, M., et al. (2022). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 27(23), 8206. Available at: [Link]

• Antonenko, T.S., et al. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. ScienceRise: Pharmaceutical Science, 3(31). Available at: [Link]

• Metwally, M.A., et al. (2011). Thiosemicarbazides: Synthesis and reactions. Journal of Sulfur Chemistry, 32(5), 489-529. Available at: [Link]

• Rollas, S., et al. (2002). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Acta Chimica Slovenica, 49, 161-170. Available at: [Link]

• Almasir, M., et al. (2022). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Reaction scope of cyclization of the thiosemicarbazide. Available at: [Link]

• Al-Ghorbani, M., et al. (2015). Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Derivatives. Iranian Journal of Pharmaceutical Research, 14(3), 839-847. Available at: [Link]

• Iqbal, M., et al. (2024). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Ginekologia i Poloznictwo. Available at: [Link]

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Application Notes and Protocols for the Utilization of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol in Drug Design

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and experimental evaluation of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol as a promising scaffold in modern drug discovery. This document outlines the scientific rationale for its use, detailed protocols for in-silico and in-vitro evaluation, and data interpretation guidelines.

Introduction: The Therapeutic Potential of the 1,2,4-Triazole-3-thiol Scaffold

The 1,2,4-triazole nucleus is a privileged heterocyclic motif in medicinal chemistry, integral to a wide array of clinically approved drugs.[1] Its unique structural features, including its dipole character, hydrogen bonding capacity, and metabolic stability, allow for high-affinity interactions with various biological targets.[2] The incorporation of a thiol group at the 3-position and a furan moiety at the 5-position of the triazole ring, as in 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, presents a compelling scaffold for the development of novel therapeutic agents. The furan ring, a bioisostere for a phenyl group, can engage in specific interactions with biological receptors, while the thiol group offers a handle for further chemical modification and can also be crucial for biological activity. Derivatives of 1,2,4-triazole-3-thiol have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and antioxidant effects.[1][3][4]

This guide will explore the multifaceted potential of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol in drug design, providing a roadmap from computational assessment to initial in-vitro screening.

Part 1: In-Silico Drug Discovery Workflow

A robust in-silico analysis is the first step in rationally designing and prioritizing novel drug candidates, saving considerable time and resources.

Molecular Docking: Predicting Target Engagement

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a receptor. This allows for the identification of potential biological targets and the elucidation of the binding mode.

Protocol for Molecular Docking of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• Ligand Preparation:

  • Draw the 2D structure of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol using a chemical drawing software (e.g., ChemDraw, MarvinSketch).

  • Convert the 2D structure to a 3D structure and perform energy minimization using a suitable force field (e.g., MMFF94).

  • Save the optimized structure in a compatible format (e.g., .mol2, .pdbqt).

• Target Protein Preparation:

  • Select a protein target of interest based on the desired therapeutic application (e.g., microbial enzymes for antimicrobial activity, kinases for anticancer activity).

  • Download the 3D crystal structure of the target protein from the Protein Data Bank (PDB).

  • Prepare the protein for docking by removing water molecules, adding hydrogen atoms, and assigning appropriate charges using software like AutoDock Tools or Maestro.

• Docking Simulation:

  • Define the binding site on the target protein, typically the active site or a known allosteric site.

  • Perform the docking simulation using software such as AutoDock Vina, Glide, or GOLD.

  • Analyze the docking results, focusing on the binding energy (or docking score) and the predicted binding poses of the ligand within the protein's active site.

• Interaction Analysis:

  • Visualize the ligand-protein complex to identify key interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking. This analysis provides insights into the structural basis of the predicted binding affinity.

Caption: A simplified workflow for molecular docking studies.

ADMET Prediction: Assessing Drug-likeness

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial to avoid late-stage failures in drug development. Several online tools can predict these properties based on the chemical structure.

Protocol for ADMET Prediction

• Input Structure: Obtain the SMILES (Simplified Molecular Input Line Entry System) string for 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol.

• Utilize Online Servers: Submit the SMILES string to web-based ADMET prediction tools such as SwissADME, admetSAR, or ADMETlab 2.0.[5]

• Analyze Predicted Properties: Evaluate the predicted parameters, which may include:

  • Absorption: Oral bioavailability, Caco-2 permeability, intestinal absorption.

  • Distribution: Blood-brain barrier penetration, plasma protein binding.

  • Metabolism: Cytochrome P450 inhibition.

  • Excretion: Renal clearance.

  • Toxicity: Ames mutagenicity, carcinogenicity, hepatotoxicity.

Table 1: Predicted ADMET Properties of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol (Hypothetical Data)

Property	Predicted Value	Interpretation
Molecular Weight	< 500 g/mol	Good for oral absorption
LogP	1.5 - 3.0	Optimal for cell permeability
H-bond Donors	< 5	Favorable for oral bioavailability
H-bond Acceptors	< 10	Favorable for oral bioavailability
Ames Mutagenicity	Non-mutagenic	Low risk of carcinogenicity
hERG Inhibition	Low risk	Reduced cardiotoxicity potential

Note: The values in this table are hypothetical and should be determined using ADMET prediction software.

Part 2: In-Vitro Biological Evaluation

Following promising in-silico results, in-vitro assays are essential to validate the predicted biological activities.

Antimicrobial Activity Screening

The furan and triazole moieties are present in many antimicrobial agents, suggesting that 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol may possess antimicrobial properties.[3][4]

Protocol for Broth Microdilution Assay (Determination of Minimum Inhibitory Concentration - MIC)

• Preparation of Bacterial Inoculum:

  • Culture the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) overnight in a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Dilute the overnight culture to achieve a standardized inoculum density of approximately 5 x 10^5 CFU/mL.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate containing broth medium to obtain a range of concentrations.

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well of the microtiter plate.

  • Include positive (bacteria and broth, no compound) and negative (broth only) controls.

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Anticancer Activity Screening

The 1,2,4-triazole scaffold is a key component of several anticancer drugs.[6] The cytotoxic potential of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol against various cancer cell lines can be assessed using the MTT assay.

Protocol for MTT Cytotoxicity Assay

• Cell Seeding:

  • Seed cancer cells (e.g., MCF-7, HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well.

  • Allow the cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment:

  • Prepare various concentrations of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol in cell culture medium.

  • Replace the medium in the wells with the medium containing the test compound.

  • Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

  • Incubate the cells for 48-72 hours.

• MTT Addition and Incubation:

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[7]

• Formazan Solubilization:

  • Carefully remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antioxidant Activity Assessment

The thiol group in the target molecule suggests potential antioxidant activity through radical scavenging. The DPPH assay is a common method to evaluate this property.

Protocol for DPPH Radical Scavenging Assay

• Preparation of DPPH Solution:

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.[8]

• Assay Procedure:

  • In a 96-well plate, add different concentrations of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol.

  • Add the DPPH solution to each well and mix.

  • Incubate the plate in the dark at room temperature for 30 minutes.[9]

• Absorbance Measurement:

  • Measure the absorbance at 517 nm.

  • Use ascorbic acid or Trolox as a positive control.

• Calculation of Scavenging Activity:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Determine the EC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals).

Table 2: Hypothetical In-Vitro Activity Data

Assay	Test Organism/Cell Line	Result (IC50/MIC/EC50)
Antimicrobial	S. aureus	15 µg/mL
Antimicrobial	E. coli	30 µg/mL
Anticancer	MCF-7 (Breast Cancer)	25 µM
Anticancer	A549 (Lung Cancer)	40 µM
Antioxidant	DPPH Assay	50 µM

Note: The values in this table are for illustrative purposes and need to be determined experimentally.

Part 3: Data Interpretation and Future Directions

The in-silico and in-vitro data generated will provide a comprehensive initial assessment of the drug discovery potential of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol.

• Structure-Activity Relationship (SAR) Studies: If the initial screening reveals promising activity, further SAR studies should be conducted by synthesizing and testing analogs of the lead compound. Modifications can be made to the furan ring, the methyl group on the nitrogen, and by derivatizing the thiol group to optimize potency and selectivity.

• Mechanism of Action Studies: For compounds with significant biological activity, further experiments should be designed to elucidate their mechanism of action. This could involve enzyme inhibition assays, gene expression analysis, or cell cycle analysis.

• Lead Optimization: Promising lead compounds will need to undergo lead optimization to improve their pharmacological properties, including potency, selectivity, and ADMET profile, before proceeding to preclinical and clinical development.

By following the structured approach outlined in these application notes, researchers can systematically evaluate the therapeutic potential of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol and its derivatives, paving the way for the discovery of novel drug candidates.

References

• Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. (2021). ScienceRise: Pharmaceutical Science, (3 (31)), 35-41. [Link]

• In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models. (2022). Journal of Antimicrobial Chemotherapy, 77(9), 2357-2371. [Link]

• DPPH Antioxidant Assay, Cat # BAQ103, BAQ104 BAQ - G-Biosciences. (n.d.). G-Biosciences. [Link]

• A biochemistry-oriented drug design: synthesis, anticancer activity, enzymes inhibition, molecular docking studies of novel 1,2,4-triazole derivatives. (2023). Journal of Biomolecular Structure and Dynamics, 41(17), 8431-8446. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2022). Molecules, 27(23), 8272. [Link]

• Molecular docking of triazole-based ligands with KDM5A to identify potential inhibitors. (2024). Cal-Tek, 4(1), 1-8. [Link]

• ADMET-AI. (n.d.). [Link]

• Antimicrobial activity of new 5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol derivatives. (2018). Pharmacia, 65(1), 1-5. [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014). International Journal of Applied Science and Technology, 4(2), 204-210. [Link]

• DPPH Antioxidant Assay Kit D678 manual. (n.d.). Dojindo Molecular Technologies. [Link]

• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (2019). OIE - World Organisation for Animal Health. [Link]

• Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives. (2012). Molecules, 17(11), 12993-13008. [Link]

• Regioselective Synthesis and Molecular Docking Studies of 1,5-Disubstituted 1,2,3-Triazole Derivatives of Pyrimidine Nucleobases. (2022). Molecules, 27(23), 8466. [Link]

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• MTT (Assay protocol). (2023). protocols.io. [Link]

• Anticancer Properties of 1,2,4-Triazoles. (2022). Chemistry of 1,2,4-Triazoles in Current Science. [Link]

• Evaluating the Pharmacological Efficacy of Triazole Derivatives: Molecular Docking and Anticancer Studies. (2024). International Journal of Advanced Research in Science, Communication and Technology, 4(1), 1-10. [Link]

• Cell Viability Assays. (2013). Assay Guidance Manual. [Link]

• Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. (2022). Journal of Nanomaterials, 2022, 1-8. [Link]

• Antimicrobial Activity of Some Furans Containing 1,2,4- Triazoles. (2021). Journal of Microbiology, Biotechnology and Food Sciences, 11(1), e4134. [Link]

• Antimicrobial Susceptibility Testing. (n.d.). APEC. [Link]

• admetSAR. (n.d.). [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2024). Istanbul Journal of Pharmacy, 53(3), 294-301. [Link]

• Susceptibility Testing. (n.d.). MSD Manual Professional Edition. [Link]

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). Pharmaceuticals, 15(8), 1026. [Link]

• ADMET predictions. (n.d.). VLS3D.COM. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. [Link]

• Antioxidant Assays. (n.d.). ResearchGate. [Link]

• DPPH Radical Scavenging Assay. (2022). Methods and Protocols, 5(4), 60. [Link]

• ADMET Prediction Software. (n.d.). Sygnature Discovery. [Link]

• MTT Proliferation Assay Protocol. (n.d.). ResearchGate. [Link]

• ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). bioMerieux. [Link]

• Synthesis, Molecular Docking Study and Antimicrobial Evaluation of Some 1,2,4-Triazole Compounds. (2024). Research Journal of Pharmacy and Technology, 17(1), 1-7. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2022). Molecules, 27(23), 8272. [Link]

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). Pharmaceuticals, 15(8), 1026. [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of 1,2,4-Triazole-3-thiols

Welcome to the technical support center for the purification of 1,2,4-triazole-3-thiols. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important class of heterocyclic compounds. 1,2,4-triazole-3-thiols are key pharmacophores in medicinal chemistry, exhibiting a wide range of biological activities.[1][2] However, their purification can present unique challenges due to their specific chemical properties.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the purification of these compounds. The advice herein is based on established protocols and an understanding of the underlying chemical principles to ensure you can achieve the desired purity for your downstream applications.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification of 1,2,4-triazole-3-thiols, providing concise and actionable answers.

Q1: What are the most common impurities I should expect in my crude 1,2,4-triazole-3-thiol product?

A1: The impurities in your crude product will largely depend on the synthetic route employed. Common synthesis pathways involve the cyclization of thiosemicarbazide derivatives.[2][3][4][5] Potential impurities include:

• Unreacted Starting Materials: Such as carboxylic acid hydrazides, isothiocyanates, or thiosemicarbazides.

• Intermediate Products: Incomplete cyclization can leave behind 1,4-substituted thiosemicarbazides.[3]

• Isomeric Byproducts: The formation of 1,3,4-thiadiazoles is a common side reaction, especially when starting from thiosemicarbazides and carboxylic acids.[4]

• Salts: Inorganic salts may be present from the workup procedure.

Q2: My purified 1,2,4-triazole-3-thiol exists as a thione tautomer. How can I confirm this?

A2: The thiol-thione tautomerism is a key characteristic of this class of compounds. Spectroscopic methods are invaluable for characterization:

• ¹H NMR: The thione tautomer typically shows a characteristic proton signal for the N-H group in the range of 13-14 ppm. The S-H proton of the thiol tautomer appears at a much higher field, around 1.1-1.4 ppm, but can be broad and sometimes difficult to observe.[6]

• ¹³C NMR: The C=S carbon of the thione form resonates at approximately 169 ppm, while the C-S carbon of the thiol form appears in the 50-75 ppm range.[6][7]

Q3: What are the general solubility properties of 1,2,4-triazole-3-thiols?

A3: The solubility of 1,2,4-triazole-3-thiols can vary significantly based on the substituents on the triazole ring. However, some general trends are observed:

• They are often soluble in hot water and polar organic solvents like DMF, DMSO, and alcohols (methanol, ethanol, propan-2-ol).[8][9]

• Their solubility in non-polar solvents is generally low.

• The acidic nature of the thiol/thione group allows them to be dissolved in aqueous alkaline solutions (e.g., NaOH, KOH) through the formation of water-soluble salts.[4][5] This property is frequently exploited for purification.

II. Troubleshooting Guide: Purification of 1,2,4-Triazole-3-thiols

This section provides a problem-and-solution-oriented guide to tackle common challenges during the purification process.

Problem 1: My crude product is an oil or a sticky solid and is difficult to handle.

• Possible Cause: This is often due to the presence of residual solvents (like DMF or DMSO) or low-melting impurities.

• Troubleshooting Steps:

  • Trituration: Try triturating the crude material with a solvent in which your product is insoluble but the impurities are soluble. Diethyl ether or a mixture of hexane and ethyl acetate are good starting points. This can often induce crystallization and remove sticky impurities.

  • Solvent Removal: Ensure all high-boiling solvents are thoroughly removed under high vacuum. Co-evaporation with a lower-boiling solvent like toluene can sometimes help.

  • Acid-Base Extraction: If your compound is stable to pH changes, dissolve the crude material in a suitable organic solvent and perform a liquid-liquid extraction with an aqueous base to move your product into the aqueous layer as its salt, leaving non-acidic impurities behind. Subsequent acidification of the aqueous layer will precipitate the purified product.

Problem 2: Recrystallization results in low yield or no crystal formation.

• Possible Cause: The chosen solvent system may not be optimal, or the solution may be supersaturated. The presence of impurities can also inhibit crystallization.

• Troubleshooting Steps:

  • Solvent Screening: Systematically screen for a suitable recrystallization solvent or solvent pair. An ideal solvent should dissolve the compound when hot but not when cold. Common solvents for 1,2,4-triazole-3-thiols include water, ethanol, methanol, propan-2-ol, or mixtures like DMF/water.[8][10][11]

  • Induce Crystallization: If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod at the liquid-air interface or adding a seed crystal of the pure product.

  • Concentration Adjustment: Slowly evaporate the solvent from the cooled solution to increase the concentration and promote crystallization.

  • Purity Check: If crystallization fails repeatedly, the purity of your crude product may be too low. Consider a preliminary purification step like column chromatography or an acid-base wash.

Problem 3: My purified product is still contaminated with the 1,3,4-thiadiazole isomer.

• Possible Cause: These isomers often have very similar polarities, making them difficult to separate by standard crystallization or silica gel chromatography.

• Troubleshooting Steps:

  • Acid-Base Purification: This is often the most effective method. The 1,2,4-triazole-3-thiol is acidic due to the thiol/thione group and will dissolve in an aqueous base. The 1,3,4-thiadiazole isomer is typically not acidic and will remain in the organic phase or as an insoluble solid.[4][5]

    • Protocol: Dissolve the crude mixture in an aqueous base (e.g., 1M NaOH). Filter off any insoluble material (the thiadiazole). Re-precipitate your desired 1,2,4-triazole-3-thiol by acidifying the filtrate with an acid like HCl.[10][11]

  • Chromatography Optimization: If chromatography is necessary, consider using a different stationary phase (e.g., alumina) or a more selective mobile phase. Gradient elution may be required to achieve separation.

Problem 4: I am having difficulty purifying my compound using column chromatography.

• Possible Cause: 1,2,4-triazole-3-thiols can be quite polar and may streak or adhere strongly to silica gel.

• Troubleshooting Steps:

  • Mobile Phase Modification: Add a small amount of a polar modifier like methanol or acetic acid to your eluent to improve peak shape and reduce tailing.

  • Reverse-Phase Chromatography: If your compound is sufficiently non-polar, reverse-phase (C18) chromatography can be an effective alternative to normal-phase silica gel chromatography.[12]

  • Dry Loading: Adsorb your crude product onto a small amount of silica gel or Celite and load it onto the column as a dry powder. This can improve the resolution of the separation compared to wet loading in a soluble solvent.[13]

III. Experimental Protocols & Workflows

Protocol 1: Purification by Recrystallization

• Solvent Selection: In a small test tube, add a small amount of your crude product and a few drops of a potential recrystallization solvent. Heat the mixture and observe the solubility. A good solvent will dissolve the product when hot and allow it to precipitate upon cooling.

• Dissolution: In a larger flask, dissolve the crude 1,2,4-triazole-3-thiol in the minimum amount of the chosen hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration through a fluted filter paper to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, further cool the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of the cold recrystallization solvent, and dry them under vacuum.

Workflow for Selecting a Purification Strategy

Caption: Diagram of the acid-base purification principle.

IV. Data Presentation

Table 1: Common Recrystallization Solvents for 1,2,4-Triazole-3-thiols

Solvent/Solvent System	Typical Application	Reference
Water	For simple, unsubstituted or polar substituted triazoles.	[10]
Ethanol/Methanol	General purpose for a wide range of derivatives.	[8][11]
Propan-2-ol	Alternative alcohol solvent.	[8]
DMF / Water	For compounds with poor solubility in common solvents.	[8]

V. References

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). National Institutes of Health. [Link]

• ChemInform Abstract: Synthesis of 1,2,4-Triazole-3-thiols and Their S-Substituted Derivatives. (2010). ResearchGate. [Link]

• Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. (2024). Iraqi Journal of Pharmaceutical Sciences. [Link]

• 1,2,4-Triazole-3(5)-thiol. Organic Syntheses Procedure. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2023). National Institutes of Health. [Link]

• (PDF) Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2023). ResearchGate. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2023). MDPI. [Link]

• Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. Journal of Chromatographic Science. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers in Chemistry. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). National Institutes of Health. [Link]

• Chemistry of 1, 2, 4-Triazole: A Review Article. (2016). International Journal of Science and Research (IJSR). [Link]

• (PDF) synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. (2019). ResearchGate. [Link]

• 1,2,4-Triazole. Wikipedia. [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses. [Link]

• Column Chromatography. (2022). YouTube. [Link]

• HPLC Methods for analysis of 1,2,4-triazole. HELIX Chromatography. [Link]

• Purifying ionic compounds by flash column chromatography. (2023). Biotage. [Link]

• Isolation, purification and characterization of allelopathic compounds. LAMBDA OMNICOLL. [Link]

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• 4. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 1H-1,2,4-Triazole-3-thiol | 3179-31-5 [chemicalbook.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
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• 12. biotage.com [biotage.com]
• 13. orgsyn.org [orgsyn.org]

Technical Support Center: Overcoming Solubility Challenges of Furan-Triazole Compounds

Welcome to the technical support center dedicated to addressing the solubility challenges frequently encountered with furan-triazole compounds. This guide is designed for researchers, medicinal chemists, and formulation scientists working with this important class of molecules. Here, you will find practical, in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate and overcome solubility hurdles in your research and development endeavors. Our approach is grounded in fundamental physicochemical principles and supported by established scientific literature to ensure you have reliable and actionable information at your fingertips.

Understanding the Challenge: Why Do Furan-Triazole Compounds Exhibit Poor Solubility?

Furan-triazole derivatives are a cornerstone in medicinal chemistry due to their diverse biological activities. However, their often-planar aromatic structures and potential for strong intermolecular interactions can lead to high crystal lattice energy and low aqueous solubility. While the parent 1,2,3-triazole and 1,2,4-triazole rings are water-soluble, substitutions on these core structures, particularly with lipophilic furan moieties and other functional groups, can dramatically decrease their solubility in aqueous media.[1] This poor solubility can be a significant bottleneck in drug discovery and development, impacting everything from initial biological screening to the formulation of a final drug product.

This guide will provide a systematic approach to understanding and addressing these solubility issues.

Frequently Asked Questions (FAQs)

Q1: My furan-triazole compound is insoluble in water. What is the first step I should take?

A1: The first step is to assess the compound's solubility in a range of common organic solvents. This will help you prepare stock solutions for your initial experiments. It is also crucial to determine if your compound has acidic or basic functional groups that could be exploited for pH-dependent solubility.

Initial Solvent Screening:

A recommended starting panel of solvents includes:

• Dimethyl Sulfoxide (DMSO): A powerful, polar aprotic solvent that can dissolve a wide range of compounds.

• Methanol (MeOH) & Ethanol (EtOH): Polar protic solvents that are less toxic than DMSO and often used in biological assays.

• Acetonitrile (ACN): A polar aprotic solvent commonly used in chromatography.

• Dichloromethane (DCM): A non-polar solvent that can be useful for very lipophilic compounds.

Q2: I've dissolved my compound in DMSO to make a stock solution, but it precipitates when I add it to my aqueous assay buffer. What is happening and how can I prevent this?

A2: This phenomenon is known as "solvent shock" or "precipitation upon dilution." It occurs when a compound that is soluble in a high concentration of an organic solvent (like DMSO) is rapidly introduced into an aqueous environment where its solubility is much lower.

Troubleshooting Precipitation in Assays:

• Reduce the final DMSO concentration: Aim for a final DMSO concentration of less than 1% (v/v) in your assay. Many cell-based assays can tolerate up to 0.5% DMSO without significant toxicity.

• Serial dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO stock in the assay buffer. This gradual decrease in organic solvent concentration can sometimes prevent precipitation.

• Pre-warming the buffer: Gently warming your aqueous buffer to the assay temperature (e.g., 37°C) before adding the compound can sometimes improve solubility.

• Use of Pluronic F-127: This non-ionic surfactant can help to maintain the solubility of hydrophobic compounds in aqueous solutions. A final concentration of 0.01-0.1% can be effective.

Q3: Can I improve the aqueous solubility of my furan-triazole compound by adjusting the pH?

A3: Yes, if your compound has ionizable functional groups (acidic or basic centers), adjusting the pH can significantly impact its solubility. The Henderson-Hasselbalch equation provides a theoretical basis for this relationship.[2]

• For basic compounds: Decreasing the pH below the pKa will lead to protonation and the formation of a more soluble cationic species.

• For acidic compounds: Increasing the pH above the pKa will result in deprotonation and the formation of a more soluble anionic species.

It's important to experimentally determine the pH-solubility profile of your compound to identify the optimal pH range for dissolution.

Q4: What are the most common strategies for fundamentally improving the solubility of a poorly soluble furan-triazole compound for in vivo studies?

A4: For preclinical and clinical development, several formulation strategies can be employed to enhance the aqueous solubility and subsequent bioavailability of your furan-triazole candidate. The most common and effective methods include:

• Salt Formation: If your compound has a suitable acidic or basic moiety, forming a salt with a pharmaceutically acceptable counter-ion is a highly effective way to increase solubility.[3]

• Co-solvency: Using a mixture of water and a water-miscible organic solvent can significantly increase the solubility of a lipophilic compound.[4]

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior. They can encapsulate poorly soluble "guest" molecules, like your furan-triazole compound, forming an inclusion complex with enhanced aqueous solubility.[5]

• Nanosuspensions: This technique involves reducing the particle size of the drug to the sub-micron range, which increases the surface area and dissolution rate.[6]

Troubleshooting Guides & Experimental Protocols

This section provides detailed, step-by-step protocols for the most effective solubility enhancement techniques applicable to furan-triazole compounds.

pH Modification and pH-Solubility Profile Determination

Understanding the relationship between pH and solubility is a critical first step in developing a formulation strategy.

Protocol for Determining a pH-Solubility Profile: [7]

• Prepare a series of buffers: Prepare a range of buffers covering the physiologically relevant pH range (e.g., pH 1.2, 4.5, 6.8, 7.4) and beyond (e.g., pH 2 to 10).

• Equilibrate the compound: Add an excess of your furan-triazole compound to a known volume of each buffer in separate vials.

• Agitate to equilibrium: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• Separate the solid: Centrifuge or filter the samples to separate the undissolved solid.

• Quantify the dissolved compound: Analyze the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method (e.g., HPLC-UV, UV-Vis spectrophotometry).[8]

• Plot the data: Plot the logarithm of the solubility (log S) against the pH to visualize the pH-solubility profile.

Causality: For an ionizable compound, the solubility will increase as the pH moves away from its pKa, due to the formation of the more soluble ionized form. This profile will guide you in selecting an appropriate pH for your formulation or in deciding if salt formation is a viable strategy.

Co-solvency

This technique is a straightforward and often effective method for early-stage formulation development.

Common Co-solvents and Their Properties:

Co-solvent	Polarity	Properties
Ethanol	Polar Protic	Generally well-tolerated; often used in oral formulations.
Propylene Glycol (PG)	Polar Protic	A common vehicle for oral and injectable formulations.
Polyethylene Glycol (PEG 400)	Polar Protic	Low toxicity; widely used in various formulations.
Glycerol	Polar Protic	Viscous; can improve solubility and act as a humectant.

Protocol for Co-solvent Screening:

• Prepare co-solvent mixtures: Prepare a series of co-solvent/water mixtures in varying ratios (e.g., 10%, 20%, 30%, 40%, 50% v/v co-solvent in water or a relevant buffer).

• Determine solubility: Use the shake-flask method described in the pH-solubility protocol to determine the solubility of your furan-triazole compound in each co-solvent mixture.

• Plot the data: Plot the solubility of your compound against the percentage of the co-solvent to identify the most effective co-solvent and the optimal concentration range.

Causality: Co-solvents work by reducing the polarity of the aqueous solvent system, making it more favorable for the dissolution of lipophilic compounds. The hydrogen bonding and van der Waals interactions between the co-solvent and the furan-triazole compound can disrupt the crystal lattice and promote solvation.

Salt Formation

For furan-triazole compounds with ionizable groups, salt formation is a powerful technique to significantly enhance aqueous solubility.

Protocol for Salt Screening and Formation: [3]

• Identify ionizable centers: Determine if your compound has acidic (e.g., carboxylic acid, phenol) or basic (e.g., amine, pyridine-like nitrogen in the triazole ring) functional groups.

• Select counter-ions:

  • For basic compounds: Use pharmaceutically acceptable acids such as hydrochloric acid, sulfuric acid, methanesulfonic acid, or tartaric acid.

  • For acidic compounds: Use pharmaceutically acceptable bases such as sodium hydroxide, potassium hydroxide, or calcium hydroxide.

• Salt formation reaction: a. Dissolve your furan-triazole compound in a suitable polar solvent (e.g., ethanol, methanol, acetone).[9] b. Add a stoichiometric amount of the selected acid or base, also dissolved in a suitable solvent. c. Stir the mixture at room temperature or with gentle heating (e.g., 30-55°C) to facilitate salt formation.[3] d. The salt may precipitate out of solution. If not, the solvent can be slowly evaporated or an anti-solvent (a solvent in which the salt is insoluble) can be added to induce precipitation.

• Isolate and characterize the salt: a. Collect the solid by filtration and wash with a non-polar solvent. b. Dry the salt under vacuum. c. Characterize the salt using techniques such as melting point, NMR, and X-ray powder diffraction (XRPD) to confirm its formation and purity.

• Determine solubility: Measure the aqueous solubility of the newly formed salt and compare it to the parent compound.

Causality: Salts are ionic and therefore generally have much higher aqueous solubility than their corresponding neutral forms. The dissolution of the salt in water leads to the dissociation of the ions, which are readily solvated by water molecules.

Cyclodextrin Inclusion Complexation

This method is particularly useful for increasing the solubility of hydrophobic compounds for in vitro and in vivo studies.

Commonly Used Cyclodextrins:

Cyclodextrin	Cavity Size	Properties
β-Cyclodextrin (β-CD)	Moderate	Lower aqueous solubility, but widely used.
Hydroxypropyl-β-CD (HP-β-CD)	Moderate	High aqueous solubility and low toxicity; commonly used in pharmaceutical formulations.
Sulfobutylether-β-CD (SBE-β-CD)	Moderate	High aqueous solubility; can form strong complexes with cationic drugs.

Protocol for Preparing a Furan-Triazole/Cyclodextrin Inclusion Complex (Freeze-Drying Method): [10]

• Determine stoichiometry: Use a phase solubility study to determine the stoichiometry of the complex (often 1:1).

• Dissolve the cyclodextrin: Dissolve the chosen cyclodextrin (e.g., HP-β-CD) in water with stirring.

• Dissolve the furan-triazole: Dissolve your furan-triazole compound in a minimal amount of a suitable organic solvent (e.g., ethanol).

• Form the complex: Slowly add the furan-triazole solution to the aqueous cyclodextrin solution while stirring continuously.

• Equilibrate: Continue stirring the mixture for 24-48 hours at room temperature to allow for complex formation.

• Freeze-dry: Freeze the solution and then lyophilize (freeze-dry) it to obtain a solid powder of the inclusion complex.

• Characterize the complex: Confirm the formation of the inclusion complex using techniques such as DSC, FTIR, and NMR.

• Determine solubility: Measure the aqueous solubility of the inclusion complex and compare it to the parent compound.

Causality: The hydrophobic furan and triazole moieties of your compound can be encapsulated within the non-polar cavity of the cyclodextrin. The hydrophilic exterior of the cyclodextrin then allows the entire complex to be soluble in water.

Summary of Solubility Enhancement Strategies

Strategy	Principle	Advantages	Considerations
pH Adjustment	Ionization of acidic/basic groups	Simple, effective for ionizable compounds	Only applicable to compounds with suitable pKa; may not be suitable for all routes of administration.
Co-solvency	Reducing solvent polarity	Easy to implement for early-stage studies	Potential for toxicity of co-solvents; may not be suitable for all dosage forms.
Salt Formation	Formation of highly soluble ionic species	Significant solubility enhancement; well-established regulatory path	Requires an ionizable functional group; salt may have different stability profile.
Cyclodextrin Complexation	Encapsulation of the hydrophobic molecule	Increases solubility and stability; can be used for various dosage forms	Can be expensive; potential for drug-cyclodextrin interactions to affect efficacy.
Nanosuspension	Increased surface area and dissolution rate	Applicable to a wide range of compounds; can improve bioavailability	Requires specialized equipment; potential for physical instability (crystal growth).

References

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). National Institutes of Health. [Link]

• Fast and sensitive method for the determination of trace 1,2,4-triazole and 4-amino-1,2,4-triazole by hydrophilic interaction liquid chromatography (HILIC) in antifungal drug substance. (2025). ResearchGate. [Link]

• HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode. (2022). KNAUER. [Link]

• Experimental and Computational Study for the Design of Sulfathiazole Dosage Form with Clay Mineral. (2023). MDPI. [Link]

• Design and evaluation of novel triazole derivatives as potential anti-gout inhibitors: a comprehensive molecular modeling study. (2024). Frontiers in Chemistry. [Link]

• Determination of lipophilicity of some new 1,2,4-triazole derivatives by RP-HPLC and RP-TLC and calculated methods. (2014). ResearchGate. [Link]

• Application of triazoles in the structural modification of natural products. (2021). PubMed Central. [Link]

• PROCESS FOR THE PREPARATION SALTS OF TRIAZOLE COMPOUNDS. (2021). WIPO Patentscope. [Link]

• Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. (2022). ResearchGate. [Link]

• Synthesis and characterization of inclusion complex of -cyclodextrin and triazole picrate. (2011). ResearchGate. [Link]

• Solvatochromism and Thermochromism of Fluconazole. (2023). SciELO. [Link]

• Examination of the Impact of Triazole Position within Linkers on Solubility and Lipophilicity of a CDK9 Degrader Series. (2023). PubMed Central. [Link]

• Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties. (2022). National Institutes of Health. [Link]

• Accuracy of calculated pH-dependent aqueous drug solubility. (2007). PubMed. [Link]

• Methods of Preparation and Characterization of Cyclodextrin Encapsulated Inclusion Complex : Review. (2024). ResearchGate. [Link]

• The Synthesis of Triazolium Salts as Antifungal Agents: A Biological and In Silico Evaluation. (2022). MDPI. [Link]

• Furan substituted triazole with numbered positions. (2020). ResearchGate. [Link]

• Spectrophotometric determination of 2-[5-(furan-2-yl)-4-phenyl-4n-1,2,4-triazol-3-ylthio]-1-(4-chlorophenylethanone). (2023). ResearchGate. [Link]

• Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. (2023). MDPI. [Link]

• Water soluble triazole compound and synthesis method thereof. (2011).

• The impact of structural modification of 1,2,4-thiadiazole derivatives on thermodynamics of solubility and hydration processes. (2020). RSC Publishing. [Link]

• Lipophilicity and Pharmacokinetic Properties of New Anticancer Dipyridothiazine with 1,2,3-Triazole Substituents. (2022). MDPI. [Link]

• Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside. (2020). PubMed Central. [Link]

• Determination of pH-Solubility Profile and Development of Prediction Models for pH-Dependent Solubility of Atorvastatin Calcium. (2016). ResearchGate. [Link]

• Novel tricyclic pyrazole BRAF inhibitors with imidazole or furan central scaffolds. (2010). PubMed Central. [Link]

• Co-solvent solubilization of some poorly-soluble antidiabetic drugs. (2007). PubMed. [Link]

• Synthesis and characterization of inclusion complex of -cyclodextrin and triazole picrate. (2011). African Journals Online (AJOL). [Link]

• Solubility-pH profile of drugs. Experiences and surprises in logS measurements. (2010). PhysChem Forum. [Link]

• Synthesis, biological evaluation and molecular modeling studies of novel 1,2,3-triazole-linked menadione-furan derivatives as P2X7 inhibitors. (2022). PubMed. [Link]

• Synthesis of water-soluble triazole ligand. (2017). ResearchGate. [Link]

• Comprehensive solubility study and inter-molecular interactions on fenbendazole dissolved in some aqueous aprotic and protic co-solvent solutions. (2021). ResearchGate. [Link]

• Validation of an Analytical Method for 1,2,4-triazole in Soil Using Liquid Chromatography Coupled to Electrospray Tandem Mass Spectrometry and Monitoring of Propiconazole Degradation in a Batch Study. (2018). PubMed. [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (2023). MDPI. [Link]

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• Preparation, Characterization and Molecular Dynamics Simulation of Rutin–Cyclodextrin Inclusion Complexes. (2023). MDPI. [Link]

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• Evaluation of the Lipophilicity of New Anticancer 1,2,3-Triazole-Dipyridothiazine Hybrids Using RP TLC and Different Computational Methods. (2021). MDPI. [Link]

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Technical Support Center: Optimizing Triazole Synthesis via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Welcome to the technical support center for triazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, a cornerstone of "click chemistry." Here, we address common challenges encountered during experimental work, providing in-depth troubleshooting guides and frequently asked questions to ensure the success of your syntheses. Our approach is grounded in mechanistic principles to empower you not just to follow protocols, but to make informed decisions to optimize your reaction conditions.

Troubleshooting Guide: Common Issues and Solutions

This section is dedicated to diagnosing and solving specific problems that can arise during the CuAAC reaction.

Problem 1: My CuAAC reaction is failing or giving very low yields.

There are several potential culprits when a CuAAC reaction does not proceed as expected. A systematic approach to troubleshooting is key.

Possible Cause A: Inactive Copper Catalyst

The catalytically active species in CuAAC is Copper(I).[1][2] If you are starting with a Cu(II) salt (e.g., CuSO₄), it must be reduced to Cu(I) in situ.[1] If you are using a Cu(I) salt (e.g., CuI, CuBr), it can be sensitive to oxidation by atmospheric oxygen, rendering it inactive.[2]

• Solution & Scientific Rationale:

  • For Cu(II) sources: Ensure you are using a sufficient excess of a reducing agent. Sodium ascorbate is the most common and effective choice.[1][3] A slight excess of sodium ascorbate helps prevent the formation of oxidative homocoupling byproducts.[1] The "aqueous ascorbate" method often provides triazole products in almost quantitative yields and high purity.[4]

  • For Cu(I) sources: While seemingly more direct, Cu(I) salts can be easily oxidized. If you suspect oxidation, consider using fresh, high-purity Cu(I) salts. Alternatively, switching to a Cu(II)/ascorbate system is often more reliable and convenient.[2]

  • Degassing: For particularly sensitive reactions or when working with biomolecules, degassing your solvent to remove dissolved oxygen can be beneficial.[2] However, with an efficient reducing agent like ascorbate, this is not always necessary.

Possible Cause B: Poor Ligand Choice or Absence of a Ligand

While some CuAAC reactions can proceed without a ligand, particularly at elevated temperatures or under solvent-free conditions, ligands play a crucial role in stabilizing the Cu(I) catalytic species, preventing aggregation, and accelerating the reaction.[4][5]

• Solution & Scientific Rationale:

  • Introduce a Ligand: If your reaction is sluggish, the addition of a ligand is a primary optimization step. Tris-(benzyltriazolylmethyl)amine (TBTA) and its water-soluble derivatives are common choices that protect the Cu(I) from oxidation and disproportionation.[4]

  • Amine "Additives": In many cases, amines are used as additives. Their primary role is not necessarily to deprotonate the alkyne, but to prevent the formation of unreactive polynuclear copper(I) acetylides and to increase the solubility of the copper complex.[4]

  • Bioconjugation Considerations: For reactions involving sensitive biomolecules, using a ligand is highly recommended. A ligand can serve as a sacrificial reductant, protecting the biomolecules from oxidation by reactive oxygen species that can be generated under convenient aerobic conditions with ascorbate.[3] Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) is a water-soluble ligand well-suited for these applications.[2]

Possible Cause C: Inappropriate Solvent or pH

The CuAAC reaction is known for its tolerance of a wide range of solvents, including aqueous conditions.[1] However, the choice of solvent can still significantly impact reaction rates and yields.

• Solution & Scientific Rationale:

  • Solvent Polarity: Polar aprotic solvents like DMSO and DMF can be highly effective, particularly when dealing with reactants of limited solubility.[6] DFT calculations have shown that the coordination of Cu(I) to the alkyne is exothermic in water, which aligns with observed rate accelerations in aqueous media.[1]

  • pH Range: The CuAAC reaction is generally robust across a pH range of 4 to 12.[1] For bioconjugation, buffers such as phosphate, carbonate, or HEPES in the pH 6.5–8.0 range are compatible.[2] Avoid Tris buffer, as it can act as an inhibitory ligand for copper.[2]

Frequently Asked Questions (FAQs)

Q1: Which copper source is better, Cu(I) or Cu(II)?

A: While Cu(I) is the active catalyst, using a Cu(II) salt like copper(II) sulfate (CuSO₄) in combination with a reducing agent like sodium ascorbate is often more convenient and reliable for a few reasons.[1] This system continuously generates the active Cu(I) species in situ, and the excess reducing agent helps to prevent oxidative side reactions.[1] Direct use of Cu(I) salts (e.g., CuI, CuBr) can be effective but requires care to prevent oxidation by air.[2]

Q2: Do I always need a ligand for my CuAAC reaction?

A: Not always, but it is highly recommended for optimizing yield and reaction time. Ligands stabilize the Cu(I) catalyst, prevent the formation of inactive copper acetylide aggregates, and can accelerate the catalytic cycle.[4] For sensitive applications like bioconjugation, a ligand is crucial for protecting the biomolecule from potential oxidative damage.[3] Some highly active catalyst systems, such as [CuBr(PPh₃)₃], can function at low loadings without additional additives.[7]

Q3: My alkyne is forming a homocoupled (Glaser coupling) byproduct. How can I prevent this?

A: The formation of a diyne byproduct through oxidative homocoupling is a common side reaction. This occurs when two alkyne molecules react with each other, a process also mediated by copper. The best way to suppress this is to ensure the reaction mixture remains in a reducing environment. Using a slight excess of sodium ascorbate is a very effective strategy to prevent this side reaction.[1]

Q4: Can I perform a CuAAC reaction if my azide is not purified?

A: Yes, one of the significant advantages of the CuAAC reaction is its tolerance for a wide range of functional groups and impurities. It is often possible to perform the reaction with an in situ generated organic azide.[4] For instance, you can start from an alkyl halide, react it with sodium azide, and then add the alkyne and copper catalyst in a one-pot, two-step sequence.[4] This avoids the need to isolate potentially unstable low-molecular-weight azides.[4]

Q5: What is a typical catalyst loading for a CuAAC reaction?

A: Catalyst loading can vary significantly depending on the substrates and reaction conditions. For many standard syntheses, loadings of 0.5 to 5 mol% of the copper source are common.[7][8] However, highly efficient catalytic systems can achieve quantitative conversion with loadings as low as 25-50 ppm.[5] For bioconjugation, copper concentrations are typically kept low (50-100 µM) to avoid damage to the biomolecules.[2]

Data and Protocols

Recommended Reaction Conditions

The following table provides a starting point for optimizing your CuAAC reaction.

Parameter	Recommended Range	Rationale & Key Considerations
Copper Source	0.5 - 5 mol%	CuSO₄ with sodium ascorbate is a robust system. CuI or CuBr can also be used.[1][7]
Reducing Agent	1.1 - 5 equivalents (to Cu)	Sodium ascorbate is standard. A slight excess prevents oxidative side reactions.[1]
Ligand	1 - 5 equivalents (to Cu)	TBTA, THPTA, or bathophenanthroline derivatives are effective. For bioconjugation, ≥5 eq. is recommended to protect the sample.[2][4]
Solvent	t-BuOH/H₂O, DMSO, DMF, H₂O	Aqueous mixtures are often excellent. DMSO is good for less soluble substrates.[1][6]
Temperature	Room Temperature - 70°C	Most reactions proceed well at room temperature.[9] Gentle heating can accelerate slow reactions.[10]
pH (aqueous)	4 - 12	The reaction is tolerant of a wide pH range. For bioconjugation, pH 6.5-8.0 is optimal.[1][2]

Standard Protocol for 1,4-Disubstituted Triazole Synthesis

This protocol is a general starting point for the synthesis of a 1-benzyl-4-phenyl-1,2,3-triazole, which can be adapted for other substrates.[9]

• Reactant Preparation: In a suitable reaction vessel, dissolve benzyl azide (1.0 mmol, 1.0 eq.) and phenylacetylene (1.0 mmol, 1.0 eq.) in a solvent mixture (e.g., 5 mL of t-BuOH/H₂O 1:1).

• Catalyst Preparation: In a separate vial, prepare the catalyst solution. Add sodium ascorbate (0.1 mmol, 0.1 eq.) to an aqueous solution of copper(II) sulfate pentahydrate (0.05 mmol, 0.05 eq.). The solution should turn from blue to a pale yellow/colorless solution, indicating the reduction of Cu(II) to Cu(I).

• Reaction Initiation: Add the catalyst solution to the solution of the azide and alkyne.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is often complete within a few hours.

• Work-up and Isolation: Once the reaction is complete, dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography if necessary, although many CuAAC reactions yield products of high purity without chromatography.[1]

Visualizing the Process

The CuAAC Catalytic Cycle

The following diagram illustrates the widely accepted mechanism for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition.

Caption: The catalytic cycle of the CuAAC reaction.

Troubleshooting Workflow

Use this flowchart to diagnose and resolve common issues with your triazole synthesis.

Caption: A step-by-step guide to troubleshooting CuAAC reactions.

References

• Click Chemistry Azide-Alkyne Cycloaddition . Organic Chemistry Portal. [Link]

• Synthesis of 1,2,3-Triazoles . Organic Chemistry Portal. [Link]

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides . Chemical Society Reviews, 39(4), 1302-1315. [Link]

• Díez-González, S., & Nolan, S. P. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights . Organometallics, 41(15), 1939-1952. [Link]

• Scriven, E. F., & Murelli, R. P. (2018). Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC) . Molecules, 23(7), 1645. [Link]

• Chem Help ASAP. (2022, January 10). CuAAC click triazole synthesis - laboratory experiment . YouTube. [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2011). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation . Angewandte Chemie International Edition, 50(42), 9885-9889. [Link]

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation . Current Protocols in Chemical Biology, 3(4), 153-162. [Link]

• Li, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review . Frontiers in Chemistry, 10, 973282. [Link]

• Chen, C. Y., et al. (2020). Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism . The Journal of Organic Chemistry, 85(15), 9675-9687. [Link]

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• 4. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. pubs.acs.org [pubs.acs.org]
• 7. 1,2,3-Triazole synthesis [organic-chemistry.org]
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• 10. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]

Troubleshooting antimicrobial assay inconsistencies with triazoles

As a Senior Application Scientist, I've designed this technical support center to provide you with in-depth guidance on troubleshooting common inconsistencies observed in antimicrobial assays involving triazole compounds. This resource is structured to help you navigate the complexities of these experiments, ensuring the reliability and reproducibility of your results.

Frequently Asked Questions (FAQs)

Here, we address some of the broader questions that frequently arise when working with triazoles.

Q1: What is the fundamental mechanism of action for triazole antifungals, and how does it impact susceptibility testing?

A1: Triazole antifungals, such as fluconazole and voriconazole, function by inhibiting the fungal cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51), which is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][2] This disruption of ergosterol synthesis leads to the accumulation of toxic sterol precursors and ultimately inhibits fungal growth. In the context of susceptibility testing, this fungistatic mechanism means that you are often looking for a significant reduction in growth rather than complete inhibition, which can make endpoint determination subjective.[3][4]

Q2: Why are my Minimum Inhibitory Concentration (MIC) results for the same triazole compound varying between experiments?

A2: Inconsistencies in MIC values for triazoles can stem from several factors. Key areas to investigate include the preparation of the fungal inoculum, the composition and pH of the growth medium, the incubation conditions, and the method of endpoint reading.[3][5] Even minor deviations in these parameters can lead to significant variability in your results.

Q3: Are there standardized guidelines I should be following for my triazole antimicrobial assays?

A3: Yes, adherence to standardized protocols is critical for obtaining reproducible data. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide detailed guidelines for antifungal susceptibility testing.[6][7][8][9] These documents, such as CLSI's M27 for yeasts and M38 for filamentous fungi, outline standardized methods for inoculum preparation, media, and interpretation of results.[4][8]

Q4: What are "trailing" and "paradoxical" growth, and how do they affect my results?

A4: The "trailing effect" is the observation of reduced but persistent fungal growth at triazole concentrations above the MIC, which can complicate endpoint determination.[3][10][11][12] The "paradoxical effect" refers to the phenomenon where a fungus shows less growth at higher concentrations of an antifungal agent than at lower concentrations.[13][14][15][16] Both phenomena can lead to misinterpretation of MIC values and should be carefully documented and addressed.

Troubleshooting Guides

This section provides a more detailed, step-by-step approach to resolving specific issues you may encounter.

Issue 1: Inconsistent MIC Values and Poor Reproducibility

Potential Cause 1: Inoculum Preparation Variability

• Explanation: An inconsistent number of fungal cells in the inoculum is a common source of variable MIC results.

• Troubleshooting Steps:

  • Always use fresh, pure cultures to prepare your inoculum.

  • Standardize the inoculum density using a spectrophotometer to a 0.5 McFarland standard.[4][17]

  • Ensure the final inoculum concentration in the assay wells is within the recommended range (e.g., 0.5 x 10³ to 2.5 x 10³ CFU/mL for yeasts, according to CLSI).[6]

  • Vortex the fungal suspension thoroughly before dilution and before adding it to the microtiter plate.[4]

Potential Cause 2: Media Composition and pH

• Explanation: The activity of triazoles can be significantly influenced by the components and pH of the growth medium.[10][12]

• Troubleshooting Steps:

  • Use a standardized and buffered medium such as RPMI 1640 with MOPS to maintain a stable pH of 7.0.[5]

  • Ensure the pH of your media is consistent for every experiment.

Potential Cause 3: Subjective Endpoint Determination

• Explanation: The fungistatic nature of triazoles often results in trailing growth, making visual determination of the MIC challenging.[3][13]

• Troubleshooting Steps:

  • For azoles, the MIC is typically defined as the lowest drug concentration that causes a ≥50% reduction in growth compared to the drug-free control well.[3][4]

  • Consider using a spectrophotometric plate reader to obtain quantitative growth measurements and reduce subjectivity.

  • If trailing growth is a persistent issue, note it in your results. Some studies suggest that the MIC should be read at the concentration that shows a significant reduction in growth, even if some trailing is present.[11]

Issue 2: Triazole Compound Solubility Problems

Potential Cause: Poor Solubility of the Triazole Compound

• Explanation: Many triazole derivatives are lipophilic and have low aqueous solubility, which can lead to precipitation in the assay medium and inaccurate results.[18][19]

• Troubleshooting Steps:

  • Solvent Selection: Prepare a high-concentration stock solution in an appropriate organic solvent like dimethyl sulfoxide (DMSO). The final concentration of the solvent in the assay medium should be kept low (typically ≤1%) to avoid solvent-induced toxicity to the fungus.

  • Solubility Testing: Before starting your assay, perform a simple solubility test by adding your highest test concentration of the triazole to the assay medium and visually inspecting for any precipitation.

  • Stock Solution Preparation Protocol:

    • Accurately weigh the triazole compound.

    • Dissolve it in a minimal amount of 100% DMSO.

    • Once fully dissolved, dilute the stock solution in the assay medium to the desired starting concentration, ensuring vigorous mixing.

Experimental Protocols and Data Presentation

To ensure consistency, here are some key protocols and data presentation formats.

Protocol: Broth Microdilution Assay for Triazoles (Adapted from CLSI M27)

• Inoculum Preparation:

  • From a 24-48 hour culture on Sabouraud Dextrose Agar, select several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

  • Dilute this suspension in RPMI 1640 medium (with MOPS and L-glutamine, without bicarbonate) to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the microtiter plate wells.[4][6]

• Drug Dilution:

  • Prepare a stock solution of the triazole in DMSO at a concentration 100 times the highest desired final concentration.

  • Perform serial two-fold dilutions of the triazole in the assay medium in a 96-well microtiter plate.

• Inoculation and Incubation:

  • Add the standardized inoculum to each well of the microtiter plate.

  • Include a growth control (no drug) and a sterility control (no inoculum).

  • Incubate the plates at 35°C for 24-48 hours.[6]

• Endpoint Reading:

  • Visually or spectrophotometrically determine the MIC, which is the lowest concentration of the triazole that causes a ≥50% reduction in growth compared to the growth control.[3][4]

Data Presentation: MIC Comparison Table

Triazole Compound	Solvent System	Inoculum Density (CFU/mL)	Medium	MIC (µg/mL) - Exp. 1	MIC (µg/mL) - Exp. 2	MIC (µg/mL) - Exp. 3
Fluconazole	DMSO	1.5 x 10³	RPMI 1640	8	8	8
Test Compound A	DMSO	1.5 x 10³	RPMI 1640	2	4	2
Test Compound A	Ethanol	1.5 x 10³	RPMI 1640	4	8	4
Test Compound B	DMSO	0.5 x 10³	RPMI 1640	1	1	2
Test Compound B	DMSO	2.5 x 10³	RPMI 1640	4	2	4

Visualizations

Troubleshooting Workflow for Inconsistent MICs

Caption: A decision tree for troubleshooting inconsistent MIC results.

Factors Influencing Triazole Assay Outcomes

Caption: Key parameters affecting the reliability of triazole MIC assays.

References

• Clinical and Laboratory Standards Institute (CLSI). (2022). Performance Standards for Antifungal Susceptibility Testing of Yeasts. 3rd Ed. CLSI supplement M27M44S.
• Clinical and Laboratory Standards Institute (CLSI). (2022). Performance Standards for Antifungal Susceptibility Testing of Filamentous Fungi. 3rd Ed. CLSI supplement M38M51S.

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (n.d.). EUCAST Home. Retrieved from [Link]

• Ghannoum, M. A., & Perfect, J. R. (Eds.). (2009). Antifungal Therapy. CRC press.
• Lewis, R. E., & Kontoyiannis, D. P. (2009). A Practical Guide to Antifungal Susceptibility Testing. Open Forum Infectious Diseases.
• Pfaller, M. A., & Diekema, D. J. (2020). Antifungal Susceptibility Testing: Current Approaches. Clinical Microbiology Reviews, 33(3), e00168-19.

• U.S. Food and Drug Administration (FDA). (2023). Antifungal Susceptibility Test Interpretive Criteria. Retrieved from [Link]

• Wengenack, N. (2022, April 24). Antifungal Drug Susceptibility Testing of Yeast: A Primer for Beginners [Video]. YouTube. [Link]

• Arastehfar, A., et al. (2021). The “Trailing End Point” Phenotype in Antifungal Susceptibility Testing Is pH Dependent. Antimicrobial Agents and Chemotherapy, 65(10), e00838-21.
• Badali, H., et al. (2016). In Vitro Susceptibility and Trailing Growth Effect of Clinical Isolates of Candida Species to Azole Drugs. Jundishapur Journal of Microbiology, 9(4), e28666.
• Delarze, E., & Sanglard, D. (2015). Defining the ‘Trailing’ and ‘Paradoxical’ Effects of Antifungal Drugs. Virulence, 6(6), 544-546.
• Fisher, M. C., et al. (2022). Experimental and in-host evolution of triazole resistance in human pathogenic fungi.
• Gow, N. A. R., et al. (2017). Mechanisms of Triazole Resistance in Aspergillus fumigatus. Current Fungal Infection Reports, 11(4), 127-135.
• Li, Y., et al. (2023). Understanding the mechanisms of resistance to azole antifungals in Candida species. Journal of Antimicrobial Chemotherapy, 78(Supplement_1), i3-i16.

• MDPI. (Various Dates). Various research articles on triazole synthesis and antifungal activity. [Link]

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• RSC Publishing. (Various Dates). Various research articles on triazole synthesis and antifungal activity. [Link]

• ScienceDirect. (Various Dates). Various research articles on triazole resistance and testing. [Link]

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Enhancing the stability of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

Welcome to the technical support guide for 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol (FMTT). This document is designed for researchers, medicinal chemists, and drug development professionals to navigate the experimental challenges associated with the stability of this heterocyclic thiol. Our goal is to provide not just solutions, but a foundational understanding of the underlying chemical principles to empower your research.

Part 1: Understanding the Inherent Instability of FMTT

Before troubleshooting, it's crucial to understand the molecular features of FMTT that contribute to its instability. The molecule contains two primary reactive centers: the 3-thiol group and the 5-furyl ring .

• The Thiol-Thione Tautomerism & Oxidative Susceptibility: The 3-thiol group exists in equilibrium with its thione tautomer. This thiol moiety is highly susceptible to oxidation. In the presence of atmospheric oxygen, metal ions, or other oxidizing agents, it can readily dimerize to form a disulfide bridge or be further oxidized to sulfinic and sulfonic acids. This is often the primary and most rapid degradation pathway.[1][2]

• The Furan Ring's Vulnerability: The furan ring, while aromatic, is electron-rich and prone to oxidative cleavage and photosensitivity.[3][4] Exposure to UV light or strong oxidizing conditions can lead to ring-opening reactions, forming reactive and often colored byproducts like dialdehydes.

The interplay of these two moieties dictates the stability profile of the compound.

Caption: Key Degradation Pathways for FMTT.

Part 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the handling, storage, and use of FMTT.

Q1: My solid FMTT sample has developed a slight yellow or brown tint upon storage. Is it still usable?

Answer: Discoloration of the solid is a common indicator of degradation, most likely due to slow, surface-level oxidation of the thiol group. The usability depends on the extent of degradation and the sensitivity of your application.

• Causality: The thiol groups on the surface of the solid are exposed to atmospheric oxygen. This process is accelerated by light and ambient temperature.

• Troubleshooting Steps:

  • Re-analyze the sample: Use HPLC-UV to determine the purity of the bulk material. If purity is still >95-98% (depending on your requirements), it may be usable for initial screening.

  • Purification: If purity has dropped significantly, recrystallization from an appropriate solvent system (e.g., ethanol/water) can remove the oxidized, more polar impurities.

  • Preventative Action: Always store solid FMTT under an inert atmosphere (Nitrogen or Argon), protected from light (in an amber vial), and at low temperatures (-20°C is recommended for long-term storage).

Q2: I've dissolved FMTT in DMSO for my assays, but the solution turns yellow overnight. What is happening?

Answer: This is a classic sign of accelerated oxidation in solution. While DMSO is a powerful solvent, it is not always inert and can facilitate the oxidation of thiols.

• Causality: Technical grade DMSO can contain trace amounts of oxidizing impurities and absorbed water. The high polarity of DMSO can also stabilize charged intermediates in the oxidation pathway.

• Troubleshooting Steps:

  • Use High-Purity Solvents: Always use anhydrous, high-purity DMSO.

  • Prepare Fresh Solutions: Never store FMTT in solution for extended periods. Prepare solutions immediately before use.

  • Consider Alternative Solvents: If compatible with your assay, consider deoxygenated DMF or DMA. For aqueous buffers, ensure they are thoroughly deoxygenated by sparging with N₂ or Ar for at least 15-20 minutes prior to dissolving the compound.

  • Incorporate an Antioxidant: For stock solutions that must be kept for a short period, adding a small amount of an antioxidant like Butylated Hydroxytoluene (BHT) can be effective.

Q3: My HPLC analysis shows a new, broader peak appearing over time, especially when samples are left in the autosampler. What is this peak?

Answer: This new peak is very likely the disulfide dimer. Disulfides are often less polar than the parent thiol and may have a different peak shape on reverse-phase HPLC.

• Causality: The aqueous/organic mobile phases used in HPLC are typically saturated with air, providing an oxidative environment. Metal components in the HPLC system can also catalyze oxidation.

• Troubleshooting Steps:

  • Confirm the Dimer: The dimer will have a mass of (2 * Mass of FMTT - 2). Confirm its identity using LC-MS.

  • Minimize Residence Time: Analyze samples immediately after preparation. Avoid letting samples sit in the autosampler for many hours. If a long sequence is necessary, use a cooled autosampler (4°C).

  • Spike with a Reducing Agent: To confirm if the new peak is the disulfide, treat an aliquot of your degraded sample with a small amount of a reducing agent like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP). If the new peak disappears and the parent FMTT peak increases, it confirms disulfide formation.

  • Acidify the Mobile Phase: The thiol group is generally more stable at a slightly acidic pH.[5] Using a mobile phase with 0.1% formic acid or trifluoroacetic acid can help suppress deprotonation of the thiol to the more reactive thiolate anion.

Q4: How does pH affect the stability of FMTT in aqueous buffers?

Answer: The stability of FMTT is highly pH-dependent.

• Causality: The thiol group (R-SH) has a pKa typically in the range of 8-10. At pH values approaching or exceeding the pKa, the thiol is deprotonated to the thiolate anion (R-S⁻). This thiolate is significantly more nucleophilic and far more susceptible to oxidation than the protonated thiol.

• Recommendations:

  • Acidic to Neutral (pH 3-7): Generally, stability is better. The compound exists predominantly in the less reactive protonated thiol form.[5] However, very strong acidic conditions should be avoided as they can potentially affect the furan ring.

  • Alkaline (pH > 7.5): Stability decreases rapidly. The formation of the thiolate anion dramatically increases the rate of oxidation to the disulfide. Avoid alkaline buffers for storage or long experiments.

pH Range	Predominant Species	Relative Stability	Key Considerations
< 3	R-SH (protonated)	Moderate to High	Risk of furan ring degradation with prolonged exposure to strong acid.
3 - 7	R-SH (protonated)	High (Optimal)	Ideal range for most experimental workups and short-term storage.[5]
7.5 - 9	R-SH ⇌ R-S⁻	Low	Significant acceleration of oxidation due to thiolate formation.
> 9	R-S⁻ (thiolate)	Very Low	Rapid oxidation is expected. Avoid this pH range entirely.
Caption: pH-Dependent Stability Profile of the Thiol Group.

Part 3: Proactive Stabilization Protocols & Methodologies

Protocol 1: Optimal Storage and Handling

This protocol ensures the maximum shelf-life of your compound.

• Solid Storage (Long-Term):

  • Weigh out the desired amount of FMTT into a small, amber glass vial.

  • Place the vial in a larger container or desiccator.

  • Flush the container with a gentle stream of inert gas (Argon or Nitrogen) for 2-3 minutes to displace all air.

  • Seal the container tightly while still under the inert atmosphere.

  • Store at -20°C or below.

• Solution Preparation (Pre-Assay):

  • Select a high-purity, anhydrous solvent (e.g., DMSO, DMF).

  • If using aqueous buffers, prepare the buffer and deoxygenate by sparging with Argon or Nitrogen for 20 minutes.

  • Just prior to the experiment, dissolve the solid FMTT directly into the deoxygenated solvent to the desired concentration.

  • Vortex briefly until dissolved. Use immediately. Do not store.

Protocol 2: Forced Degradation Study (Stability Assessment)

This self-validating workflow allows you to systematically test the stability of FMTT under various stress conditions relevant to your experiments.

Caption: Workflow for a Forced Degradation Study.

Methodology:

• Stock Solution: Prepare a 1 mg/mL stock solution of FMTT in a relatively inert solvent like acetonitrile (ACN). This is your T=0 sample.

• Stress Conditions: For each condition, mix your stock solution with the stressor (e.g., 1:1 v/v).

  • Acidic: 0.1 M HCl

  • Basic: 0.1 M NaOH

  • Oxidative: 3% H₂O₂

  • Thermal: Incubate an aliquot of the stock solution at 60°C.

  • Photolytic: Expose an aliquot in a quartz cuvette to a UV lamp.

• Time Points: Withdraw aliquots from each stress condition at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Quenching: Immediately neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively, before injection. Dilute all samples to the same final concentration with the mobile phase.

• HPLC Analysis: Analyze all samples using a validated HPLC method. Calculate the percentage of FMTT remaining by comparing the peak area at each time point to the T=0 sample.

This systematic approach will provide you with quantitative data on the stability of FMTT, allowing you to make informed decisions about experimental design and compound handling.

References

• Yurttaş, L., Kaplancıklı, Z. A., & Göger, G. (2017). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules, 22(8), 1263. [Link]

• Zarghi, A., et al. (2020). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 25(19), 4422. [Link]

• Fisyuk, A. S., et al. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. Pharmacia, 68(2), 425-431. [Link]

• Hassan, F., & Hameed, A. A. (2020). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity. Systematic Reviews in Pharmacy, 11(11), 1629-1641. [Link]

• Al-Azzawi, A. M., et al. (2022). Synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. ResearchGate. [Link]

• Mabied, A. F., et al. (2023). Synthesis and X-ray Structure of 2-((4-Amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-Triazol-3-yl)Thio)-1-(5-Methyl-1-(4-Nitrophenyl)-1H-1,2,3-Triazol-4-yl)ethan-1-one. Preprints.org. [Link]

• Hassan, F., & Hameed, A. A. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 203-210. [Link]

• Wikipedia contributors. (2023). Heterocyclic compound. Wikipedia. [Link]

• Mori, A., et al. (2014). Practical Thiol Surrogates and Protective Groups for Arylthiols for Suzuki−Miyaura Conditions. The Journal of Organic Chemistry, 79(15), 7135-7144. [Link]

• Ainsworth, C. (1968). Triazoles. Part XI. Synthesis of 1,2,4-triazole-3-sulphonic acids by oxidation of 1,2,4-triazoline-3-thiones. Journal of the Chemical Society C: Organic, 1033-1037. [Link]

• Novikov, A. S., et al. (2022). Photostability and Antiproliferative Activity of Furan Analogues of Combretastatin A-4. International Journal of Molecular Sciences, 23(22), 14384. [Link]

• Yermolayev, V., et al. (2023). Absorption of Free Radicals of New S-Derivatives (1,2,4-Triazole-3(2H)-yl)methyl)thiopyrimidines. Chemistry, 5(3), 1667-1675. [Link]

• Kochikyan, T. V., et al. (2023). Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring. Molecules, 28(10), 4069. [Link]

• Al-Ostoot, F. H., et al. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 39(4). [Link]

• Wirth, T., et al. (2021). Stabilization of Ethynyl‐Substituted Aryl‐λ‐Iodanes by Tethered N‐Heterocylces. Chemistry – A European Journal, 27(1), 347-354. [Link]

• Nguyen, T. T., et al. (2024). Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. ACS Omega. [Link]

• Gandini, A., et al. (2005). Photoreactive furan derivatives. Journal of Photochemistry and Photobiology A: Chemistry, 170(3), 225-232. [Link]

• Webb, M. L., et al. (2002). Synthesis and biological activity of potent heterocyclic thiol-based inhibitors of endothelin-converting enzyme-1. Journal of Medicinal Chemistry, 45(1), 1-5. [Link]

• ResearchGate. (n.d.). Stability of thiol groups at different pH environments at 37°C. [Image]. Retrieved from [Link]

• Kochikyan, T. V., et al. (2010). Synthesis of 1,2,4-Triazole-3-thiols and Their S-Substituted Derivatives. Russian Journal of Organic Chemistry, 46(4), 551-555. [Link]

• Zhang, H. J., et al. (2022). Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities. Frontiers in Chemistry, 10, 988359. [Link]

• Ghorbani-Vaghei, R., & Veisi, H. (2023). 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. Scientific Reports, 13(1), 11210. [Link]

• Németh, A. G., et al. (2022). A stepwise one-pot synthesis of aliphatic thiols and their derivatives from acrylamides and sulfur. Organic & Biomolecular Chemistry, 20(20), 4218-4223. [Link]

• Peterson, L. A. (2006). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology, 19(7), 876-885. [Link]

Sources

• 1. Triazoles. Part XI. Synthesis of 1,2,4-triazole-3-sulphonic acids by oxidation of 1,2,4-triazoline-3-thiones - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Photostability and Antiproliferative Activity of Furan Analogues of Combretastatin A-4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Interpreting Complex NMR Spectra of Triazole Compounds

Welcome to the Technical Support Center for NMR analysis of triazole-containing compounds. Triazoles are a cornerstone of modern medicinal chemistry and materials science, yet their unique electronic structure and potential for isomerism can lead to NMR spectra that are far from straightforward. This guide is designed to address the specific, complex issues that researchers, scientists, and drug development professionals encounter during structural elucidation. We will move beyond simple data reporting to explain the underlying chemical principles and provide actionable, field-tested protocols to resolve spectral ambiguity.

Section 1: Troubleshooting Guide

This section addresses specific, problem-based scenarios in a question-and-answer format.

Issue 1: My 1D NMR is inconclusive. How can I definitively distinguish between 1,4- and 1,5-disubstituted 1,2,3-triazole regioisomers?

Question: I've performed a cycloaddition reaction that could yield both 1,4- and 1,5-disubstituted 1,2,3-triazoles. The triazole proton appears as a singlet in the aromatic region in both cases, and the chemical shifts are too similar for a definitive assignment. How do I resolve this?

Causality & Analysis: This is the most common challenge in triazole chemistry. The Huisgen 1,3-dipolar cycloaddition can produce a mixture of regioisomers, and while catalyzed reactions like the Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) are highly regioselective for the 1,4-isomer, confirmation is mandatory.[1] The lone triazole proton (H5 in the 1,4-isomer, H4 in the 1,5-isomer) lacks adjacent protons, resulting in a singlet in both cases. While the electronic environment differs slightly, the resulting chemical shift difference in the ¹H NMR spectrum is often too small or unpredictable to be a reliable diagnostic tool on its own.

Solution: Advanced 2D NMR Techniques The definitive solution lies in using through-bond and through-space 2D NMR correlations to establish connectivity between the triazole ring and its substituents. The two most powerful experiments for this are Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect Spectroscopy (NOESY).

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals long-range (typically 2-3 bond) correlations between protons and carbons. This is the gold standard for regioisomer assignment.[1][2]

  • For the 1,4-regioisomer: The key correlation is between the triazole C5 carbon and the protons on the substituent attached to the N1 nitrogen (R¹). This is a three-bond (³J_CH) correlation. You will also see a correlation between the triazole H5 proton and the carbon of the substituent at C4 (R²).

  • For the 1,5-regioisomer: The connectivity is different. You will observe a correlation between the triazole C4 carbon and the protons on the R¹ substituent (at N1). Crucially, the H5 proton will show a correlation to the R¹ substituent's connecting atom, not R².

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment shows correlations between protons that are close in space, regardless of their bonding.

  • For the 1,4-regioisomer: A NOESY cross-peak should be observed between the triazole H5 proton and the proximal protons of the substituent at the C4 position (R²).[3]

  • For the 1,5-regioisomer: The H5 proton will show a spatial correlation to the proximal protons of the substituent at the N1 position (R¹).

Workflow for Regioisomer Determination

Caption: Workflow for distinguishing 1,4- and 1,5-triazole regioisomers.

Issue 2: My triazole N-H proton signal is broad or absent, and other signals look averaged. What is happening?

Question: I'm working with an N-unsubstituted triazole. In my ¹H NMR spectrum, the N-H signal is either a very broad hump or completely gone. The signals for the C-H protons on the ring also seem broader than expected.

Causality & Analysis: This phenomenon is a classic indicator of prototropic tautomerism occurring on a timescale that is "fast" relative to the NMR experiment.[4] An N-unsubstituted 1,2,3-triazole can exist in a dynamic equilibrium between its 1H, 2H, and sometimes 3H (if C5 is unsubstituted) tautomeric forms.[5][6] This rapid exchange of the proton between the different nitrogen atoms leads to two primary spectral consequences:

• N-H Signal Broadening: The proton's rapid exchange with other triazole molecules or trace amounts of acid/water in the solvent causes its signal to broaden significantly, sometimes to the point of disappearing into the baseline. This is a form of exchange broadening.

• Averaged Signals: If the tautomers have different chemical shifts for their C-H or substituent protons but interconvert rapidly, the NMR spectrometer detects only a single, population-weighted average signal for each proton.[4]

Solution: Modifying Experimental Conditions Since the issue is a dynamic chemical process, the solution is to alter the experimental conditions to either slow down or "freeze out" the exchange.

• Variable-Temperature (VT) NMR: This is the most direct approach. By lowering the temperature of the NMR probe, you can slow the rate of proton exchange.[7] If the exchange rate becomes slow enough on the NMR timescale, you may observe the coalescence of the averaged signals into separate, sharp signals for each distinct tautomer present in solution.

• Solvent Choice: The rate of proton exchange is highly dependent on the solvent. In protic solvents (like methanol or water), exchange is often very fast. Switching to a non-polar, aprotic solvent (like benzene-d₆ or toluene-d₈) can sometimes slow the exchange by minimizing hydrogen bonding with the solvent.

• Solid-State NMR (ssNMR): In the solid state, molecules are locked into a specific conformation, and tautomeric exchange is typically arrested. While a more specialized technique, ssNMR can definitively identify the tautomeric form that exists in the crystalline state.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives - American Chemical Society [acs.digitellinc.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Stereochemical and Computational NMR Survey of 1,2,3-Triazoles: in Search of the Original Tauto-Conformers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. sites.esa.ipb.pt [sites.esa.ipb.pt]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Comparing the Antimicrobial Activity of Triazole Derivatives

Introduction: The Enduring Significance of the Triazole Scaffold in Antimicrobial Research

Triazole derivatives represent a cornerstone in the development of antimicrobial agents, commanding significant attention in medicinal chemistry for their broad spectrum of activity.[1][2] This class of five-membered heterocyclic compounds, containing three nitrogen atoms, is most renowned for its potent antifungal properties, exemplified by clinically vital drugs like fluconazole and voriconazole.[3] However, the versatility of the triazole nucleus extends beyond mycology, with numerous derivatives demonstrating promising antibacterial, antiviral, and even anticancer activities.[1][2]

The persistent challenge of antimicrobial resistance necessitates the continuous exploration and development of novel therapeutic agents. Triazole derivatives offer a fertile ground for such research due to their established efficacy and the potential for diverse functionalization, which allows for the fine-tuning of their biological activity. Understanding the comparative efficacy of these derivatives and the robust methodologies for their evaluation is paramount for researchers and drug development professionals aiming to innovate in this critical field.

This guide provides an in-depth comparison of the antimicrobial activity of various triazole derivatives, supported by experimental data. It further outlines the standardized protocols for assessing this activity and elucidates the fundamental mechanism of action that underpins their therapeutic effect.

Comparative Antimicrobial Activity of Triazole Derivatives: A Data-Driven Analysis

The antimicrobial potency of triazole derivatives is intricately linked to their specific chemical structures. Substitutions on the triazole ring can significantly influence their spectrum of activity and efficacy against different microbial species. The following tables summarize the Minimum Inhibitory Concentration (MIC) values for a selection of triazole derivatives against key fungal and bacterial pathogens, providing a quantitative basis for comparison.

Antifungal Activity

The primary therapeutic application of triazoles is in combating fungal infections. Their efficacy is particularly notable against Candida and Aspergillus species.

Triazole Derivative	Candida albicans MIC (µg/mL)	Aspergillus fumigatus MIC (µg/mL)	Reference Compound
Fluconazole	0.25 - 1.52	>64	Standard Azole
Voriconazole	≤0.007	≤0.00089	Standard Azole
Posaconazole	0.015	≤1	Standard Azole
Novel Thiazolyl-Triazolyl Alcohol	344.87	Not Reported	Investigational
Novel 1,2,3-Triazole Derivative (4s)	0.53	Not Reported	Investigational[4]
Luliconazole	0.087 - 0.706	≤0.00087	Investigational[3]

Data compiled from multiple sources, including references[3][4][5][6][7]. MIC values can vary based on the specific strain and testing conditions.

Analysis of Antifungal Data:

The data clearly illustrates the evolution of triazole antifungals. While fluconazole remains a valuable therapeutic, its activity against certain species, particularly molds like Aspergillus fumigatus, is limited. Newer generation triazoles, such as voriconazole and posaconazole, exhibit significantly broader and more potent activity.[7][8] Posaconazole, for instance, is notably active against zygomycetes, a class of fungi often resistant to other azoles.[8] Investigational compounds, such as the novel 1,2,3-triazole derivative (4s), have shown promising activity against Candida albicans, even surpassing that of fluconazole in some studies.[4] This highlights the ongoing potential for discovering new triazole structures with enhanced antifungal properties.

Antibacterial Activity

While less established than their antifungal counterparts, certain triazole derivatives have demonstrated significant antibacterial activity. This is often achieved by hybridizing the triazole scaffold with other known antibacterial pharmacophores.[2]

Triazole Derivative	Staphylococcus aureus MIC (µg/mL)	Escherichia coli MIC (µg/mL)	Reference Compound
Ofloxacin-Triazole Hybrid	0.25 - 1.0	0.25 - 1.0	Ofloxacin (0.25 - 1.0)[9]
Novel Triazole Derivative (5e)	Superior to Streptomycin	Inactive	Streptomycin
Phenylpiperazine-Triazole-Fluoroquinolone Hybrid	0.12 - 1.95	0.12 - 1.95	Not Specified[9]
Coumarin-Triazole Hybrid (12)	8 - 32	8 - 32	Not Specified

Data compiled from multiple sources, including references[1][9].

Analysis of Antibacterial Data:

The antibacterial potential of triazoles appears to be most pronounced when they are part of a hybrid molecule. For example, ofloxacin-triazole derivatives have shown antibacterial activity comparable to the parent drug, ofloxacin.[9] This strategy of molecular hybridization holds promise for developing new classes of antibacterial agents that could potentially overcome existing resistance mechanisms.[2] It is noteworthy that some novel triazole derivatives have exhibited potent activity against Gram-positive bacteria like Staphylococcus aureus, in some cases exceeding that of the standard antibiotic streptomycin.[1]

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

The primary mechanism of action for the antifungal activity of triazole derivatives is the inhibition of the cytochrome P450-dependent enzyme, lanosterol 14α-demethylase (CYP51).[10] This enzyme is a critical component in the fungal ergosterol biosynthesis pathway.[10][11]

Ergosterol is the principal sterol in the fungal cell membrane, where it plays a vital role in maintaining membrane fluidity, integrity, and the function of membrane-bound enzymes. By inhibiting lanosterol 14α-demethylase, triazoles prevent the conversion of lanosterol to ergosterol.[12] This leads to a depletion of ergosterol and a simultaneous accumulation of toxic 14α-methylated sterols in the fungal cell membrane.[10] The resulting altered membrane structure disrupts its normal functions, ultimately inhibiting fungal growth and replication.[11] The nitrogen atom in the triazole ring binds to the heme iron atom in the active site of the cytochrome P450 enzyme, which is a key interaction for its inhibitory effect.[13]

Caption: Mechanism of action of triazole antifungal agents.

Experimental Protocols for Antimicrobial Susceptibility Testing

To ensure the reliability and reproducibility of antimicrobial activity data, standardized testing methodologies are crucial. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide globally recognized guidelines for this purpose.[14][15][16] The following are detailed protocols for two common methods used to evaluate the antimicrobial activity of synthetic compounds like triazole derivatives.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium. The following protocol is based on the principles outlined in CLSI document M27-A3 and EUCAST E.DEF 7.3.2.[14][15][17][18]

Materials:

• Sterile 96-well U-bottom (CLSI) or flat-bottom (EUCAST) microtiter plates[14]

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS[14]

• Triazole derivatives (powder form)

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• Microbial culture (e.g., Candida albicans ATCC 90028)

• Sterile saline (0.85%)

• Spectrophotometer

• Incubator (35°C)

• Multichannel pipette

Step-by-Step Procedure:

• Preparation of Triazole Stock Solutions:

  • Accurately weigh the triazole derivative powder.

  • Dissolve the powder in DMSO to create a high-concentration stock solution (e.g., 1280 µg/mL).

• Preparation of Microtiter Plates:

  • Perform serial twofold dilutions of the triazole stock solution in RPMI-1640 medium directly in the 96-well plates. The final volume in each well should be 100 µL.

  • The concentration range should typically span from 0.03 to 16 µg/mL, but can be adjusted based on the expected potency of the compounds.

  • Include a growth control well (medium only) and a sterility control well (uninoculated medium).

• Inoculum Preparation:

  • From a fresh culture (24-48 hours old), select several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL).

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.

• Inoculation and Incubation:

  • Add 100 µL of the standardized inoculum to each well of the microtiter plate (except the sterility control). This will bring the total volume in each well to 200 µL and dilute the drug concentration by half.

  • Incubate the plates at 35°C for 24-48 hours.

• MIC Determination:

  • After incubation, visually inspect the plates or use a microplate reader to determine the MIC.

  • The MIC is the lowest concentration of the triazole derivative that causes a significant inhibition of growth (typically ≥50% reduction) compared to the growth control well.

Caption: Workflow for the broth microdilution MIC assay.

Disk Diffusion Method

This qualitative or semi-quantitative method assesses the susceptibility of a microorganism to an antimicrobial agent by measuring the zone of growth inhibition around a disk impregnated with the compound.[19][20][21]

Materials:

• Mueller-Hinton agar (MHA) plates (supplemented with glucose for fungi)

• Sterile filter paper disks (6 mm diameter)

• Triazole derivative solutions of known concentration

• Microbial culture

• Sterile cotton swabs

• 0.5 McFarland turbidity standard

• Incubator (35°C)

• Calipers or a ruler

Step-by-Step Procedure:

• Preparation of Triazole Disks:

  • Prepare solutions of the triazole derivatives at a specific concentration in a suitable solvent.

  • Aseptically apply a precise volume (e.g., 10 µL) of the solution onto sterile blank filter paper disks and allow them to dry completely.

• Inoculum Preparation:

  • Prepare a microbial suspension in sterile saline adjusted to a 0.5 McFarland standard, as described for the broth microdilution method.

• Inoculation of Agar Plates:

  • Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by pressing it against the inside of the tube.

  • Swab the entire surface of the MHA plate evenly in three directions, rotating the plate approximately 60 degrees each time to ensure confluent growth.[19][22]

• Disk Placement and Incubation:

  • Using sterile forceps, place the prepared triazole-impregnated disks onto the inoculated agar surface, ensuring firm contact.

  • Invert the plates and incubate at 35°C for 18-24 hours.

• Measurement and Interpretation:

  • After incubation, measure the diameter of the zone of complete growth inhibition around each disk in millimeters.

  • The size of the inhibition zone is proportional to the susceptibility of the microorganism to the triazole derivative. For standardized agents, these zone diameters can be correlated to MIC values and interpretive categories (Susceptible, Intermediate, Resistant).

Structure-Activity Relationship (SAR) Insights

The antimicrobial activity of triazole derivatives is not solely dependent on the triazole ring itself but is significantly modulated by the nature and position of various substituents.[1] For instance, the presence of electron-withdrawing groups on the phenyl ring attached to the triazole core can enhance antifungal activity.[1] In some series of compounds, bulkier substituent groups have been observed to decrease activity, suggesting that steric factors play a crucial role in the interaction with the target enzyme.[1] The hybridization of the 1,2,4-triazole nucleus with other pharmacologically active moieties, such as fluoroquinolones or coumarins, has been a successful strategy for developing derivatives with potent antibacterial activity.[9] These SAR studies are vital for the rational design of new triazole derivatives with improved potency and a broader spectrum of activity.

Conclusion and Future Perspectives

Triazole derivatives remain a highly valuable and versatile class of compounds in the ongoing search for novel antimicrobial agents. Their well-established antifungal mechanism of action, coupled with their emerging potential as antibacterial agents, ensures their continued relevance in medicinal chemistry. This guide has provided a framework for comparing the antimicrobial activity of different triazole derivatives, grounded in standardized experimental protocols and supported by comparative data.

The future of triazole research will likely focus on the design of hybrid molecules to combat drug-resistant bacteria and the exploration of novel substitutions on the triazole scaffold to enhance antifungal potency and spectrum. As our understanding of structure-activity relationships deepens, the rational design of next-generation triazole antimicrobials will become increasingly sophisticated, offering hope in the fight against infectious diseases.

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Validating the Anticancer Potential of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol: A Comparative Guide to In Vitro Efficacy

Introduction: The Rationale for Investigating Novel 1,2,4-Triazole Derivatives in Oncology

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including anticancer properties.[1][2] Derivatives of 1,2,4-triazole-3-thiol, in particular, have demonstrated promising antiproliferative effects against various human cancer cell lines, such as those from breast, lung, and ovarian cancers.[1] These compounds are thought to exert their effects through various mechanisms, including the induction of apoptosis and cell cycle arrest.[3][4]

This guide provides a comprehensive framework for the initial in vitro validation of a novel candidate from this class, 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol (hereafter referred to as Furan-Triazole-3-thiol). We will outline a series of experiments to characterize its cytotoxic and cytostatic effects, comparing its performance against Doxorubicin, a well-established anthracycline chemotherapeutic agent widely used in clinical practice.[5][6] The objective is to provide researchers with a robust, self-validating workflow to generate reliable and comparable data on the anticancer potential of this and similar novel chemical entities.

The experimental pipeline is designed to first establish the compound's general cytotoxicity across different cancer cell lines, then to elucidate the primary mechanisms of cell death, and finally to investigate its impact on cell cycle progression.

Part 1: Foundational Cytotoxicity Screening

The initial step in evaluating any potential anticancer agent is to determine its dose-dependent cytotoxic effect on cancer cells. This is crucial for establishing a therapeutic window and for identifying cell lines that are most sensitive to the compound. We will employ two distinct, yet complementary, colorimetric assays to ensure the robustness of our findings: the MTT and SRB assays.[7][8] Using multiple assays provides a more complete picture of the compound's effect, as they measure different cellular parameters (metabolic activity vs. total protein content).[9]

Comparative Alternatives: The Importance of a Positive Control

For this validation guide, Doxorubicin is selected as the primary comparator. Doxorubicin is a widely used chemotherapy drug with a well-characterized mechanism of action involving DNA intercalation and inhibition of topoisomerase II, leading to apoptosis and cell cycle arrest.[5][10] Cisplatin is another excellent choice for a positive control, known to induce apoptosis by forming DNA adducts.[3][5]

Experimental Workflow: Cytotoxicity Assessment

Caption: Workflow for in vitro cytotoxicity screening.

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay measures cell viability based on the activity of mitochondrial dehydrogenases in living cells, which reduce the yellow MTT to a purple formazan product.[9]

• Cell Seeding: Seed human breast cancer (MCF-7) and lung cancer (A549) cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.[8]

• Compound Preparation: Prepare stock solutions of Furan-Triazole-3-thiol and Doxorubicin in DMSO. Create a series of dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

• Treatment: Replace the medium in the wells with the medium containing the various concentrations of the test compounds and the positive control. Include a vehicle control (DMSO) and a no-cell control.

• Incubation: Incubate the plates for 48 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for another 4 hours.[8]

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 2: Sulforhodamine B (SRB) Assay

The SRB assay is based on the ability of the SRB dye to bind to protein components of cells, providing an estimation of total biomass.[11]

• Follow steps 1-4 from the MTT protocol.

• Cell Fixation: Gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with slow-running tap water and allow them to air dry.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Washing: Quickly rinse the plates four times with 1% (v/v) acetic acid to remove unbound dye. Air dry the plates.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well.

• Absorbance Reading: Measure the absorbance at 510 nm.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value.

Data Presentation: Comparative Cytotoxicity

Compound	Cell Line	Assay	IC50 (µM) - Hypothetical Data
Furan-Triazole-3-thiol	MCF-7	MTT	15.2
SRB	18.5
A549	MTT	25.8
SRB	29.1
Doxorubicin	MCF-7	MTT	0.8
SRB	1.1
A549	MTT	1.5
SRB	1.9

Part 2: Mechanistic Elucidation - Apoptosis Induction

Once cytotoxicity is established, the next logical step is to determine how the compound kills cancer cells. Apoptosis, or programmed cell death, is a key mechanism for many anticancer drugs. We will investigate apoptosis through two robust methods: Annexin V/Propidium Iodide (PI) staining followed by flow cytometry, and Western blot analysis of key apoptotic proteins.

Protocol 3: Apoptosis Analysis by Annexin V/PI Staining and Flow Cytometry

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[12]

• Cell Culture and Treatment: Seed MCF-7 cells in 6-well plates and treat with Furan-Triazole-3-thiol and Doxorubicin at their respective IC50 concentrations for 24 hours.

• Cell Harvesting: Harvest the cells (both adherent and floating) and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Protocol 4: Western Blot for Caspase-3 and PARP Cleavage

Western blotting provides a detailed look at the molecular machinery of apoptosis. The cleavage of caspase-3 and its substrate, PARP, are hallmark indicators of apoptosis.[13]

• Protein Extraction: Treat cells as in the flow cytometry protocol. Lyse the cells in RIPA buffer to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 30-50 µg of protein per lane on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with primary antibodies against cleaved Caspase-3, total Caspase-3, cleaved PARP, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

Data Presentation: Apoptosis Induction Comparison

Treatment	% Early Apoptosis (Hypothetical)	% Late Apoptosis (Hypothetical)	Cleaved Caspase-3 (Western Blot)	Cleaved PARP (Western Blot)
Vehicle Control	2.1%	1.5%	-	-
Furan-Triazole-3-thiol	28.5%	15.2%	+++	+++
Doxorubicin	45.3%	22.8%	+++	+++

Signaling Pathway: Caspase-Mediated Apoptosis

Caption: Intrinsic apoptosis pathway activation.

Part 3: Investigating Effects on Cell Cycle Progression

In addition to inducing cell death, many anticancer agents function by halting the cell cycle, preventing cancer cells from proliferating. Flow cytometry with propidium iodide (PI) staining is a standard method to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[14]

Protocol 5: Cell Cycle Analysis using Propidium Iodide

PI is a fluorescent intercalating agent that stains DNA, and the amount of fluorescence is directly proportional to the amount of DNA in the cell.[15]

• Cell Culture and Treatment: Seed MCF-7 cells in 6-well plates and treat with Furan-Triazole-3-thiol and Doxorubicin at their respective IC50 concentrations for 24 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix them in ice-cold 70% ethanol while gently vortexing.[16] The cells can be stored at -20°C.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing PI and RNase A (to prevent staining of double-stranded RNA).[14]

• Flow Cytometry: Incubate for 30 minutes at room temperature in the dark and analyze by flow cytometry. The DNA content will be used to quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Data Presentation: Cell Cycle Distribution

Treatment	% Cells in G0/G1 (Hypothetical)	% Cells in S (Hypothetical)	% Cells in G2/M (Hypothetical)
Vehicle Control	65%	20%	15%
Furan-Triazole-3-thiol	25%	15%	60%
Doxorubicin	30%	10%	60%

These hypothetical results would suggest that both Furan-Triazole-3-thiol and Doxorubicin cause a G2/M phase arrest in MCF-7 cells.

Experimental Logic: Cell Cycle Arrest

Caption: Depiction of G2/M cell cycle arrest.

Conclusion and Future Directions

This guide outlines a foundational, multi-faceted approach to the initial in vitro validation of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol as a potential anticancer agent. By employing standardized, complementary assays and comparing the results to a well-known clinical drug like Doxorubicin, researchers can generate a robust and contextually relevant dataset.

The hypothetical data presented suggests that Furan-Triazole-3-thiol could be a promising cytotoxic agent that induces apoptosis and causes G2/M cell cycle arrest. Positive findings from this initial screening would warrant further investigation, including:

• Expanded Cell Line Screening: Testing against a broader panel of cancer cell lines, including drug-resistant models.

• Mechanism of Action Studies: Investigating specific molecular targets and signaling pathways (e.g., receptor tyrosine kinases, apoptotic pathway proteins like the Bcl-2 family).

• In Vivo Studies: Evaluating the compound's efficacy and toxicity in animal models of cancer.

By following a logical and rigorous experimental pipeline, the scientific community can efficiently identify and validate novel 1,2,4-triazole derivatives and other promising compounds for the advancement of cancer therapy.

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A Researcher's Guide to Robust Cross-Validation of QSAR Models for Triazole Derivatives

In the landscape of modern drug discovery, Quantitative Structure-Activity Relationship (QSAR) modeling stands as a cornerstone for predicting the biological activity of novel chemical entities. For researchers focused on the therapeutically significant class of triazole derivatives, developing QSAR models with high predictive power is paramount. However, the true litmus test of any QSAR model lies not in its initial development but in its rigorous validation. This guide provides an in-depth comparison of common cross-validation techniques, offering field-proven insights and experimental data to aid researchers in selecting the most appropriate validation strategy for their work on triazole derivatives.

The Imperative of Validation: Beyond Goodness-of-Fit

A common pitfall in QSAR modeling is to overemphasize the goodness-of-fit of a model to the training data, often represented by a high coefficient of determination (R²). While a high R² indicates that the model explains the variance in the training data well, it does not guarantee the model's ability to predict the activity of new, untested compounds. This is where validation, particularly cross-validation, becomes indispensable. It provides a more realistic estimate of the model's performance on unseen data.

The Organisation for Economic Co-operation and Development (OECD) has established key principles for the validation of QSAR models to ensure their reliability for regulatory purposes.[1] These principles emphasize the need for appropriate measures of goodness-of-fit, robustness, and predictivity, which are primarily assessed through internal and external validation procedures.[1]

A Comparative Analysis of Cross-Validation Techniques

Internal validation assesses the stability and robustness of a QSAR model using the training data itself.[1] The most common internal validation techniques are Leave-One-Out (LOO) and k-fold cross-validation.

Leave-One-Out Cross-Validation (LOO-CV)

The LOO-CV method is a straightforward and widely used technique where a single data point is removed from the dataset, and the model is trained on the remaining data.[2] The activity of the removed data point is then predicted using the trained model. This process is repeated until every data point has been left out once.[2]

Causality Behind the Choice: LOO-CV is particularly useful for smaller datasets as it maximizes the amount of data used for training in each iteration.[3] This can lead to a less biased estimate of the model's predictive performance.[3]

Strengths:

• Utilizes the maximum amount of training data in each iteration.

• The process is deterministic, meaning it will produce the same result every time it is run on the same dataset.

Weaknesses:

• Can be computationally expensive for large datasets.

• The training sets in each iteration are highly correlated, which can lead to a high variance in the prediction error estimate.

k-Fold Cross-Validation

In k-fold cross-validation, the dataset is randomly divided into 'k' equal-sized subsets or "folds". One of these folds is retained as the validation set, and the model is trained on the remaining k-1 folds.[4] This process is repeated k times, with each fold being used as the validation set once.[4] The final performance is the average of the performances obtained in each fold. A common choice for k is 5 or 10.

Causality Behind the Choice: k-fold cross-validation is often preferred over LOO-CV for larger datasets as it provides a good balance between computational cost and the reliability of the performance estimate. The stratification of data into folds helps in assessing the model's generalizability on different subsets of data.

Strengths:

• Less computationally intensive than LOO-CV for large datasets.

• Provides a more robust estimate of the model's performance as it is averaged over k trials.

Weaknesses:

• The performance estimate can be sensitive to how the data is partitioned into folds.

• Uses less data for training in each iteration compared to LOO-CV, which can introduce a slight pessimistic bias.

Figure 2: Workflow of Y-Randomization Test.

Performance Metrics: A Quantitative Comparison

The performance of QSAR models is evaluated using several statistical metrics. The most common ones include:

• R² (Coefficient of Determination): Represents the proportion of the variance in the dependent variable that is predictable from the independent variables. A value closer to 1 indicates a better fit for the training data.

• q² (Cross-validated R²): Also known as the predictive R², it is calculated during internal cross-validation (LOO or k-fold). A higher q² value (typically > 0.5) indicates good internal predictivity. [5]* pred_r² (Predictive R² for External Test Set): This metric is calculated on an external test set (a set of compounds not used in model development) and is a true measure of the model's predictive ability. A pred_r² value greater than 0.6 is generally considered indicative of a good predictive model. [5]* RMSE (Root Mean Square Error): Measures the standard deviation of the residuals (prediction errors). A lower RMSE value indicates a better fit of the model to the data.

The following table summarizes the performance of different cross-validation techniques as reported in various QSAR studies on triazole derivatives.

Study Subject (Triazole Derivatives)	QSAR Method	Internal Validation	q²	External Validation	pred_r²	Reference
Anticancer agents	3D-QSAR (kNN-MFA)	Cross-validation	0.2129	Test Set	0.8417	[2]
Antimicrobial agents	2D-QSAR (MLR)	LOO-CV	-	-	-	[6]
Antifungal agents against P. piricola	3D-QSAR (CoMFA)	-	0.514	-	-	[7]
Acetylcholinesterase inhibitors	3D-QSAR	LOO-CV	> 0.50	Test Set	> 0.6	[5]
Topoisomerase II inhibitors	3D-QSAR (CoMFA, CoMSIA, HQSAR)	LOO-CV	0.62 - 0.88	Test Set	-
Fungicidal agents against C. albicans	2D-QSAR	Cross-validation	-	Test Set	-	[8]
Antimicrobial agents against E. coli	2D-QSAR	-	-	-	-	[4]

Note: Some studies do not report all metrics, and the specific type of cross-validation (e.g., k-fold) is not always explicitly stated.

Experimental Protocols: A Step-by-Step Guide to k-Fold Cross-Validation

Here, we provide a detailed protocol for performing k-fold cross-validation, a robust and widely accepted method.

Objective: To obtain a reliable estimate of the predictive performance of a QSAR model.

Materials:

• A dataset of triazole derivatives with known biological activities.

• A set of calculated molecular descriptors for each compound.

• QSAR modeling software or a programming environment with statistical packages (e.g., Python with scikit-learn). [9] Procedure:

• Data Preparation:

  • Ensure your dataset is clean and properly formatted, with biological activities and molecular descriptors clearly defined.

  • Randomly shuffle the order of the compounds in your dataset to avoid any bias due to the initial ordering. [10]

• Define the Number of Folds (k):

  • Choose an appropriate value for 'k'. Common choices are 5 or 10. For smaller datasets, a larger 'k' can be used.

• Partition the Data:

  • Divide the shuffled dataset into 'k' equal-sized folds. [10]

• Iterative Model Building and Validation:

  • For each of the 'k' folds:

    • Select the current fold as the validation set.

    • Use the remaining k-1 folds as the training set. [10] * Build your QSAR model using only the training set.

    • Predict the biological activities of the compounds in the validation set using the trained model.

    • Calculate the desired performance metric (e.g., R², RMSE) for the predictions on the validation set.

• Calculate the Overall Performance:

  • After completing the process for all 'k' folds, you will have 'k' performance scores.

  • Calculate the average of these 'k' scores to get the overall cross-validated performance of your model. [4]This average score is your q².

Conclusion and Recommendations

The validation of a QSAR model is a critical step that should not be overlooked. For researchers working with triazole derivatives, a multi-faceted approach to validation is highly recommended.

• For initial model development and internal validation, k-fold cross-validation (with k=5 or 10) offers a robust and computationally efficient method, especially for moderate to large datasets.

• Leave-One-Out cross-validation remains a viable option for smaller datasets where maximizing the training data in each iteration is crucial.

• Regardless of the internal cross-validation method used, a Y-randomization test is essential to ensure the model is not based on chance correlations. * Ultimately, the true predictive power of a QSAR model must be assessed using an external test set of compounds that were not used in any stage of model development. [7] By diligently applying these cross-validation techniques and carefully interpreting the resulting performance metrics, researchers can develop reliable and predictive QSAR models for triazole derivatives, thereby accelerating the discovery of new and effective therapeutic agents.

References

• Roy, K., & Paul, S. (2008). On Two Novel Parameters for Validation of Predictive QSAR Models. Molecules, 13(8), 1660-1701. [Link]

• Gramatica, P. (2007). Basic validation procedures for regression models in QSAR and QSPR studies. QSAR & Combinatorial Science, 26(5), 694-701. [Link]

• Kumar, A., et al. (2023). 3D QSAR study on substituted 1, 2, 4 triazole derivatives as anticancer agents by kNN MFA approach. Scientific Reports, 13(1), 1832. [Link]

• Sah, S. K., & Birendra, S. (2018). QSAR modelling of new triazolothiadiazole derivatives as antimicrobials. Indo American Journal of Pharmaceutical Sciences, 05(01). [Link]

• Rahman, M. A., et al. (2024). Comparative Analysis of Cross-Validation Techniques: LOOCV, K-folds Cross-Validation, and Repeated K-folds Cross-Validation in Machine Learning Models. American Journal of Neural Networks and Applications, 10(2), 22-30. [Link]

• DataCamp. (2024). A Comprehensive Guide to K-Fold Cross Validation. [Link]

• Rücker, C., Rücker, G., & Meringer, M. (2007). y-Randomization and Its Variants in QSPR/QSAR. Journal of Chemical Information and Modeling, 47(6), 2345-2357. [Link]

• Konovalov, D. A., et al. (2008). Robust cross-validation of linear regression QSAR models. Journal of chemical information and modeling, 48(10), 2081-2094. [Link]

• Science Publishing Group. (n.d.). Comparative Analysis of Cross-Validation Techniques: LOOCV, K-folds Cross-Validation, and Repeated K-folds Cross-Validation in Machine Learning Models. [Link]

• Basicmedical Key. (2016). Validation of QSAR Models. [Link]

• Neovarsity. (2024). A Beginner's Guide to QSAR Modeling in Cheminformatics for Biopharma. [Link]

• KNIME. (2021). Y-randomisation. [Link]

• MachineLearningMastery.com. (2020). A Gentle Introduction to k-fold Cross-Validation. [Link]

• Ahmadi, S., et al. (2022). Comparison of various methods for validity evaluation of QSAR models. BMC Chemistry, 16(1), 1-13. [Link]

• ResearchGate. (n.d.). Y-Randomization–A Useful Tool in QSAR Validation, or Folklore?. [Link]

• DigitalOcean. (2025). Understand K-Fold Cross-Validation:A Step-by-Step Guide. [Link]

• Tabti, R., et al. (2024). Computational assessment of the reactivity and pharmaceutical potential of novel triazole derivatives: An approach combining DFT calculations, molecular dynamics simulations, and molecular docking. Arabian Journal of Chemistry, 17(1), 105435. [Link]

• Polanski, J., & Gasteiger, J. (2018). A Review of Machine Learning and QSAR/QSPR Predictions for Complexes of Organic Molecules with Cyclodextrins. Molecules, 23(7), 1735. [Link]

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A Comparative Guide to the Synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol: Established Protocols and Modern Alternatives

Introduction

The 1,2,4-triazole scaffold is a privileged structure in medicinal and agricultural chemistry, with derivatives exhibiting a wide range of biological activities, including antifungal, anti-inflammatory, and anticancer properties.[1] The specific compound, 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, is a subject of interest for researchers in drug development and materials science. The effective and reproducible synthesis of this molecule is paramount for further investigation.

This guide provides an in-depth comparison of two primary synthetic routes for 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol. We will delve into the well-established isothiocyanate-based method and contrast it with a more modern approach utilizing direct acylation with a condensing agent. This comparison aims to equip researchers, scientists, and drug development professionals with the necessary insights to select the most suitable synthetic strategy based on factors such as yield, purity, safety, and scalability. The causality behind experimental choices will be explained, and all protocols are presented to be self-validating systems.

Synthetic Strategies: A Comparative Overview

Two principal methods for the synthesis of 5-substituted-4-alkyl-1,2,4-triazole-3-thiols will be discussed:

• Method A: The Isothiocyanate Route. This is the most prevalent and traditional method, involving the reaction of an acid hydrazide with an isothiocyanate to form an acylthiosemicarbazide intermediate, which is subsequently cyclized under alkaline conditions.[1]

• Method B: The Direct Acylation Route. This approach involves the direct condensation of a carboxylic acid with a thiosemicarbazide derivative, often facilitated by a coupling agent like polyphosphate ester (PPE), followed by cyclodehydration.[2][3]

The following sections will provide detailed protocols for each method, followed by a head-to-head comparison of their respective advantages and disadvantages.

Method A: The Isothiocyanate Route

This method is a two-step process, starting from the readily available 2-furoic acid hydrazide.

Step 1: Synthesis of 1-(2-furoyl)-4-methylthiosemicarbazide

In this initial step, 2-furoic acid hydrazide is reacted with methyl isothiocyanate to form the key intermediate, 1-(2-furoyl)-4-methylthiosemicarbazide.

Experimental Protocol:

• Dissolve 2-furoic acid hydrazide (0.01 mol) in a suitable dry solvent such as benzene or ethanol.

• Add methyl isothiocyanate (0.01 mol) to the solution.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The precipitated solid is collected by filtration, washed with a cold solvent, and recrystallized from a suitable solvent like methanol to afford pure 1-(2-furoyl)-4-methylthiosemicarbazide.

For analogous reactions, yields for this step are typically high, often in the range of 88-95%.[1]

Step 2: Cyclization to 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

The acylthiosemicarbazide intermediate undergoes base-catalyzed intramolecular cyclization to form the desired triazole ring.

Experimental Protocol:

• Suspend 1-(2-furoyl)-4-methylthiosemicarbazide (0.01 mol) in an aqueous solution of a base, such as 2M sodium hydroxide or potassium hydroxide.

• Reflux the mixture for 4-6 hours. The reaction can be monitored by TLC.

• After completion, cool the reaction mixture to room temperature.

• Acidify the solution with a dilute acid (e.g., hydrochloric acid) to a pH of approximately 5-6.

• The precipitated product, 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, is collected by filtration, washed with cold water, and dried.

• Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Yields for the cyclization of similar arylthiosemicarbazides are reported to be in the range of 62-79%.[1]

Reaction Pathway for Method A

Caption: Reaction pathway for the synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol via the isothiocyanate route (Method A).

Method B: The Direct Acylation Route using Polyphosphate Ester (PPE)

This method provides a more convergent approach, directly coupling the carboxylic acid with the thiosemicarbazide derivative.

Experimental Protocol

This synthesis is performed in two consecutive stages within the same overall process.[2][3]

Stage 1: Acylation of 4-methyl-3-thiosemicarbazide

• In a hydrothermal reaction vessel, thoroughly mix 2-furoic acid (8.2 mmol) and 4-methyl-3-thiosemicarbazide (8.2 mmol).

• Add dry chloroform (4 mL) and a stir bar.

• While stirring, add polyphosphate ester (PPE) (1.5 g).

• Seal the vessel and heat at 90 °C for 11 hours.

• Cool the vessel to room temperature. A precipitate of the acylated intermediate, 1-(2-furoyl)-4-methylthiosemicarbazide, should form.

Stage 2: Cyclodehydration and Isolation

• Filter the precipitate from Stage 1 and wash it with chloroform.

• Suspend the precipitate in water (15 mL).

• Adjust the pH to 9-10 with a 2M potassium hydroxide solution.

• Heat the mixture at 90 °C for 9 hours, maintaining the pH at 9-10 by periodic addition of the base.

• After cooling, treat the solution with activated charcoal and filter.

• Acidify the filtrate with 0.5M HCl to a pH of approximately 2.

• Collect the resulting precipitate by filtration and wash with a water/methanol mixture (90:10).

Yields for this method with various substrates are reported to be in the range of 20-40%.[2]

Reaction Pathway for Method B

Caption: Reaction pathway for the direct acylation synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol (Method B).

Comparative Analysis

Feature	Method A: Isothiocyanate Route	Method B: Direct Acylation (PPE) Route
Starting Materials	2-Furoic acid hydrazide, Methyl isothiocyanate	2-Furoic acid, 4-Methyl-3-thiosemicarbazide
Number of Steps	Two distinct steps with intermediate isolation	Two stages, often performed consecutively without intermediate purification
Reagents & Conditions	Reflux in organic solvent, then aqueous base	Polyphosphate ester, chloroform, hydrothermal reactor (90°C), then aqueous base (90°C)
Reported Yields (for analogous compounds)	62-79% (cyclization step)[1]	20-40% (overall)[2]
Purification	Recrystallization of intermediate and final product	Filtration, acid-base extraction, and final precipitation[4]
Potential Side Products	Generally clean reaction	Formation of 1,3,4-thiadiazole isomers is a known side reaction[2]
Safety & Handling	Methyl isothiocyanate is volatile, toxic, and lachrymatory	Polyphosphate ester is corrosive and moisture-sensitive; requires a sealed hydrothermal vessel
Versatility	Dependent on the availability of the corresponding isothiocyanate	Potentially more versatile as it starts from the carboxylic acid, which is often more readily available or easier to synthesize[2]

Discussion and Recommendations

Method A (Isothiocyanate Route) is the more traditional and often higher-yielding method for the synthesis of 1,2,4-triazole-3-thiols.[1] The reactions are generally straightforward to perform with standard laboratory equipment. The primary drawback of this method is its reliance on isothiocyanates, which can be hazardous to handle. The availability of specific isothiocyanates may also be a limiting factor for the synthesis of diverse analogs.

Method B (Direct Acylation Route) offers a significant advantage in terms of starting material accessibility and safety by avoiding the use of volatile isothiocyanates.[2] The use of a hydrothermal reactor allows for controlled heating and pressure, which can drive the reaction to completion. However, the reported yields are generally lower than for Method A, and there is a known propensity for the formation of the isomeric 1,3,4-thiadiazole as a side product.[2] The purification process for Method B, involving an acid-base workup, is effective at removing the thiadiazole impurity, as the target triazole-thiol can be selectively dissolved in a basic solution as its potassium salt.[4]

Choosing the Right Method:

• For high yield and a well-established protocol , where the handling of methyl isothiocyanate is not a concern, Method A is the preferred choice.

• For improved safety, starting material versatility, and when the corresponding isothiocyanate is unavailable , Method B presents a viable alternative, provided that a lower yield is acceptable and the necessary equipment (hydrothermal reactor) is available.

Experimental Workflow and Characterization

The overall process for both synthetic routes follows a similar logical progression.

Caption: General experimental workflow for the synthesis, purification, and characterization of the target compound.

Successful synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol should be confirmed through a combination of spectroscopic techniques:

• ¹H NMR: Expect characteristic signals for the furan ring protons, the N-methyl group, and a downfield signal for the thiol proton.

• ¹³C NMR: Will show distinct resonances for the carbons of the furan and triazole rings, the methyl group, and the C=S carbon.

• IR Spectroscopy: Look for characteristic absorption bands for N-H, C=N, and C=S stretching vibrations.

• Mass Spectrometry: The molecular ion peak should correspond to the calculated molecular weight of the product.

Conclusion

The synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol can be successfully achieved through both the traditional isothiocyanate route and a more modern direct acylation method using PPE. The choice between these methods will depend on the specific priorities of the research project, including the desired yield, safety considerations, availability of starting materials, and the scale of the synthesis. This guide provides the necessary data and procedural insights to enable an informed decision for the efficient and reproducible synthesis of this valuable heterocyclic compound.

References

• National Institutes of Health (NIH).

• ResearchGate.

• MDPI.

• MDPI.

• ResearchGate.

• ResearchGate.

• ResearchGate.

• National Institutes of Health (NIH).

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A Comparative Guide to the Structure-Activity Relationship of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol Analogs

Introduction: The Promising Scaffold of Furan-Containing 1,2,4-Triazoles

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized for its metabolic stability and its role as a pharmacophore that can engage with biological receptors through hydrogen bonding.[1] When this privileged scaffold is functionalized with a furan ring and a thiol group, as in 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, it gives rise to a class of compounds with a broad spectrum of biological activities. These activities include antimicrobial, anticancer, anti-inflammatory, and antioxidant effects.[2] The furan moiety, a five-membered aromatic heterocycle containing oxygen, is itself a component of many biologically active natural and synthetic products, further enhancing the therapeutic potential of these analogs.

This guide provides a comparative analysis of the structure-activity relationships (SAR) of analogs based on the 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol core. We will delve into the synthetic pathways, compare the biological activities of various derivatives with supporting data from the literature, and provide detailed experimental protocols for their evaluation. This document is intended for researchers, scientists, and professionals in the field of drug development who are exploring the therapeutic potential of novel heterocyclic compounds.

Synthetic Strategy: A Pathway to the Core Scaffold

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is most commonly achieved through the cyclization of substituted thiosemicarbazides.[3] This classical and efficient method allows for the introduction of diverse substituents at the N-4 and C-5 positions, enabling a thorough exploration of the structure-activity relationship. The general synthetic workflow is outlined below.

Caption: General synthetic workflow for 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol.

Experimental Protocol: Synthesis of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

This protocol describes a representative synthesis, which can be adapted for various analogs by using different starting materials.

Part 1: Synthesis of 4-Methyl-1-(2-furoyl)thiosemicarbazide

• Activation of 2-Furoic Acid: To a solution of 2-furoic acid (1 equivalent) in a suitable solvent (e.g., dry dichloromethane), add thionyl chloride (1.2 equivalents) dropwise at 0°C. Stir the reaction mixture at room temperature for 2-3 hours until the evolution of gas ceases. Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude 2-furoyl chloride.

• Formation of Hydrazide: Dissolve the crude 2-furoyl chloride in a suitable solvent (e.g., tetrahydrofuran) and add it dropwise to a solution of methylhydrazine (1.1 equivalents) and a base (e.g., triethylamine, 1.2 equivalents) in the same solvent at 0°C. Stir the mixture at room temperature for 4-6 hours. Monitor the reaction by thin-layer chromatography (TLC). After completion, filter the reaction mixture and concentrate the filtrate under reduced pressure.

• Formation of Thiosemicarbazide: Dissolve the obtained hydrazide intermediate in ethanol, add an aqueous solution of potassium thiocyanate (1.5 equivalents), and reflux the mixture for 8-12 hours. Monitor the reaction by TLC. After completion, cool the reaction mixture and pour it into ice-cold water. The precipitated solid is filtered, washed with water, and dried to yield 4-methyl-1-(2-furoyl)thiosemicarbazide.

Part 2: Cyclization to 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• Alkaline Cyclization: Suspend the 4-methyl-1-(2-furoyl)thiosemicarbazide (1 equivalent) in an aqueous solution of sodium hydroxide (2M, 5-10 equivalents).

• Reflux: Heat the mixture to reflux for 4-6 hours. The solid should dissolve as the reaction progresses.

• Acidification: After cooling to room temperature, carefully acidify the reaction mixture with dilute hydrochloric acid to a pH of 5-6.

• Isolation and Purification: The precipitated product is collected by filtration, washed thoroughly with cold water, and dried. The crude product can be purified by recrystallization from a suitable solvent like ethanol to afford the pure 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol analogs can be modulated by substitutions at three key positions: the N-4 position of the triazole ring, the C-5 furan ring, and the S-3 thiol group.

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From Benchtop to Bedside: A Senior Scientist's Guide to the In Vivo Validation of Triazole Antifungals

Introduction: The Triazole Challenge—Bridging the In Vitro-In Vivo Divide

Triazole compounds represent a cornerstone of antifungal therapy, prized for their broad-spectrum activity and improved safety profiles over older agents.[1] Their primary mechanism involves the targeted inhibition of lanosterol 14α-demethylase (CYP51), a crucial enzyme in the fungal ergosterol biosynthesis pathway.[2][3] This disruption of the fungal cell membrane integrity is potent and specific. The journey from a promising hit in a 96-well plate to a viable clinical candidate, however, is fraught with challenges. Promising low Minimum Inhibitory Concentration (MIC) values—the standard measure of in vitro potency—frequently fail to translate into in vivo efficacy.[1]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to navigate the critical transition from laboratory findings to robust animal model validation for novel triazole compounds. We will dissect the causality behind experimental choices, provide field-proven protocols, and present a self-validating system to ensure that only the most promising candidates advance, saving valuable time and resources. The core principle is a multi-parameter approach: potent in vitro activity is merely the entry ticket; success is ultimately dictated by a compound's pharmacokinetic profile, metabolic stability, and safety margin within a living system.

The In Vitro to In Vivo Translation Workflow

The path from a promising molecule to a validated lead is a funneling process. It begins with broad screening and progressively introduces more complex biological systems to weed out compounds destined to fail. A simplistic view of this workflow is essential for strategic planning.

Caption: High-level workflow for triazole compound validation.

Part 1: Foundational In Vitro & In Silico Screening

Before committing to costly and ethically significant animal studies, a robust foundation of in vitro data is non-negotiable. This phase aims to confirm target engagement, assess preliminary safety, and predict potential pharmacokinetic liabilities.

Antifungal Susceptibility Testing: Quantifying Potency

The MIC is the gold-standard metric for in vitro antifungal activity. It represents the lowest concentration of a drug that prevents the visible growth of a microorganism. The broth microdilution method is the most common and standardized approach.[4]

Experimental Protocol: Broth Microdilution for MIC Determination

• Preparation: Prepare a stock solution of the triazole compound in a suitable solvent (e.g., DMSO). Prepare a standardized inoculum of the fungal strain (e.g., Candida albicans, Aspergillus fumigatus) to a concentration of 0.5–2.5 x 10³ CFU/mL in a testing medium like RPMI-1640.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound. A typical range might be 64 µg/mL down to 0.06 µg/mL. Include a positive control (fungus + medium, no drug) and a negative control (medium only).

• Inoculation: Add the standardized fungal inoculum to each well.

• Incubation: Incubate the plate at 35°C for 24-48 hours, depending on the fungal species.

• Endpoint Reading: The MIC is determined as the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or with a spectrophotometer. For some assays, a metabolic indicator like resazurin can be added to aid in viability assessment.[5]

Cytotoxicity and the Selectivity Index: Is the Compound Safe?

A potent antifungal is useless if it is equally toxic to host cells. A cytotoxicity assay provides the half-maximal inhibitory concentration (IC50) against a mammalian cell line (e.g., HEK293, HepG2).

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed a 96-well plate with mammalian cells at a density of ~5,000-10,000 cells/well and allow them to adhere overnight.[6]

• Compound Treatment: Expose the cells to the same serial dilutions of your triazole compound as used in the MIC assay. Incubate for 24-48 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at ~570 nm. The IC50 value is calculated by plotting the percentage of cell viability against the compound concentration.

The Selectivity Index (SI) is then calculated: SI = IC50 / MIC . A higher SI value is desirable, indicating that the compound is significantly more toxic to the fungus than to mammalian cells. An SI > 10 is often considered a good starting point for further investigation.

Part 2: Bridging the Gap with Pre-In Vivo Characterization

Many compounds with excellent MIC and SI values fail because they are rapidly metabolized or have poor bioavailability.[7] In vitro pharmacokinetic assays are a cost-effective way to predict these outcomes.

Metabolic Stability Assessment

This assay predicts how quickly a compound will be cleared by liver enzymes, a primary determinant of its half-life in vivo.

Experimental Protocol: Liver Microsomal Stability Assay

• System Preparation: Prepare an incubation mixture containing liver microsomes (human or from the animal species planned for in vivo studies), a NADPH-regenerating system (cofactor for CYP450 enzymes), and buffer.

• Incubation: Add the triazole compound to the mixture and incubate at 37°C.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction and quench it with a cold organic solvent (e.g., acetonitrile) to stop the enzymatic reaction.

• Analysis: Centrifuge the samples to pellet the protein. Analyze the supernatant using LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) to quantify the amount of the parent compound remaining.

• Calculation: The rate of disappearance is used to calculate the intrinsic clearance (Cl_int) and the in vitro half-life (t½). A very short half-life (<15-30 min) can be a red flag for poor in vivo exposure.

Part 3: The Gold Standard—In Vivo Validation in Animal Models

This is the definitive test. Does the compound work in a living organism, and is it safe at therapeutic doses? The choice of animal model is critical and should reflect the target human infection.[8] For systemic fungal infections, an immunosuppressed murine model is standard.[9]

Murine Model of Disseminated Candidiasis: An Efficacy Protocol

This model assesses a compound's ability to protect an animal from a lethal systemic infection and to reduce the fungal burden in target organs.[1][10]

Experimental Protocol: Systemic Candida albicans Infection Model

• Animal Acclimatization: Use immunocompetent mice (e.g., ICR or BALB/c), typically female, 6-8 weeks old. Allow them to acclimate for at least one week. For some studies, mice may be rendered neutropenic with agents like cyclophosphamide to mimic an immunocompromised state.[8]

• Infection: Prepare a suspension of C. albicans (e.g., strain SC5314) in sterile saline. Infect mice via intravenous (lateral tail vein) injection with a predetermined lethal or sub-lethal dose (e.g., 1-5 x 10⁵ CFU/mouse).

• Treatment Groups: Randomize mice into several groups (n=8-10 per group):

  • Vehicle Control (infected, receives only the drug delivery vehicle).

  • Positive Control (e.g., Fluconazole at a known effective dose, like 10 mg/kg).

  • Test Compound Groups (at least 3 dose levels, e.g., 1, 5, 20 mg/kg).

• Compound Administration: Administer the first dose of the compound (e.g., via oral gavage or intraperitoneal injection) 1-2 hours post-infection. Continue dosing once or twice daily for a set period (e.g., 7 days).[1]

• Efficacy Endpoints:

  • Survival: Monitor the mice daily for a period of 14-21 days and record mortality. Plot the results on a Kaplan-Meier survival curve.

  • Fungal Burden: At a pre-defined time point (e.g., 48-72 hours post-infection), a subset of mice is humanely euthanized. Kidneys (a primary target organ for Candida) are aseptically removed, homogenized, and serially diluted onto agar plates. After incubation, colonies are counted to determine the CFU/gram of tissue. A significant reduction in fungal burden compared to the vehicle control indicates efficacy.[1]

In Vivo Acute Toxicity

A preliminary assessment of the compound's safety at high doses is crucial. This helps establish a therapeutic window.

Protocol: Administer single, escalating doses of the triazole compound to healthy mice. Monitor them closely for 7-14 days for signs of toxicity, including weight loss, lethargy, ruffled fur, and mortality. This helps determine the Maximum Tolerated Dose (MTD).

Data Synthesis and Comparative Analysis

Objective comparison requires summarizing all collected data in a structured format. This allows for a holistic evaluation of each compound's strengths and weaknesses.

Table 1: Comparative Profile of Novel Triazole Compounds

Compound	In Vitro MIC (C. albicans, µg/mL)	Cytotoxicity IC50 (HEK293, µg/mL)	Selectivity Index (SI)	In Vitro t½ (Mouse Microsomes, min)	In Vivo Efficacy (20 mg/kg, % Survival Day 14)	Kidney Fungal Burden (log CFU/g reduction vs. Vehicle)
Fluconazole	1.0	>100	>100	125	80%	2.5
Compound A	0.125	50	400	8	10%	0.5
Compound B	2.0	>100	>50	150	90%	2.8
Compound C	0.5	5	10	65	0% (Toxic)	N/A

Analysis of Comparative Data:

• Compound A looked exceptional in vitro with a very low MIC and high SI.[1] However, its extremely short metabolic half-life predicted its poor in vivo performance, which was confirmed by low survival and minimal fungal burden reduction. This is a classic case of excellent potency failing due to poor pharmacokinetics.

• Compound B had a modest MIC, making it appear less promising than Compound A initially. However, its excellent metabolic stability translated directly to superior in vivo efficacy, outperforming the standard drug, Fluconazole. This highlights that bioavailability and exposure can be more critical than raw potency.

• Compound C showed moderate in vitro activity but was highly cytotoxic. The low SI was a major warning sign, and its toxicity was confirmed in vivo, demonstrating the predictive power of the in vitro cytotoxicity screen.

The Role of Pharmacokinetic/Pharmacodynamic (PK/PD) Indices

For a more sophisticated analysis, PK/PD indices can bridge the gap between drug exposure and microbiological effect. For triazoles, the most relevant index is the AUC/MIC ratio , which is the Area Under the concentration-time Curve over 24 hours divided by the MIC.[11] A higher AUC/MIC ratio generally correlates with better fungal killing and improved outcomes. Integrating pharmacokinetic studies to determine the AUC for a given dose allows for the calculation of this index, providing a more powerful predictor of success than MIC alone.[11]

Mechanism of Action Visualization

Understanding the fundamental interaction of triazoles with their target is key. The nitrogen atom (N4) of the triazole ring coordinates with the heme iron atom in the active site of CYP51, while the rest of the molecule forms hydrophobic and van der Waals interactions within the enzyme's substrate channel, physically blocking the binding of the natural substrate, lanosterol.[2][12]

Caption: Triazole compounds inhibit CYP51, blocking ergosterol synthesis.

Conclusion

The validation of in vitro findings for triazole compounds is a systematic process of de-risking. Relying solely on MIC values is a recipe for failure. A successful validation strategy integrates measures of potency (MIC), selectivity (SI), and pharmacokinetics (in vitro metabolism) before advancing to definitive in vivo efficacy and toxicity models. By comparing candidates across this full dataset, as demonstrated with Compounds A, B, and C, researchers can make informed, data-driven decisions, ensuring that the most promising and developable triazole antifungals are advanced toward clinical application.

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A Senior Application Scientist's Guide to Statistical Analysis of Biological Data for 1,2,4-Triazole Derivatives

Welcome, researchers, scientists, and drug development professionals. This guide provides an in-depth, technical comparison of statistical methodologies for analyzing biological data derived from studies of 1,2,4-triazole derivatives. My objective is to move beyond a simple recitation of protocols and delve into the causality behind experimental and statistical choices, ensuring a self-validating system of analysis. The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, demonstrating a vast array of biological activities including antifungal, anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4][5] Robust and appropriate statistical analysis is therefore paramount in discerning meaningful differences in efficacy and safety between derivatives, guiding lead optimization, and ultimately, successful drug development.

The Indispensable Role of Biostatistics in Drug Development

Biostatistics is the bedrock upon which we build our understanding of a drug candidate's potential.[6] It provides the framework for designing experiments that yield valid and reliable data, analyzing complex datasets to unearth insights into safety and efficacy, and quantifying risks.[6] For 1,2,4-triazole derivatives, a class of compounds with a wide spectrum of biological activities, rigorous statistical analysis is crucial for navigating the path from discovery to market approval.[7][8][9]

Core Principles of Experimental Design and Data Analysis

A well-designed experiment is the foundation of trustworthy data. Key considerations include determining the appropriate sample size, randomization to minimize bias, and the inclusion of proper controls.[6] The subsequent data analysis should be tailored to the experimental design and the nature of the data.

Caption: High-level overview of the experimental workflow.

Comparative Analysis of Biological Activities: Key Assays and Statistical Approaches

The diverse biological activities of 1,2,4-triazole derivatives necessitate a range of assays to elucidate their therapeutic potential.[1][2][3][4][5] Here, we compare common assays and the statistical methods used to analyze the resulting data.

Anticancer Activity

A primary method for assessing the anticancer potential of 1,2,4-triazole derivatives is the MTT assay, which measures cell viability.[10]

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Plate cancer cell lines (e.g., MCF-7, HeLa, A549) in 96-well plates at a predetermined density and incubate for 24 hours to allow for cell attachment.[10]

• Compound Treatment: Treat the cells with serial dilutions of the 1,2,4-triazole derivatives and a positive control (e.g., a known anticancer drug) for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Statistical Analysis: IC50 Determination

The half-maximal inhibitory concentration (IC50) is a key metric for quantifying the potency of an anticancer compound. It is determined by fitting a dose-response curve to the experimental data using non-linear regression.[11]

Table 1: Comparative Anticancer Activity of 1,2,4-Triazole Derivatives against HeLa Cells

Compound	IC50 (µM) ± SD	Statistical Significance (p-value vs. Control)
Derivative A	5.2 ± 0.4	< 0.001
Derivative B	10.8 ± 1.1	< 0.001
Derivative C	25.1 ± 2.5	< 0.01
Positive Control	2.5 ± 0.2	< 0.001

Data are hypothetical and for illustrative purposes.

Caption: Workflow for determining and comparing IC50 values.

Antimicrobial Activity

The antimicrobial efficacy of 1,2,4-triazole derivatives is often assessed by determining the Minimum Inhibitory Concentration (MIC).[12][13]

Experimental Protocol: Broth Microdilution for MIC Determination

• Preparation: Prepare serial two-fold dilutions of the 1,2,4-triazole derivatives in a 96-well microtiter plate containing appropriate broth medium.

• Inoculation: Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).[13]

• Incubation: Incubate the plates under suitable conditions (e.g., 37°C for 24 hours).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Statistical Analysis and Comparison

MIC values are typically reported directly. Statistical comparisons between derivatives can be made, although the discrete nature of the data (serial dilutions) may limit the power of some statistical tests. Comparing the range of susceptible organisms for each derivative is also a valuable approach.

Table 2: Comparative Antimicrobial Activity (MIC in µg/mL) of 1,2,4-Triazole Derivatives

Compound	S. aureus	E. coli	C. albicans
Derivative X	8	16	4
Derivative Y	16	32	8
Derivative Z	4	8	2
Positive Control	2	4	1

Data are hypothetical and for illustrative purposes.

Quantitative Structure-Activity Relationship (QSAR)

QSAR is a computational modeling technique that relates the chemical structure of a series of compounds to their biological activity.[14][15] This approach is valuable for predicting the activity of novel 1,2,4-triazole derivatives and for guiding the design of more potent and less toxic compounds.[16][17]

Caption: A simplified workflow for QSAR analysis.

Advanced Statistical Considerations

For more complex studies, such as in vivo animal models, more sophisticated statistical analyses are required. This may include:

• Analysis of Variance (ANOVA): To compare the means of more than two groups.

• Repeated Measures ANOVA: For studies where the same subjects are measured at multiple time points.

• Survival Analysis: To analyze time-to-event data, such as time to tumor progression or death.

The choice of statistical test should always be justified based on the experimental design and the assumptions of the test.

Conclusion and Future Directions

The robust statistical analysis of biological data is not merely a final step in the research process; it is an integral component that informs every stage of drug discovery and development. For the promising class of 1,2,4-triazole derivatives, a thorough understanding and application of appropriate statistical methodologies are essential for identifying lead candidates with optimal efficacy and safety profiles. Future research should continue to integrate advanced statistical and computational approaches, such as machine learning and artificial intelligence, to further accelerate the development of novel 1,2,4-triazole-based therapeutics.

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• Determination of antimicrobial activity of some 1,2,4-triazole derivatives. (2018). Regulatory Mechanisms in Biosystems, 9(2), 203–208.
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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

A Senior Application Scientist's Protocol for Safe and Compliant Waste Management

As researchers and drug development professionals, our commitment to innovation is matched by our responsibility to ensure safety and environmental stewardship. The handling and disposal of novel chemical entities, such as 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, demand a rigorous, science-first approach. Given that specific safety data for this compound is not extensively published, this guide synthesizes information from its core structural motifs—the 1,2,4-triazole-thiol core and the furan ring—to establish a robust and cautious disposal protocol. This document provides the essential, immediate safety and logistical information necessary for proper operational planning and disposal.

Hazard Assessment: A Molecule of Composite Risk

Understanding the hazards of a compound is the foundation of its safe management. By analyzing its functional groups, we can anticipate its toxicological and chemical reactivity profile.

• The 1,2,4-Triazole-3-thiol Core: This heterocyclic system is associated with multiple hazards. Structurally related compounds are known to be harmful if swallowed, cause significant skin and eye irritation, and may lead to respiratory irritation.[1][2] Some triazole derivatives are also suspected of reproductive toxicity and are recognized as being harmful to aquatic organisms, making their release into the environment a primary concern.

• The Thiol (-SH) Group: The most immediate characteristic of many thiol compounds is their powerful and unpleasant odor, often described as a stench.[1] Beyond the nuisance, this property necessitates handling in well-ventilated areas, preferably within a chemical fume hood, to prevent olfactory discomfort and potential inhalation exposure.[3]

• The Furyl (Furan) Moiety: Furan and its derivatives are under scrutiny by health and safety organizations. Some related compounds, like furfuryl alcohol, are classified as possibly carcinogenic to humans, and furan itself is a known hepatotoxin in animal studies.[4] This potential for chronic toxicity dictates that disposal methods must ensure complete molecular destruction.

Anticipated Hazard Profile

Based on the analysis of analogous structures, the following GHS hazard classifications should be conservatively assumed for 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol.

Hazard Class	Category	GHS Hazard Statement	Basis of Assumption
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Based on 1H-1,2,4-Triazole-3-thiol and 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol data.[1][2]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Based on 1H-1,2,4-Triazole-3-thiol and 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol data.[1][2]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	Based on 1H-1,2,4-Triazole-3-thiol and 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol data.[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	Based on 1H-1,2,4-Triazole-3-thiol and 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol data.[1][2]
Reproductive Toxicity	Category 1B	H360: May damage fertility or the unborn child	Precautionary assumption based on 1,2,4-Triazole data.
Hazardous to the Aquatic Environment	-	-	Precautionary assumption based on 1,2,4-Triazole data.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the anticipated hazards of skin, eye, and respiratory irritation, a comprehensive PPE strategy is mandatory.

• Eye Protection: Wear chemical safety goggles that provide a complete seal around the eyes.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile) and ensure they are inspected before use. Change gloves immediately if they become contaminated.

• Body Protection: A standard laboratory coat is required. For tasks with a higher risk of splashing, consider a chemically resistant apron.

• Respiratory Protection: All handling of the solid compound or its solutions should be conducted within a certified chemical fume hood to control exposure to dust and the malodorous thiol vapors.

Spill & Decontamination Protocols

Accidents happen. A well-defined response plan is critical for mitigating exposure and environmental release.

Small Spill Response

• Alert & Isolate: Alert personnel in the immediate area. Ensure the fume hood is operational.

• Contain: Cover the spill with a chemical absorbent material (e.g., vermiculite or sand).

• Collect: Carefully sweep the absorbed material into a designated hazardous waste container. Do not generate dust.

• Decontaminate: The final, and most critical, step is to neutralize the residual thiol odor and decontaminate the surface. Prepare a 10% solution of household bleach (sodium hypochlorite) and apply it to the spill area.[3][5] Allow a contact time of at least 30 minutes before wiping with a damp cloth. All cleaning materials must be disposed of as hazardous solid waste.

Glassware and Equipment Decontamination

The thiol group's persistent odor requires a dedicated decontamination step for all contaminated labware.

• Initial Rinse: In a fume hood, perform an initial rinse of the glassware with a suitable solvent (e.g., acetone) to remove the bulk of the compound. This rinse solvent must be collected as liquid hazardous waste.

• Bleach Soak: Submerge the glassware in a dedicated container filled with a 10% bleach solution.[3] Allow the items to soak overnight (~14 hours). This process oxidizes the thiol to a non-volatile and odorless sulfonic acid.[5]

• Final Cleaning: After the bleach soak, rinse the glassware thoroughly with water and proceed with standard laboratory washing procedures.

Waste Segregation & Disposal: A Step-by-Step Guide

Proper segregation at the point of generation is the cornerstone of compliant waste disposal. It prevents dangerous reactions and ensures the waste is handled by the appropriate final disposal method.[6] All waste generated from handling this compound must be treated as hazardous waste in accordance with EPA's Resource Conservation and Recovery Act (RCRA) regulations.[7][8]

Caption: Waste segregation decision workflow.

Disposal Protocol

• Identify Waste Streams: As illustrated in the diagram above, separate waste into three primary streams:

  • Unused Product: Keep in its original, clearly labeled container. This is considered acutely hazardous.

  • Contaminated Solid Waste: Includes used gloves, absorbent pads from spills, weigh papers, and contaminated TLC plates. Place these items in a dedicated, puncture-resistant container lined with a heavy-duty plastic bag.

  • Contaminated Liquid Waste: Includes reaction mother liquors, washings, and used solvents. Collect in a dedicated, chemically compatible (e.g., borosilicate glass or HDPE) container. Crucially, do not mix this waste with strong oxidizing agents (like bleach) or strong acids, as triazoles can react violently with them. [9]

• Label Containers Clearly: Proper labeling is a legal requirement under OSHA and EPA regulations.[10][11] Every waste container must be clearly labeled with:

  • The words "Hazardous Waste."

  • The full chemical name: "5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol and associated waste."

  • Clear hazard identification: "Toxic," "Irritant," "Stench," "Environmental Hazard."

  • The date when waste was first added to the container (accumulation start date).

• Store Waste Safely: Store sealed waste containers in a designated satellite accumulation area within or near the laboratory. This area should provide secondary containment to capture any potential leaks.

• Final Disposal: The ultimate disposal of this chemical waste must be conducted through your institution's Environmental Health & Safety (EH&S) office or a licensed hazardous waste contractor.

  • Rationale: The combination of a potentially toxic furan ring, a nitrogen-rich and environmentally hazardous triazole ring, and a sulfur-containing thiol makes this compound unsuitable for any form of drain disposal or landfill.

  • Recommended Method: The preferred method of destruction is high-temperature incineration at a permitted Treatment, Storage, and Disposal Facility (TSDF). This ensures the complete breakdown of the molecule into less harmful components and is the most effective way to manage the associated hazards.

By adhering to this comprehensive protocol, you ensure not only your personal safety but also the integrity of your laboratory's safety program and our shared responsibility to protect the environment.

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A Senior Application Scientist's Guide to Handling 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol

This guide provides essential safety protocols and operational procedures for researchers, scientists, and drug development professionals working with 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol. The recommendations are synthesized from safety data for structurally similar triazole-thiol compounds and established best practices for handling organosulfur reagents. The primary objective is to ensure a safe laboratory environment by mitigating risks through a combination of engineering controls, appropriate personal protective equipment, and robust decontamination and disposal plans.

Part 1: Hazard Analysis and Risk Profile

Understanding the potential hazards of 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol is foundational to safe handling. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, a reliable risk profile can be constructed by examining its core functional groups—the 1,2,4-triazole ring and the thiol (-SH) group—and data from close structural analogs.

The primary hazards are associated with irritation and acute toxicity, typical for this class of heterocyclic compounds.[1][2][3][4] A critical, unclassified hazard is the severe malodor characteristic of thiol-containing molecules, which requires specific engineering controls to manage.[5][6]

Hazard Classification	GHS Hazard Statement	Rationale and Potential Effects	Source Analogs
Acute Toxicity (Oral)	H302: Harmful if swallowed	Ingestion may lead to adverse health effects. Accidental ingestion is a primary concern during handling.	5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol[1], 1H-1,2,4-Triazole-3-thiol[2], 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol[4]
Skin Corrosion/Irritation	H315: Causes skin irritation	Direct contact with the solid or solutions can cause redness, itching, and inflammation.	5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol[1], 1H-1,2,4-Triazole-3-thiol[2], 4-Methyl-4H-1,2,4-triazole-3-thiol[3]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	The compound is expected to be a significant eye irritant. Exposure to dust or splashes can cause pain and potential damage.	5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol[1], 1H-1,2,4-Triazole-3-thiol[2], 4-Methyl-4H-1,2,4-triazole-3-thiol[3]
Specific Target Organ Toxicity (Single Exposure)	H335: May cause respiratory irritation	Inhalation of the dust can irritate the nose, throat, and lungs, leading to coughing and shortness of breath.	5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol[1], 1H-1,2,4-Triazole-3-thiol[2], 4-Methyl-4H-1,2,4-triazole-3-thiol[3]
Unclassified Hazard	Stench / Severe Malodor	Thiols are known for their extremely unpleasant and pervasive odors, detectable at very low concentrations.[5] This can cause nuisance and alarm, often being mistaken for a natural gas leak.	1H-1,2,4-Triazole-3-thiol[2], General Thiol Chemistry[5][6]

Part 2: Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent chemical exposure through all potential routes: dermal, ocular, and inhalation. The following table outlines the minimum required PPE.

Body Area	Required PPE	Specification and Rationale
Body	Chemical-Resistant Laboratory Coat	Must be worn fully buttoned to protect skin and personal clothing from contamination.
Hands	Nitrile Gloves	Standard laboratory gloves provide adequate protection. Double-gloving is recommended for extended operations. Gloves must be removed and replaced immediately upon known or suspected contamination.
Eyes / Face	Chemical Safety Goggles	Goggles providing a full seal around the eyes are required to protect against dust particles and splashes. A face shield should be worn over goggles when handling larger quantities or when there is a significant splash hazard.[7]
Respiratory	NIOSH-Approved Respirator	All handling of the compound must occur within a certified chemical fume hood. [6][8] If, under rare and controlled circumstances, the solid must be weighed outside of a fume hood, a NIOSH-approved N95 dust mask or a higher-level respirator is mandatory to prevent inhalation of irritant dust.[3]

Part 3: Safe Handling and Operational Workflow

The cornerstone of safe handling for this compound is strict adherence to engineering controls, primarily the use of a chemical fume hood. This mitigates both the inhalation hazard and the pervasive odor issue.

Causality of Experimental Choices: The thiol group is susceptible to air oxidation, which can lead to the formation of disulfide impurities.[9] While not a violent reaction, it can compromise sample integrity. For sensitive experiments, employing air-sensitive techniques like a Schlenk line or working in a glovebox is advisable.[9] The use of bleach for decontamination is based on its ability to oxidize thiols to non-malodorous and less reactive sulfonic acids.[10]

Caption: Standard operational workflow for handling 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol.

Step-by-Step Methodology:

• Preparation:

  • Confirm that the chemical fume hood has been certified within the last year and that airflow is adequate.

  • Don all required PPE as specified in Part 2.

  • Prepare a decontamination bath within the fume hood by creating a 10-20% household bleach solution in a suitable container.[10] This will be used for immediate decontamination of small equipment and glassware.

• Handling and Reaction:

  • Conduct all manipulations of the compound, including weighing, transfers, and reaction setup, deep within the fume hood sash.[6]

  • Keep containers of the compound sealed whenever possible to minimize vapor release.

  • For reactions requiring heating or reflux, ensure the condenser is efficient and consider venting the reaction atmosphere through a bleach-filled bubbler to trap any escaping thiol vapors.[10]

• Work-up and Purification:

  • Perform all work-up procedures (e.g., quenching, extractions, filtrations) in the fume hood.

  • If using a rotary evaporator, ensure the vacuum pump's exhaust is vented into the back of the fume hood or through a cold trap to prevent release into the laboratory.[10]

Part 4: Spill, Decontamination, and Disposal Plan

A pre-defined plan for spills and waste disposal is critical for safety and for preventing odor contamination of the laboratory.

Spill Management:

• Small Spill (Inside Fume Hood):

  • Alert personnel in the immediate area.

  • Cover the spill with a chemical absorbent pad or sand.

  • Carefully scoop the absorbed material into a designated waste container.

  • Decontaminate the spill area thoroughly with a 10-20% bleach solution, followed by a water rinse.

  • Place all contaminated materials (gloves, pads, etc.) into a sealable bag and then into the solid hazardous waste container.[5]

• Large Spill / Any Spill Outside Fume Hood:

  • Evacuate the laboratory immediately.

  • Alert your supervisor and the institution's environmental health and safety (EHS) office.

  • Prevent re-entry until the area is cleared by trained personnel.

Decontamination and Waste Disposal:

The primary goal of the disposal plan is the containment of the malodorous thiol. All waste must be treated as hazardous.

Caption: Decision workflow for the segregation and disposal of waste.

Disposal Protocol:

• Contaminated Solid Waste: Items such as gloves, paper towels, and absorbent pads must be immediately placed into a primary sealable container, like a zip-top bag, within the fume hood.[5] This bag should then be placed into the designated solid hazardous waste container. This double-containment strategy is crucial for odor control.

• Liquid Waste: Collect all liquid waste, including reaction mixtures and solvent rinses, in a dedicated and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

• Glassware Decontamination: All glassware that has come into contact with the thiol must be decontaminated before it leaves the fume hood.[5] Rinse the glassware with the prepared bleach solution and allow it to soak for at least 30 minutes to ensure complete oxidation of the thiol residue.[5][10] After decontamination, the glassware can be washed using standard laboratory procedures.

By adhering to these protocols, researchers can safely handle 5-(2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, protecting themselves and their colleagues from its chemical hazards and preventing environmental contamination from its pervasive odor.

References

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